Zinniol

• CAS: 17811-28-8

Core Science & Biosynthesis

The Phytotoxin Zinniol: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinniol is a phytotoxin produced by various species of the Alternaria fungus, a common plant pathogen.[1] This technical guide provides an in-depth analysis of the chemical structure, biological activity, and mechanisms of action of Zinniol. It is intended to be a valuable resource for researchers in the fields of phytopathology, natural product chemistry, and drug discovery. This document summarizes key quantitative data, details established experimental protocols, and provides a visual representation of a proposed signaling pathway.

Chemical Structure and Properties

Zinniol is a substituted benzene derivative, chemically identified as [2-(hydroxymethyl)-3-methoxy-4-methyl-5-(3-methylbut-2-enoxy)phenyl]methanol.[2][3] It is classified as a methoxybenzene and a phenolic compound.[2][4] The structure of Zinniol features a pentasubstituted benzene ring with two hydroxymethyl groups, a methoxy group, a methyl group, and a prenoxy side chain.

A summary of the key chemical identifiers and properties of Zinniol is provided in the table below.

Identifier	Value	Reference
IUPAC Name	[2-(hydroxymethyl)-3-methoxy-4-methyl-5-(3-methylbut-2-enoxy)phenyl]methanol	[2]
Chemical Formula	C₁₅H₂₂O₄	[2][5][6][7][8]
Molecular Weight	266.33 g/mol	[2][5][8]
CAS Number	17811-28-8	[2][5][6][7][8]
SMILES	COC1=C(C)C(OCC=C(C)C)=CC(CO)=C1CO	[9]
InChI Key	DUMQPTRUYCCSEZ-UHFFFAOYSA-N	[4]

Biological Activity and Mechanism of Action

Zinniol is recognized as a non-specific phytotoxin, capable of inducing symptoms such as chlorosis, necrosis, and shriveling in a variety of plants.[3][6] Its mechanism of action is multifaceted, with a notable effect on calcium signaling within plant cells.

Phytotoxicity

The phytotoxic effects of Zinniol have been documented in several plant species. However, the extent of its toxicity can vary depending on the plant and the concentration of the toxin. One study reported a cytotoxic IC50 value for Zinniol in rat embryonic fibroblasts. While Zinniol is confirmed as a phytotoxin, some research suggests that at physiological concentrations, its phytotoxic impact on certain plant cell cultures may be limited.

Assay	Organism/Cell Line	Result	Reference
Cytotoxicity	Rat Embryonic Fibroblasts	IC50: 264 µg/mL	[1]

Calcium Channel Modulation

A key aspect of Zinniol's biological activity is its ability to stimulate the influx of calcium into plant protoplasts.[10] This suggests that Zinniol may act as a modulator of calcium channels in plant cell membranes. The disruption of calcium homeostasis is a critical event that can trigger a cascade of downstream signaling pathways, ultimately leading to cell death and the observed phytotoxic symptoms.

The proposed signaling pathway for Zinniol-induced phytotoxicity is illustrated in the diagram below.

Proposed signaling pathway of Zinniol-induced phytotoxicity.

Experimental Protocols

This section provides detailed methodologies for the isolation of Zinniol from fungal cultures and for assessing its phytotoxic activity.

Isolation of Zinniol from Alternaria Cultures

This protocol is adapted from the procedure described by Cotty and Misaghi (1984).[2]

1. Fungal Culture:

• Inoculate a single-spore-derived isolate of a Zinniol-producing Alternaria species (e.g., A. tagetica) into a 125-ml flask containing 25 ml of a casamino acid-enriched medium.

• Incubate the cultures at 24°C in the dark without shaking for 35 days.

2. Extraction:

• Pool the culture filtrates from several flasks and pass them through Whatman No. 1 filter paper.

• Adjust the pH of the filtrate to 10 with 5.0 N and 1.0 N NaOH.

• Extract the alkaline filtrate three times with equal volumes of chloroform.

3. Purification and Quantification:

• The combined chloroform fractions contain the crude Zinniol.

• Further purification can be achieved using techniques such as thin-layer chromatography (TLC) or gas-liquid chromatography (GLC).

• Quantification can be performed using GLC after silylation of the Zinniol extract.

Leaf Spot Bioassay for Phytotoxicity

This protocol is a generalized procedure based on methods described in the literature.[2][5]

1. Preparation of Test Solutions:

• Dissolve purified Zinniol in a suitable solvent (e.g., 10% ethanol in a buffer solution) to prepare a stock solution.

• Prepare a series of dilutions of the stock solution to determine the dose-response relationship.

• A control solution (e.g., 10% ethanol in buffer) should be used.

2. Leaf Inoculation:

• Excise fully developed leaves from healthy test plants (e.g., marigold, zinnia).

• Place the leaves on a moist surface in a petri dish.

• Apply a small droplet (e.g., 20 µL) of the Zinniol solution or control solution to the adaxial surface of the leaves.

• Gently prick the leaf surface once through the droplet with a fine needle to facilitate toxin uptake.

3. Incubation and Observation:

• Incubate the petri dishes at approximately 25°C under a 12-hour light/12-hour dark cycle.

• Observe the leaves daily for up to 48-72 hours.

• Assess the phytotoxic reaction by observing the development of symptoms such as darkening, necrosis, or chlorosis around the application site.

Conclusion

Zinniol remains a significant subject of study in the field of phytopathology due to its role in Alternaria-induced plant diseases. Its well-defined chemical structure and its intriguing mechanism of action involving the modulation of calcium channels present opportunities for further research. A deeper understanding of its biological activities could lead to the development of novel fungicides or serve as a chemical probe to investigate calcium signaling in plants. The experimental protocols detailed in this guide provide a foundation for researchers to further explore the properties and applications of this fungal metabolite.

References

• 1. researchgate.net [researchgate.net]
• 2. apsnet.org [apsnet.org]
• 3. bioaustralis.com [bioaustralis.com]
• 4. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apsnet.org [apsnet.org]
• 6. researchgate.net [researchgate.net]
• 7. Identification of the Pathogen Causing Leaf Spot in Zinnia elegans and Its Sensitivity to Five Fungicides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Calcium Flux Assay for Neurotoxicity & Drug Screening | Molecular Devices [moleculardevices.com]
• 10. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Zinniol-Producing Fungal Species

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a non-host-selective phytotoxin, a secondary metabolite produced by several species of fungi. First isolated from Alternaria zinniae, its structure was identified as 3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)-1,2-benzenedimethanol.[1] As a polyketide, Zinniol's biosynthesis is of significant interest to researchers studying fungal secondary metabolism. Its phytotoxic properties, which include inducing chlorosis, necrosis, and shriveling in various plants, make it a subject of study in plant pathology and for its potential as a natural herbicide.[2] This guide provides a comprehensive overview of the fungal species known to produce Zinniol, quantitative production data, detailed experimental protocols for its study, and a putative biosynthetic pathway.

Zinniol-Producing Fungal Species

Zinniol production has been identified across a range of fungal species, predominantly within the genus Alternaria. However, species from other genera have also been reported as producers. This diversity suggests a potential for horizontal gene transfer of the biosynthetic gene cluster or a conserved evolutionary pathway among these plant-associated fungi.

Known Zinniol-Producing Fungi Include:

• Genus Alternaria : This genus is the most well-documented source of Zinniol. Production has been confirmed in numerous pathogenic, large-spored, long-beaked species.[3]

  • Alternaria carthami[3]

  • Alternaria macrospora[1][3]

  • Alternaria porri[1][3]

  • Alternaria solani[1][3]

  • Alternaria tagetica[1][3]

  • Alternaria zinniae (the original source)[1][2]

  • Alternaria dauci[1]

  • Alternaria cichorii[1][4]

  • Alternaria cirsinoxia[1]

  • Alternaria tomato[1]

• Genus Phoma :

  • Phoma macdonaldii, the causal agent of sunflower stem blight, has also been identified as a Zinniol producer.[2][5]

• Genus Arcopilus :

  • An endophytic fungus, Arcopilus sp., isolated from Gastrodia elata, has been shown to produce Zinniol and several of its derivatives.[1]

Quantitative Analysis of Zinniol Production

The quantity of Zinniol produced varies significantly among different fungal species and even between different isolates of the same species.[1] Production is highly dependent on culture conditions, including medium composition and incubation time. The following tables summarize the in vitro Zinniol production yields reported for various Alternaria isolates.

Table 1: Zinniol Production by Various Alternaria Species

Fungal Species	Isolate	Host Plant	Zinniol Yield (µg per 25 mL medium)¹
A. carthami	S2	Safflower	34,468
S3	Safflower	16,058
S1	Safflower	23,629
A. macrospora	C1	Cotton	1,481
C2	Cotton	1,223
C3	Cotton	1,123
A. porri	O1	Onion	2,213
A. solani	P1	Potato	3,116
T1	Tomato	1,326
A. tagetica	M1	Marigold	1,845
Alternaria sp.	B2	Pinto Bean	7,113
B3	Pinto Bean	79
A. brassicae	B1	Broccoli	Not Detected
A. zinniae	Z1	Zinnia	Not Detected²
A. alternata	L1	Tomato	Not Detected
A. citri	R1	Rough Lemon	Not Detected
A. raphani	T2	Turnip	Not Detected

¹Data sourced from Cotty and Misaghi (1984). Fungi were cultured in a casamino acids-enriched medium for 35 days at 25°C. Yields are adjusted to compensate for average recovery loss.[1][3] ²Note: While A. zinniae was the first species from which Zinniol was isolated, the specific isolate tested in this particular study did not produce detectable levels under these conditions, highlighting isolate variability.[3]

Biosynthesis of Zinniol

Zinniol is a polyketide, a class of secondary metabolites synthesized by the iterative condensation of acetyl-CoA and malonyl-CoA units by large, multifunctional enzymes called Polyketide Synthases (PKSs). While the specific gene cluster and enzymatic steps for Zinniol biosynthesis have not been fully elucidated, a putative pathway can be proposed based on the known mechanisms of fungal Type I PKSs and subsequent tailoring enzymes.

The proposed pathway involves:

• Polyketide Chain Assembly: A non-reducing PKS (NR-PKS) likely catalyzes the formation of a linear polyketide chain from one acetyl-CoA starter unit and multiple malonyl-CoA extender units.

• Cyclization: The polyketide chain undergoes intramolecular cyclization to form an aromatic ring structure.

• Tailoring Reactions: A series of post-PKS modifications by tailoring enzymes are required to achieve the final structure of Zinniol. These reactions include:

  • Methylation: Addition of methyl groups, likely from S-adenosyl methionine (SAM).

  • Prenylation: Attachment of a dimethylallyl pyrophosphate (DMAPP) group to the aromatic ring.

  • Reduction/Hydroxylation: Modification of side chains to form hydroxymethyl groups.

Caption: Putative biosynthetic pathway for Zinniol via a Polyketide Synthase (PKS) and subsequent tailoring reactions.

Experimental Protocols

This section provides detailed methodologies for the culture of Zinniol-producing fungi, and the subsequent extraction, purification, analysis, and bioassay of the target compound. The following workflow illustrates the overall process.

Caption: General experimental workflow for Zinniol production, isolation, and analysis.

Protocol for Fungal Culture and Zinniol Production

This protocol is adapted from the methodology described by Cotty and Misaghi (1984).[3]

• Culture Maintenance: Maintain fungal isolates on a modified V-8 medium (5% V-8 juice, 2% agar, w/v) at 27°C under a 12-hour diurnal light cycle to ensure culture viability and sporulation.

• Inoculum Preparation: Use a 2-cm diameter agar disk from a 2-week-old V-8 agar culture as the inoculum.

• Production Medium: Prepare a casamino acids-enriched liquid medium. A typical composition is as follows:

  • Casamino acids: 2.0 g

  • Glucose: 40.0 g

  • KH₂PO₄: 1.0 g

  • MgSO₄·7H₂O: 0.5 g

  • Fe-EDTA solution: 1.0 mL

  • Trace element solution: 1.0 mL

  • Distilled water: 1.0 L

• Inoculation and Incubation: Aseptically transfer the inoculum disk to a 125-mL flask containing 25 mL of the production medium.

• Incubation: Incubate the cultures statically (without shaking) at 24-25°C in the dark for 35 days. This extended incubation period is often necessary for maximal toxin accumulation.[3]

Protocol for Zinniol Extraction and Purification

• Harvesting: After incubation, pool the contents of several culture flasks and separate the mycelia from the culture filtrate by passing through Whatman No. 1 filter paper.

• pH Adjustment (Optional but recommended): Adjust the pH of the filtrate to 10 with NaOH. This can help in partitioning pigments into the aqueous phase during solvent extraction.[3]

• Liquid-Liquid Extraction:

  • Perform a solvent extraction of the culture filtrate using an appropriate organic solvent. Chloroform is traditionally used.[3]

  • In a separatory funnel, extract the filtrate three times with equal volumes of chloroform.

  • Combine the organic phases.

• Concentration: Evaporate the chloroform under reduced pressure using a rotary evaporator to yield a crude residue.

• Preparative HPLC Purification:

  • Dissolve the crude residue in a small volume of the initial mobile phase (e.g., methanol or acetonitrile/water mixture).

  • Filter the solution through a 0.22 µm syringe filter.

  • Purify the Zinniol from the crude extract using a preparative reverse-phase HPLC system with a C18 column.

  • Mobile Phase: A gradient of acetonitrile (or methanol) in water is typically effective.

  • Detection: Monitor the elution profile using a UV detector, as the aromatic structure of Zinniol absorbs UV light.

  • Collect the fractions corresponding to the Zinniol peak and confirm purity via analytical HPLC.

Protocol for Analytical Quantification (HPLC)

• System: High-Performance Liquid Chromatography (HPLC) system equipped with a UV or Diode Array Detector (DAD).

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient elution using acetonitrile and water (often with a small percentage of formic or acetic acid to improve peak shape). For example, a starting condition could be 65% acetonitrile / 35% water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at approximately 260 nm.

• Quantification: Prepare a calibration curve using a purified Zinniol standard of known concentrations. Calculate the concentration in the samples by comparing their peak areas to the standard curve.

Protocol for Phytotoxicity Bioassay

This protocol is based on the detached leaf assay.[3][4]

• Plant Material: Use fully developed, healthy leaves from test plants (e.g., marigold, tomato, zinnia).

• Preparation: Excise the leaves and place them with their abaxial (lower) side down on moistened filter paper inside a 9-cm petri dish. The moisture helps maintain leaf turgor.

• Toxin Application:

  • Prepare solutions of purified Zinniol in a suitable buffer (e.g., 0.02 M phosphate buffer, pH 5.5) at various concentrations (e.g., 50, 100, 200 µg/mL). A small amount of a surfactant like Triton X-100 (0.005%) can be added to aid application.

  • Apply a small aliquot (e.g., 10-20 µL) of the Zinniol solution onto the leaf surface. Wounding the leaf surface slightly with a sterile needle prior to application can facilitate toxin entry.

  • Use the buffer solution without Zinniol as a negative control.

• Incubation: Incubate the petri dishes at 24°C under a 12-hour light cycle.

• Evaluation: Observe the leaves over 48-72 hours and record the development of symptoms such as necrosis, chlorosis, or lesions around the application site. Compare the severity of symptoms to the control leaves.

Conclusion

Zinniol is a significant secondary metabolite produced by a variety of plant-pathogenic and endophytic fungi. Its production is highly variable and dependent on both the fungal isolate and the specific culture conditions employed. The methodologies outlined in this guide provide a robust framework for researchers to culture Zinniol-producing species, isolate and quantify the compound, and assess its biological activity. Further research into the Zinniol biosynthetic gene cluster and its regulatory networks will be crucial for understanding its role in fungal pathogenicity and for potentially harnessing its production for biotechnological applications.

References

• 1. apsnet.org [apsnet.org]
• 2. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. umimpact.umt.edu [umimpact.umt.edu]
• 5. bioaustralis.com [bioaustralis.com]

Unraveling the Synthesis of Zinniol: A Technical Guide to its Biosynthesis in Alternaria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a phytotoxic polyketide-derived secondary metabolite produced by various species of the fungal genus Alternaria. As a virulence factor in several plant diseases, understanding its biosynthesis is of significant interest for developing disease management strategies. Furthermore, the unique chemical scaffold of Zinniol and its derivatives presents potential opportunities for drug discovery and development. This technical guide provides a comprehensive overview of the current, albeit limited, understanding of the Zinniol biosynthesis pathway in Alternaria, offering a hypothetical pathway based on established principles of fungal polyketide synthesis, detailed experimental protocols for its elucidation, and a summary of available quantitative data.

Chemical Structure of Zinniol

Zinniol is a substituted aromatic compound with the chemical formula C15H22O4. Its structure features a polysubstituted benzene ring, indicating a polyketide origin.

Hypothetical Biosynthesis Pathway of Zinniol

While the specific gene cluster and enzymatic steps for Zinniol biosynthesis have not been definitively elucidated in published literature, a plausible pathway can be proposed based on the principles of fungal polyketide biosynthesis. The core of this pathway is likely a highly reducing Type I Polyketide Synthase (PKS) or a PKS-Non-Ribosomal Peptide Synthetase (NRPS) hybrid enzyme.

The proposed pathway initiates with the loading of a starter unit, likely acetyl-CoA, onto the acyl carrier protein (ACP) domain of the PKS. This is followed by successive Claisen condensations with malonyl-CoA extender units. The degree of reduction at each extension step, catalyzed by ketoreductase (KR), dehydratase (DH), and enoylreductase (ER) domains within the PKS, determines the final polyketide chain structure. Following the assembly of the polyketide chain, it is likely released from the PKS and undergoes cyclization to form the aromatic core. Subsequent tailoring steps, including methylation, hydroxylation, and prenylation, would then modify the aromatic intermediate to yield the final Zinniol molecule.

Caption: Hypothetical biosynthesis pathway of Zinniol in Alternaria.

Quantitative Data on Zinniol Production

Limited quantitative data is available regarding the production of Zinniol by different Alternaria species and isolates. The following table summarizes the reported production levels under specific laboratory conditions. It is important to note that production can vary significantly based on the fungal strain, culture medium, and growth conditions.[1]

Alternaria Species	Isolate	Zinniol Production (µg/mL)	Reference
A. carthami	-	15.2	Cotty & Misaghi, 1984
A. macrospora	-	10.5	Cotty & Misaghi, 1984
A. porri	-	25.8	Cotty & Misaghi, 1984
A. solani	-	8.9	Cotty & Misaghi, 1984
A. tagetica	-	35.5	Cotty & Misaghi, 1984

Experimental Protocols

The elucidation of the Zinniol biosynthetic pathway requires a combination of genetic, biochemical, and analytical techniques. The following are detailed methodologies for key experiments.

Fungal Cultivation and Zinniol Extraction

Objective: To culture Alternaria species and extract Zinniol for analysis.

Materials:

• Alternaria spp. culture

• Potato Dextrose Agar (PDA) plates

• Potato Dextrose Broth (PDB)

• Erlenmeyer flasks

• Shaking incubator

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Glass vials

Protocol:

• Inoculate PDA plates with the Alternaria species and incubate at 25°C for 7-10 days.

• Aseptically transfer a small agar plug containing fungal mycelium to a 250 mL Erlenmeyer flask containing 100 mL of PDB.

• Incubate the liquid culture at 25°C in a shaking incubator at 150 rpm for 14-21 days.

• After incubation, separate the mycelium from the culture broth by filtration.

• Extract the culture filtrate three times with an equal volume of ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to dryness using a rotary evaporator.

• Resuspend the dried extract in a known volume of methanol for further analysis.

Quantitative Analysis of Zinniol Production by HPLC

Objective: To quantify the amount of Zinniol produced by Alternaria cultures.

Materials:

• Zinniol standard

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid

• High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector

• C18 reverse-phase HPLC column

Protocol:

• Prepare a series of standard solutions of Zinniol in methanol at known concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Inject the standard solutions into the HPLC system to generate a calibration curve.

• Set the HPLC conditions:

  • Column: C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: A gradient of methanol and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm (or as determined by UV scan of the standard)

• Inject the prepared Zinniol extract from the fungal culture.

• Identify the Zinniol peak in the chromatogram based on the retention time of the standard.

• Quantify the amount of Zinniol in the sample by comparing the peak area to the calibration curve.

Identification of the Zinniol Biosynthetic Gene Cluster

Objective: To identify the gene cluster responsible for Zinniol biosynthesis.

Methodology: A common approach is to use a genome mining strategy. Since Zinniol is a polyketide, the search would focus on identifying putative Polyketide Synthase (PKS) or PKS-NRPS hybrid genes within the genome of a Zinniol-producing Alternaria species.

Caption: Workflow for identifying the Zinniol biosynthetic gene cluster.

Protocol for Gene Knockout (using Agrobacterium tumefaciens-mediated transformation - ATMT):

• Design knockout constructs containing flanking regions of the target PKS gene and a selectable marker (e.g., hygromycin resistance).

• Transform Agrobacterium tumefaciens with the knockout construct.

• Co-cultivate the transformed A. tumefaciens with Alternaria protoplasts or conidia.

• Select for transformants on a medium containing hygromycin and an antibiotic to kill the Agrobacterium.

• Confirm successful gene replacement by PCR and Southern blot analysis.

• Culture the wild-type and knockout mutant strains under Zinniol-producing conditions.

• Analyze the culture extracts by HPLC to determine if Zinniol production is abolished in the mutant.

Conclusion

The biosynthesis of Zinniol in Alternaria remains an underexplored area of research. The hypothetical pathway and experimental protocols outlined in this guide provide a solid framework for future investigations aimed at fully characterizing the genetic and biochemical basis of its production. Elucidating this pathway will not only enhance our understanding of fungal secondary metabolism and its role in plant pathogenesis but may also pave the way for the bioengineering of novel compounds with valuable applications in medicine and agriculture.

References

• 1. apsnet.org [apsnet.org]

Zinniol: A Technical Guide to its Discovery, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinniol is a polyketide metabolite first identified as a non-specific phytotoxin produced by the plant pathogenic fungus Alternaria zinniae. This technical guide provides a comprehensive overview of the discovery and isolation of Zinniol, its chemical properties, and its diverse biological activities. Detailed experimental protocols for its extraction, purification, and bioassays are presented, alongside a summary of its quantitative biological efficacy. Furthermore, this guide elucidates the proposed mechanism of phytotoxic action, involving the modulation of intracellular calcium and the induction of reactive oxygen species, visualized through a detailed signaling pathway diagram. This document serves as a valuable resource for researchers in natural product chemistry, plant pathology, and drug discovery.

Introduction

Zinniol was first isolated in 1967 from the culture filtrates of Alternaria zinniae, the causal agent of leaf spot and stem blight in zinnias.[1] Its structure was elucidated as 1,2-bis(hydroxymethyl)-5-(3′,3′-dimethylallyloxy)-3-methoxy-4-methylbenzene.[2][3] While initially characterized for its phytotoxic effects, subsequent research has explored its broader biological activities. This guide provides an in-depth technical overview of Zinniol, from its discovery to its potential applications.

Chemical and Physical Properties

Property	Value	Reference(s)
Chemical Formula	C₁₅H₂₂O₄	[4]
Molecular Weight	266.33 g/mol	[5]
IUPAC Name	(3-methoxy-4-methyl-5-((3-methylbut-2-en-1-yl)oxy)-1,2-phenylene)dimethanol	[4]
CAS Number	17811-28-8	[1]
Appearance	Crystalline brown powder	[6]
Solubility	Soluble in methanol and DMSO	[7]

Producing Organisms

Zinniol is primarily produced by various species of the fungal genus Alternaria. It has also been isolated from Phoma macdonaldii.

Table 1: Zinniol-Producing Fungal Species

Fungal Species	Host/Source	Reference(s)
Alternaria zinniae	Zinnia (Zinnia elegans)	[1]
Alternaria tagetica	Marigold (Tagetes erecta)	[8]
Alternaria solani	Potato (Solanum tuberosum), Tomato (Lycopersicon esculentum)	[2][9]
Alternaria dauci	Carrot (Daucus carota)	[7]
Alternaria carthami	Safflower (Carthamus tinctorius)	[10]
Alternaria macrospora	Cotton (Gossypium hirsutum)	[10]
Alternaria porri	Onion (Allium cepa)	[5][10]
Alternaria cichorii	Russian Knapweed (Acroptilon repens)	[5]
Phoma macdonaldii	Sunflower (Helianthus annuus)	[1]

Biological Activity

Zinniol exhibits a range of biological activities, with its phytotoxicity being the most extensively studied.

Phytotoxicity

Zinniol is a non-host-specific phytotoxin, causing symptoms such as shriveling of plant stems, browning of leaf veins, chlorosis, and necrosis in a variety of plant species.[1][7] However, some studies suggest that at physiological concentrations, its role as the primary phytotoxic agent may be questionable.[9]

Table 2: Phytotoxic and Cytotoxic Activity of Zinniol

Activity	Organism/Cell Line	Concentration/IC₅₀	Observed Effect	Reference(s)
Phytotoxicity	Various (Tomato, Turnip, Broccoli, etc.)	50-200 µg/mL	Darkening around wounds on leaves
Phytotoxicity	Marigold (Tagetes erecta) leaves	0.25% solution	Necrosis	[9]
Cytotoxicity	Rat embryonic fibroblasts	IC₅₀: 264 µg/mL	Cell death	[9]

Antimicrobial and Anticancer Activity

Zinniol has been reported to show weak activity against some fungi and bacteria.[11] While direct anticancer data for Zinniol is limited, its derivatives have shown some promise, suggesting that the Zinniol scaffold could be a starting point for the development of new therapeutic agents.

Mechanism of Phytotoxic Action

The phytotoxicity of Zinniol is linked to its ability to disrupt cellular signaling processes, primarily involving calcium ions and reactive oxygen species (ROS).

Calcium Channel Activation

Zinniol has been shown to bind to plant protoplasts and isolated membranes in a saturable and reversible manner, stimulating the influx of calcium (Ca²⁺) into the cells. This suggests that Zinniol acts on or influences calcium channels in the plant cell membrane.

Reactive Oxygen Species (ROS) Production

The influx of Ca²⁺ is a common trigger for the production of ROS in plant cells. This increase in intracellular ROS leads to oxidative stress, which can damage cellular components such as lipids, proteins, and DNA, ultimately leading to the observed phytotoxic symptoms of chlorosis and necrosis.

Proposed signaling pathway for Zinniol-induced phytotoxicity.

Experimental Protocols

Isolation and Purification of Zinniol from Alternaria sp.

This protocol is a synthesized methodology based on published procedures.

General workflow for the isolation and purification of Zinniol.

• Fungal Culture: Grow the desired Alternaria species in a suitable liquid medium (e.g., Czapek-Dox broth) for 2-4 weeks at 25°C in stationary culture.

• Filtration: Separate the mycelium from the culture broth by filtration through cheesecloth or filter paper.

• Solvent Extraction: Extract the culture filtrate with an equal volume of an organic solvent such as chloroform or ethyl acetate three times.

• Concentration: Combine the organic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Column Chromatography: Subject the crude extract to column chromatography on silica gel. Elute with a solvent gradient of increasing polarity, for example, a hexane-ethyl acetate gradient.

• Fraction Analysis: Collect fractions and analyze them by Thin-Layer Chromatography (TLC) and a relevant bioassay (e.g., leaf spot assay) to identify the fractions containing Zinniol. A common TLC solvent system is chloroform-methanol (95:5 v/v).

• Purification: Pool the active fractions and subject them to further purification steps such as preparative TLC or High-Performance Liquid Chromatography (HPLC) to obtain pure Zinniol.

Phytotoxicity Bioassay (Leaf Spot Assay)

• Excise healthy young leaves from the test plant (e.g., marigold, tomato).

• Place the leaves on a moist filter paper in a petri dish.

• Apply a small droplet (e.g., 20 µL) of the Zinniol solution (dissolved in a suitable solvent with a control) to the leaf surface.

• Gently prick the leaf through the droplet with a sterile needle to facilitate uptake.

• Incubate the petri dishes at 25°C with a 12-hour photoperiod.

• Observe and record the development of necrotic or chlorotic lesions around the application site after 48-72 hours.[8][11]

Antibacterial Bioassay (Broth Microdilution Method)

• Prepare a two-fold serial dilution of Zinniol in a 96-well microtiter plate containing a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

• Inoculate each well with a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Include positive (bacteria with no Zinniol) and negative (medium only) controls.

• Incubate the plate at 37°C for 18-24 hours.

• The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of Zinniol that completely inhibits visible bacterial growth.

Antifungal Bioassay (Agar Well Diffusion Method)

• Prepare agar plates with a suitable fungal growth medium (e.g., Potato Dextrose Agar).

• Spread a standardized fungal spore suspension evenly over the surface of the agar.

• Create wells (e.g., 6 mm diameter) in the agar using a sterile cork borer.

• Add a known volume (e.g., 100 µL) of the Zinniol solution to each well.

• Include a solvent control and a positive control (a known antifungal agent).

• Incubate the plates at an appropriate temperature (e.g., 28°C) for 48-72 hours.

• Measure the diameter of the zone of inhibition around each well to determine the antifungal activity.

Conclusion

Zinniol, a phytotoxin from Alternaria species, continues to be a subject of interest due to its unique biological activities. Its role in plant disease and its mechanism of action involving calcium signaling and ROS production provide valuable insights into plant-pathogen interactions. While its direct application as an antimicrobial or anticancer agent is yet to be established, the Zinniol scaffold presents a potential starting point for the development of novel bioactive compounds. The detailed protocols and data presented in this guide aim to facilitate further research into this intriguing natural product.

References

• 1. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioaustralis.com [bioaustralis.com]
• 3. High anticancer efficacy of solid lipid nanoparticles containing Zataria multiflora essential oil against breast cancer and melanoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. Organic Solvents Retention Time Table | Products | GL Sciences [glsciences.com]
• 7. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. In vitro antibacterial effects of zinc oxide nanoparticles on multiple drug-resistant strains of Staphylococcus aureus and Escherichia coli: An alternative approach for antibacterial therapy of mastitis in sheep - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Zinniol: A Technical Guide on its Chemical Properties and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a phytotoxin belonging to the penta-substituted benzene class of compounds.[1] It is produced by various phytopathogenic fungi, most notably from the Alternaria species. This technical guide provides an in-depth overview of the chemical properties of Zinniol, detailed experimental protocols for its study, and an exploration of its mode of action, particularly its role in inducing oxidative stress in plants.

Chemical Properties of Zinniol

Zinniol, with the CAS Number 17811-28-8 , is a moderately lipophilic molecule. Its chemical and physical properties are summarized in the tables below.

Table 1: General Chemical Properties of Zinniol

Property	Value	Source(s)
CAS Number	17811-28-8	[1][2][3][4][5]
Molecular Formula	C₁₅H₂₂O₄	[1][2][3][4][5]
Molecular Weight	266.33 g/mol	[3][5]
IUPAC Name	(3-methoxy-4-methyl-5-((3-methylbut-2-en-1-yl)oxy)-1,2-phenylene)dimethanol	[2]
SMILES	COC1=C(C)C(OCC=C(C)C)=CC(CO)=C1CO	[2]

Table 2: Physicochemical Properties of Zinniol

Property	Value	Notes
Melting Point	Not available	The melting point of Zinniol dibenzoate, a derivative, is reported as 79-80 °C.[2] A related phenol shows a melting point of 234-235 °C.[2]
Boiling Point	~425.3 °C at 760 mmHg	Estimated value.
Flash Point	~211 °C	Estimated value.
Solubility	Soluble in methanol and DMSO.[4]	Quantitative solubility data in a range of solvents is not readily available.
pKa	Not available	An experimentally determined pKa value for Zinniol is not readily available in the scientific literature.
LogP	2.33	Estimated value, indicating moderate lipophilicity.

Experimental Protocols

This section provides detailed methodologies for the extraction and analysis of Zinniol, as well as for assessing its biological activity.

Extraction and Purification of Zinniol from Alternaria Culture

This protocol is adapted from general methods for mycotoxin extraction from fungal cultures.

Objective: To isolate and purify Zinniol from a liquid culture of an Alternaria species.

Materials:

• Liquid culture of a Zinniol-producing Alternaria strain (e.g., Alternaria zinniae, Alternaria tagetica)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvent system for chromatography (e.g., a gradient of hexane and ethyl acetate)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Developing solvent for TLC (e.g., chloroform:methanol, 95:5 v/v)

• UV lamp for visualization

Procedure:

• Fungal Culture: Grow the Alternaria species in a suitable liquid medium for a specified period to allow for Zinniol production.

• Extraction:

  • Separate the fungal mycelium from the culture filtrate by filtration.

  • Extract the culture filtrate three times with an equal volume of ethyl acetate in a separatory funnel.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentration: Remove the solvent from the dried extract using a rotary evaporator to obtain a crude extract.

• Purification by Column Chromatography:

  • Prepare a silica gel column packed in a non-polar solvent (e.g., hexane).

  • Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

  • Elute the column with a gradient of increasing polarity (e.g., increasing the percentage of ethyl acetate in hexane).

  • Collect fractions and monitor the separation using TLC.

• TLC Analysis:

  • Spot the collected fractions onto a silica gel TLC plate alongside a Zinniol standard (if available).

  • Develop the plate in a suitable solvent system.

  • Visualize the spots under a UV lamp.

• Final Purification: Combine the fractions containing pure Zinniol (as determined by TLC) and evaporate the solvent to yield the purified compound.

Leaf-Spot Bioassay for Phytotoxicity Assessment

This bioassay is a common method to evaluate the phytotoxic effects of compounds on plant leaves.[3]

Objective: To determine the ability of Zinniol to cause necrotic lesions on susceptible plant leaves.

Materials:

• Healthy, detached leaves from a susceptible plant species (e.g., marigold, Tagetes erecta)

• Zinniol solutions at various concentrations in a suitable solvent (e.g., methanol or DMSO, with a final solvent concentration that is not phytotoxic)

• Control solution (solvent only)

• Micropipette

• Moist chamber (e.g., a petri dish with a moistened filter paper)

Procedure:

• Leaf Preparation: Gently wash and dry the detached leaves. Place them in a moist chamber to maintain turgor.

• Application of Zinniol: Apply a small droplet (e.g., 10 µL) of each Zinniol concentration and the control solution to the adaxial (upper) surface of the leaves.

• Incubation: Incubate the leaves in the moist chamber under controlled light and temperature conditions for a specified period (e.g., 48-72 hours).

• Observation: Observe the leaves for the development of necrotic spots or other signs of phytotoxicity at the application sites.

• Data Analysis: The phytotoxic effect can be quantified by measuring the diameter of the necrotic lesions.

Measurement of Zinniol-Induced Reactive Oxygen Species (ROS) in Plant Cells

This protocol utilizes the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) to measure intracellular ROS levels.

Objective: To quantify the production of ROS in plant cells upon treatment with Zinniol.

Materials:

• Plant cell suspension culture or protoplasts

• Zinniol solution

• H₂DCFDA stock solution (in DMSO)

• Phosphate-buffered saline (PBS) or a suitable buffer for the plant cells

• Fluorometer or a fluorescence microscope

Procedure:

• Cell Preparation: Harvest the plant cells or protoplasts and resuspend them in the appropriate buffer.

• Loading with H₂DCFDA: Add H₂DCFDA to the cell suspension to a final concentration of 5-10 µM. Incubate in the dark for 30-60 minutes to allow the probe to enter the cells and be deacetylated.

• Washing: Centrifuge the cells and wash them with fresh buffer to remove excess probe.

• Zinniol Treatment: Resuspend the cells in the buffer and add Zinniol to the desired final concentration. Include a control group with no Zinniol.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~525 nm. Measurements can be taken at different time points to monitor the kinetics of ROS production.

• Data Analysis: The increase in fluorescence intensity in the Zinniol-treated cells compared to the control cells is indicative of an increase in intracellular ROS levels.

Signaling Pathways and Mode of Action

The primary mechanism of Zinniol's phytotoxicity is the induction of oxidative stress through the generation of Reactive Oxygen Species (ROS). This leads to cellular damage and, ultimately, cell death.

Zinniol-Induced Oxidative Stress

Zinniol is believed to exert its toxic effects by targeting the mitochondria. Specifically, it is thought to interfere with the mitochondrial electron transport chain (ETC), particularly at Complex I and Complex III. These complexes are known to be major sites of ROS production in plants. By disrupting the normal flow of electrons through the ETC, Zinniol likely causes an increase in the leakage of electrons to molecular oxygen, resulting in the formation of superoxide radicals (O₂⁻). These radicals are then rapidly converted to other ROS, such as hydrogen peroxide (H₂O₂).

The resulting accumulation of ROS leads to a state of oxidative stress within the cell. This imbalance between ROS production and the cell's antioxidant defense mechanisms causes widespread damage to cellular components, including:

• Lipid peroxidation: Damage to cell membranes, leading to loss of integrity and leakage of cellular contents.

• Protein oxidation: Inactivation of enzymes and disruption of cellular processes.

• DNA damage: Can lead to mutations and cell death.

Ultimately, this cascade of events manifests as the macroscopic symptoms of phytotoxicity, such as necrosis (tissue death) and chlorosis (yellowing of leaves).

Experimental Workflow for Investigating Zinniol's Mode of Action

Conclusion

Zinniol is a significant phytotoxin with a clear role in inducing oxidative stress in plants. While its fundamental chemical properties are established, further research is needed to fully elucidate its specific molecular targets within the mitochondrial electron transport chain and the complete signaling cascade it initiates. The experimental protocols and workflows outlined in this guide provide a solid foundation for researchers to further investigate the intricate mechanisms of Zinniol's phytotoxicity, which could inform the development of novel fungicides or strategies for enhancing plant disease resistance.

References

• 1. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]

mechanism of action of Zinniol phytotoxin

An In-depth Technical Guide on the Mechanism of Action of Zinniol Phytotoxin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinniol is a non-host-selective phytotoxin produced by various species of the fungal genus Alternaria. It is characterized as a substituted benzene derivative, specifically 1,2-bis(hydroxymethyl)-3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)benzene. The primary mechanism of action of Zinniol involves the disruption of calcium homeostasis in plant cells. It binds to the plasma membrane of plant protoplasts and stimulates a rapid and sustained influx of extracellular calcium (Ca²⁺). This disruption of Ca²⁺ signaling is a key initiating event that leads to a cascade of downstream cellular responses, ultimately culminating in phytotoxicity, which manifests as chlorosis and necrosis. While Zinniol's role as a potent phytotoxin has been questioned in some studies, which suggest it may act in concert with other fungal metabolites, its ability to modulate plant cell calcium channels remains a cornerstone of its described activity. This document provides a comprehensive overview of the molecular mechanism of Zinniol, detailing the experimental evidence, quantitative data, and relevant protocols for its study.

Core Mechanism of Action: Disruption of Calcium Homeostasis

The central tenet of Zinniol's mechanism of action is its function as a modulator of calcium influx at the plant cell plasma membrane.

Binding to Plant Protoplasts

Early studies demonstrated that Zinniol binds to carrot protoplasts and isolated plasma membranes in a saturable and reversible manner, which is indicative of a specific binding site or receptor.[1] While the precise molecular identity of this binding site remains to be fully elucidated, it is functionally linked to calcium channels.

Stimulation of Calcium Influx

The binding of Zinniol to its target on the plasma membrane directly stimulates the entry of calcium ions (Ca²⁺) into the cytoplasm.[1] This has been demonstrated in studies using carrot protoplasts, where the application of Zinniol leads to a measurable increase in intracellular Ca²⁺ concentration.[1] It is proposed that Zinniol acts on a specific class of plant calcium channels.[1] Interestingly, while Zinniol can partially reverse the effects of calcium-channel blockers like desmethoxyverapamil and bepridil, its binding target is thought to be distinct from these blockers, suggesting a unique site of action on the calcium channel complex.[1]

Quantitative Data on Zinniol Activity

The biological effects of Zinniol have been quantified in various experimental systems. The following tables summarize the available data on its phytotoxicity and cytotoxicity.

Parameter	Organism/Cell Type	Value	Reference
Phytotoxicity (Necrosis)	Various plant species (tomato, turnip, broccoli, etc.)	50 - 200 µg/mL	[2]
Cell Viability Reduction (25%)	Tagetes erecta cell culture	0.10 mg/mL (100 µg/mL)	[3]
Cell Viability Reduction (35%)	Tagetes erecta cell culture	0.15 mg/mL (150 µg/mL)	[3]
Cytotoxicity (IC₅₀)	Rat embryonic fibroblasts	264 µg/mL	[4]

Table 1: Summary of Quantitative Phytotoxicity and Cytotoxicity Data for Zinniol.

Structure-Activity Relationship

Studies on natural and synthetic derivatives of Zinniol have provided insights into the structural requirements for its phytotoxic activity. The two hydroxymethyl groups on the benzene ring have been identified as being essential for its biological function.[4] Modification of these groups generally leads to a reduction or loss of phytotoxicity. The table below summarizes the qualitative phytotoxic activity of various Zinniol derivatives as determined by a leaf-spot bioassay on Tagetes erecta.

Compound	Modification from Zinniol	Phytotoxic Activity	Reference
Zinniol	-	Active	[5][6]
8-Zinniol methyl ether	Methylation of one hydroxymethyl group	Active	[5]
8-Zinniol acetate	Acetylation of one hydroxymethyl group	Active	[5]
7-Zinniol acetate	Acetylation of the other hydroxymethyl group	Novel metabolite, activity evaluated	[5]
8-Zinniol 2-(phenyl)ethyl ether	Etherification of one hydroxymethyl group	Novel metabolite, activity evaluated	[5]

Table 2: Structure-Activity Relationship of Zinniol Derivatives.

Signaling Pathways and Downstream Effects

The initial influx of Ca²⁺ triggered by Zinniol is a primary signal that initiates a downstream signaling cascade, leading to the observed phytotoxic effects. While the complete pathway has not been fully elucidated specifically for Zinniol, it is possible to construct a putative pathway based on established principles of calcium signaling in plant defense.

Putative Downstream Signaling Cascade

The sudden increase in cytosolic Ca²⁺ concentration is likely decoded by various calcium-binding proteins, such as Calmodulin (CaM) and Calcium-Dependent Protein Kinases (CDPKs).[7][8][9][10][11] Activation of these sensor proteins would then lead to the phosphorylation of downstream target proteins, including transcription factors and enzymes involved in stress responses.

One of the key downstream events in plant defense signaling is the production of Reactive Oxygen Species (ROS), often referred to as the "oxidative burst".[12][13][14][15] This is frequently mediated by NADPH oxidases located in the plasma membrane, whose activity can be regulated by Ca²⁺ and CDPKs.[11] The resulting accumulation of ROS can lead to oxidative damage to lipids, proteins, and nucleic acids, contributing to cell death.[14]

Prolonged high concentrations of intracellular Ca²⁺ and the subsequent oxidative stress can ultimately trigger a programmed cell death (PCD) pathway, leading to the characteristic necrotic lesions.[16][17]

Figure 1: Proposed signaling pathway for Zinniol's mechanism of action.

Effects on Cell Viability and DNA Fragmentation

At phytotoxic concentrations, Zinniol leads to a significant reduction in plant cell viability.[3] Some studies have also investigated its potential to induce DNA fragmentation, a hallmark of programmed cell death. However, one report suggests that the effects of pure Zinniol on cell membranes and DNA fragmentation are less pronounced than those caused by the crude lipophilic fraction from Alternaria tagetica, raising questions about its singular role in the disease process.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the mechanism of action of Zinniol.

Protoplast Isolation and Binding Assay

This protocol is a representative workflow for isolating plant protoplasts and performing a binding assay to study the interaction of Zinniol with the plasma membrane.

Figure 2: Workflow for a protoplast binding assay to study Zinniol interaction.

Protocol Details:

• Plant Material: Use young, healthy plant tissue, such as 4-week-old Arabidopsis thaliana leaves or an actively growing carrot cell suspension culture.

• Enzyme Solution: A typical solution contains 1.0-1.5% (w/v) Cellulase R10 and 0.2-0.4% (w/v) Macerozyme R10 in a buffer containing 0.4 M mannitol, 20 mM KCl, and 20 mM MES, pH 5.7.

• Digestion: Leaf tissue is cut into thin strips and incubated in the enzyme solution for 3-4 hours with gentle agitation in the dark.

• Purification: Protoplasts are filtered, washed, and resuspended in a suitable buffer like W5 (154 mM NaCl, 125 mM CaCl₂, 5 mM KCl, 2 mM MES, pH 5.7).

• Binding: Purified protoplasts (~10⁵ cells/mL) are incubated with Zinniol at various concentrations for a defined period (e.g., 30 minutes) at room temperature. For competitive binding, a fixed concentration of labeled Zinniol is co-incubated with increasing concentrations of unlabeled Zinniol or other compounds.

• Analysis: The amount of bound Zinniol is quantified to determine binding kinetics.

Measurement of Cytosolic Calcium Influx

This workflow outlines the use of a fluorescent calcium indicator to measure Zinniol-induced Ca²⁺ influx.

References

• 1. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apsnet.org [apsnet.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apsnet.org [apsnet.org]
• 7. Calcium-dependent protein kinases play an essential role in a plant defence response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Functions of Calcium-Dependent Protein Kinases in Plant Innate Immunity | MDPI [mdpi.com]
• 9. Calcium-Dependent Protein Kinases in Phytohormone Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structures of apicomplexan calcium-dependent protein kinases reveal mechanism of activation by calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of calcium-dependent protein kinases involved in ROS signaling during fertilization in the red alga Bostrychia moritziana (Ceramiales, Rhodomelaceae) [e-algae.org]
• 12. Emerging Complexity in Reactive Oxygen Species Production and Signaling during the Response of Plants to Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reactive oxygen species generation and signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Insights into Plant Programmed Cell Death Induced by Heavy Metals—Discovering a Terra Incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Reactive Oxygen Species in Plant Cell Death - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Zinniol in Plant Pathogenesis: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Zinniol, a phytotoxin produced by various species of the fungal genus Alternaria, has been implicated in the pathogenic processes of several plant diseases. First isolated from Alternaria zinniae, this non-host-specific toxin is characterized by its ability to induce a range of symptoms, including chlorosis, necrosis, and stunting in susceptible plants.[1][2][3] Its primary mechanism of action involves the disruption of cellular calcium homeostasis, positioning it as a molecule of interest for understanding plant-pathogen interactions and for potential development of novel herbicides or fungicides. This technical guide provides an in-depth examination of zinniol's biochemical properties, its role in pathogenesis, the plant's defense responses, and detailed experimental protocols for its study.

Biochemical Profile of Zinniol

Zinniol (C₁₅H₂₂O₄) is a polyketide-derived metabolite, structurally identified as 1,2-bis(hydroxymethyl)-3-methoxy-4-methyl-5-(3′,3′-dimethylallyloxy)benzene.[4] It is produced by several pathogenic Alternaria species, including A. zinniae, A. dauci, A. tagetica, and A. solani, as well as the fungus Phoma macdonaldii.[2][4][5] A number of naturally occurring zinniol derivatives, such as 8-zinniol methyl ether and 8-zinniol acetate, have also been isolated and shown to possess phytotoxic activity.[6][7]

Role in Plant Pathogenesis

Zinniol is classified as a non-host-specific toxin, meaning it can induce damage in a wide range of dicotyledonous plants.[3][8][9] Its involvement in the disease process is supported by observations where the application of purified zinniol mimics the symptoms caused by the fungal infection itself.[4][8]

Pathological Symptoms

The phytotoxic effects of zinniol are visually distinct and contribute significantly to the virulence of the producing pathogen. Common symptoms observed in affected plants include:

• Severe shriveling of stems[1][2]

• Browning of leaf veins[1][2]

• Chlorosis of surrounding leaf tissue[1][2]

• Necrotic spots or lesions on leaves[2][4][8]

• Inhibition of seed germination[1]

Mechanism of Action: Disruption of Calcium Signaling

The primary molecular target of zinniol in plant cells is the plasma membrane, where it modulates calcium ion (Ca²⁺) transport. Research has demonstrated that zinniol binds to plant protoplasts and isolated membranes in a saturable and reversible manner.[10] This binding event stimulates the entry of Ca²⁺ into the cytoplasm.[10][11] This influx of calcium disrupts the cell's carefully regulated ionic balance, triggering a cascade of downstream events that ultimately lead to cell death. The action of zinniol suggests it may act on a specific class of plant calcium channels, although the precise receptor remains to be fully characterized.[10][11]

Plant Defense and Counter-Responses

While zinniol is a potent virulence factor, plants are not passive targets. The interaction between zinniol and plant cells can trigger defense signaling pathways. The influx of Ca²⁺, instigated by zinniol, is a common secondary messenger in plant defense. This can lead to the production of reactive oxygen species (ROS), which, while damaging at high concentrations, also function as signaling molecules to activate broader defense responses.[4][12]

These defense pathways are interconnected with hormone signaling networks involving salicylic acid (SA), jasmonic acid (JA), and ethylene (ET), which coordinate a holistic defense against necrotrophic pathogens like Alternaria.[4][12] However, some studies suggest that the necrotic symptoms caused by zinniol may be a result of the plant's own defense response rather than a direct toxic effect at all concentrations. Research on marigold (Tagetes erecta) cell cultures showed that pure zinniol is not markedly phytotoxic at concentrations that induce necrosis on whole leaves, suggesting its role might be more as an inducer of a general defense response, possibly leading to programmed cell death (PCD), rather than a direct cellular toxin in all contexts.[13]

Quantitative Data Summary

The following tables summarize key quantitative data related to zinniol's activity and detection.

Table 1: Phytotoxic Effects of Zinniol

Plant Species	Zinniol Concentration	Observed Effect	Reference
Marigold (Tagetes erecta)	0.25% solution	Necrotic spots on leaves after 72 hours	[13]
Carrot (Daucus carota)	Not specified	Necrosis of leaves	[2]
Sunflower (Helianthus annuus)	Not specified	Sunken and discolored lesions	[2]

| Zinnia (Zinnia elegans) | Not specified | Shrivelling of stems, chlorosis, browning of veins |[2] |

Table 2: Cellular Effects of Zinniol on Tagetes erecta Cell Cultures

Treatment	Concentration	Cell Viability Reduction (after 48h)	Reference
Zinniol	0.15 mg/mL	~25%	[13]

| A. tagetica Lipophilic Fraction | 2.0 mg/mL | ~35% |[13] |

Table 3: Radioimmunoassay (RIA) Parameters for Zinniol Quantification

Parameter	Value	Reference
Sensitivity	0.14 ng/tube (0.52 pmole/tube)	[8][14]
Assay Range	0.19 to 25 ng/tube	[8]
Within-assay Coefficient of Variation	< 10%	[8][14]
Between-assay Coefficient of Variation	< 14%	[8][14]

| Cross-reactivity with analogs | Negligible |[8][14] |

Experimental Protocols & Methodologies

Detailed methodologies are crucial for the accurate study of zinniol. The following sections provide synthesized protocols based on cited literature.

Zinniol Extraction and Purification from Alternaria Culture

This protocol describes a general method for isolating zinniol from fungal cultures.

• Fungal Culture: Grow the desired Alternaria species (e.g., A. tagetica) in a suitable liquid medium (e.g., potato dextrose broth) in the dark under stationary conditions for approximately 28 days.[13]

• Filtration: Separate the mycelium from the culture broth by filtration through cheesecloth or a similar filter.

• Liquid-Liquid Extraction: Extract the filtrate multiple times with an organic solvent such as ethyl acetate. Combine the organic phases.

• Concentration: Wash the combined organic extract with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure using a rotary evaporator to yield a crude extract.[13]

• Chromatographic Purification:

  • Subject the crude extract to column chromatography on silica gel, eluting with a solvent gradient (e.g., hexane-ethyl acetate).

  • Monitor fractions using Thin Layer Chromatography (TLC).

  • Pool fractions containing zinniol and further purify using preparative TLC or High-Performance Liquid Chromatography (HPLC) to obtain pure zinniol.[13]

  • Confirm the structure using spectroscopic methods like NMR and mass spectrometry.[15][16]

Leaf-Spot Bioassay for Phytotoxicity

This bioassay is used to visually assess the phytotoxic activity of zinniol on plant leaves.[6]

• Plant Material: Use healthy, fully expanded leaves from greenhouse-grown plants (e.g., marigold, Tagetes erecta).[13]

• Toxin Preparation: Dissolve purified zinniol in a suitable solvent (e.g., DMSO, methanol) and then dilute to the desired final concentration with sterile distilled water. Include a solvent-only control.[2][13]

• Application: Gently wound the leaf surface with a sterile needle. Apply a small droplet (e.g., 10 µL) of the zinniol solution or control solution to the wound site.

• Incubation: Place the leaves in a humid chamber under controlled light and temperature conditions (e.g., 25°C).[13]

• Evaluation: Observe the leaves daily for 3-5 days and record the development and diameter of necrotic lesions.

Radioimmunoassay (RIA) for Zinniol Quantification

RIA provides a highly sensitive method for detecting minute quantities of zinniol in biological samples.[8][14]

• Antigen Preparation: Conjugate zinniol to a carrier protein, such as bovine serum albumin (BSA), using a method like the mixed anhydride method to make it immunogenic.[14]

• Antibody Production: Immunize rabbits with the zinniol-BSA conjugate to generate polyclonal antibodies against zinniol.[14]

• Radiolabeling: Synthesize a radiolabeled version of zinniol (e.g., ³H-zinniol) to act as a tracer.

• Assay Procedure:

  • In assay tubes, combine the anti-zinniol antiserum, the radiolabeled zinniol tracer, and either the standard zinniol solution (for the standard curve) or the plant extract sample.

  • Incubate to allow competitive binding between labeled and unlabeled zinniol for the antibody binding sites.

  • Separate antibody-bound zinniol from free zinniol (e.g., using dextran-coated charcoal).

  • Measure the radioactivity of the antibody-bound fraction using a scintillation counter.

• Quantification: Determine the concentration of zinniol in the samples by comparing the results to the standard curve. The sensitivity of this assay can be as low as 0.14 ng/tube.[8][14]

Visualizing Pathways and Workflows

The following diagrams illustrate the key processes related to zinniol's activity.

Caption: Proposed signaling cascade initiated by zinniol at the plant cell membrane.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. bioaustralis.com [bioaustralis.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Metabolites from Alternaria Fungi and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Alternaria host-specific (HSTs) toxins: An overview of chemical characterization, target sites, regulation and their toxic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. mdpi.com [mdpi.com]
• 12. Reactive oxygen species production and signal transduction in response to stress triggered by Alternaria elicitors in Brassicaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. umimpact.umt.edu [umimpact.umt.edu]
• 16. pubs.acs.org [pubs.acs.org]

Early Research on Zinniol: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinniol, a phytotoxin produced by various species of the fungal genus Alternaria, has been a subject of scientific inquiry since its discovery. Early research into this molecule laid the groundwork for understanding its chemical nature, biological activity, and mode of action. This technical guide provides an in-depth analysis of the foundational studies on Zinniol, focusing on its effects at the cellular and organismal levels. It summarizes key quantitative data, details the experimental protocols used in early investigations, and visualizes the initial understanding of its signaling mechanisms. This document is intended to serve as a comprehensive resource for researchers in phytopathology, natural product chemistry, and drug development.

Introduction

Zinniol is a non-host-specific phytotoxin, first isolated from the pathogenic fungus Alternaria zinniae.[1] Its chemical structure was identified as 1,2-bis(hydroxymethyl)-5-(3′,3′-dimethylallyloxy)-3-methoxy-4-methylbenzene.[2] Early studies demonstrated that Zinniol elicits a range of phytotoxic effects on various plant species, including chlorosis, necrosis, and stunting of growth.[1][3] These initial findings spurred further investigation into its mechanism of action and its potential role in the pathogenicity of Alternaria species.

Quantitative Phytotoxic and Cytotoxic Effects

Early research quantified the biological activity of Zinniol across different biological systems. The following tables summarize the key findings from these foundational studies.

Table 1: Phytotoxic Effects of Zinniol on Various Plant Species

Plant Species	Assay Type	Effective Concentration	Observed Effect	Reference
Various host plants	Detached leaf assay	50-200 µg/mL	Necrotic lesions	[4]
Tagetes erecta (Marigold)	Leaf-spot assay	0.25% (w/v)	Necrosis	[5]
Tagetes erecta (Marigold)	Cell culture	0.15 mg/mL	Cell membrane damage	[5]

Table 2: Cytotoxic Effects of Zinniol on Animal Cells

Cell Line	Assay Type	IC50 Value	Reference
Rat embryonic fibroblasts	Cytotoxicity assay	264 µg/mL	[6]

Experimental Protocols

The following sections detail the methodologies employed in the early characterization of Zinniol's biological activities.

Extraction and Purification of Zinniol from Alternaria Cultures

A common protocol for the isolation of Zinniol from fungal cultures involved the following steps:

• Fungal Culture: Alternaria species were cultured in a suitable liquid medium, such as a casamino acids-enriched medium, for several weeks in the dark at room temperature.[4]

• Filtration: The culture broth was filtered to remove the fungal mycelia.[4]

• Solvent Extraction: The pH of the culture filtrate was adjusted to alkaline (pH 10) to partition pigments into the aqueous phase. The filtrate was then repeatedly extracted with an organic solvent, typically chloroform.[4]

• Washing and Evaporation: The chloroform extract was washed with a basic solution (e.g., 0.1 N NaOH) and then an acidic buffer (e.g., 0.1 M KH2PO4) to remove impurities. The solvent was then evaporated under reduced pressure to yield a crude extract.[4]

• Chromatographic Purification: The crude extract was further purified using techniques such as thin-layer chromatography (TLC) or gas-liquid chromatography (GLC) to isolate pure Zinniol.[4]

Leaf-Spot Bioassay for Phytotoxicity

This bioassay was frequently used to assess the phytotoxic activity of Zinniol and its derivatives on plant leaves:

• Leaf Preparation: Healthy, detached leaves from the test plant were placed on a moist surface, such as wet filter paper in a petri dish.[4]

• Toxin Application: A small volume of the Zinniol solution (at a known concentration) was applied to the leaf surface. In some variations, the leaf was pricked with a fine needle at the site of application to facilitate toxin entry.[4]

• Incubation: The treated leaves were incubated under controlled conditions of light and temperature for a defined period (e.g., 72 hours).[5]

• Observation: The leaves were then examined for the development of necrotic lesions or other signs of phytotoxicity at the application site.[5]

Protoplast-Based Assays for Cellular Effects

To investigate the effects of Zinniol at the cellular level, early researchers utilized plant protoplasts:

• Protoplast Isolation: Protoplasts were isolated from plant tissues, such as carrot cell cultures, by enzymatic digestion of the cell wall.

• Zinniol Treatment: The isolated protoplasts were incubated with Zinniol at various concentrations.

• Measurement of Calcium Influx: The effect of Zinniol on calcium ion (Ca²⁺) influx was measured, often using radiolabeled calcium or calcium-sensitive fluorescent dyes.[7][8]

• Binding Assays: The binding of Zinniol to the protoplast membrane was assessed through saturation and competition assays, often using a radiolabeled form of the toxin or a competitor.[7][8]

Early Insights into the Mechanism of Action and Signaling

Foundational research provided the first glimpse into the molecular mechanism of Zinniol's phytotoxicity. A key discovery was that Zinniol stimulates the influx of calcium ions (Ca²⁺) into plant protoplasts.[7][8] This effect was found to be saturable and reversible, suggesting the involvement of a specific binding site or receptor on the plant cell membrane.[7][8]

Interestingly, the action of Zinniol was not identical to that of known calcium-channel blockers, indicating that it may act on a distinct target to modulate calcium entry.[7][8] This early work pointed towards a signaling cascade initiated by Zinniol at the plasma membrane, with Ca²⁺ acting as a second messenger.

Visualizing the Proposed Signaling Pathway

The following diagrams illustrate the proposed early signaling events following Zinniol exposure, based on the initial research findings.

Caption: Proposed signaling pathway of Zinniol in a plant cell.

Experimental Workflow for Studying Zinniol's Effects

The logical flow of early investigations into Zinniol's activity is depicted in the following diagram.

Caption: Logical workflow of early research on Zinniol.

Conclusion

The early research on Zinniol successfully identified it as a phytotoxic metabolite of Alternaria species and established its chemical structure. Quantitative assays revealed its potency against a range of plant species and also demonstrated its cytotoxicity to animal cells. Methodologies for its extraction, purification, and bioassay were developed, which paved the way for future studies. Most significantly, the initial investigations into its mode of action pointed to the disruption of calcium signaling as a key event in its phytotoxicity. These foundational studies have been instrumental in shaping our current understanding of Zinniol and its role in plant-pathogen interactions, and they continue to provide a valuable reference for ongoing research in natural product chemistry and plant pathology.

References

• 1. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bioaustralis.com [bioaustralis.com]
• 4. apsnet.org [apsnet.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Review of Zinniol Phytotoxicity: Mechanism, Data, and Protocols

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a non-host-specific phytotoxin produced by several species of fungi from the Alternaria genus, and also by Phoma macdonaldii.[1] First isolated from Alternaria zinniae, this polyketide metabolite is implicated in the disease symptoms observed in infected plants, which include necrosis, chlorosis, and stunting.[1][2] While considered a virulence factor, recent studies have also explored the nuances of its activity, suggesting a complex interaction with other fungal metabolites.[3] This guide provides a comprehensive overview of the current understanding of Zinniol's phytotoxicity, summarizing quantitative data, detailing its mechanism of action, and providing standardized experimental protocols for its study.

Phytotoxic Effects and Symptomatology

Zinniol induces a range of visible symptoms in susceptible plants. These effects are generally non-specific, affecting a wide variety of plant species.[4] The most commonly reported symptoms include:

• Necrosis: Localized tissue death, often observed as dark lesions on leaves.[1][5]

• Chlorosis: Yellowing of leaf tissue surrounding the point of application, indicating a loss of chlorophyll.[2]

• Vein Browning: Darkening of the vascular tissues within the leaves.[1][2]

• Stunting and Shriveling: Severe wilting or shriveling of stems and inhibition of overall plant growth.[2]

Quantitative Phytotoxicity Data

The phytotoxic activity of Zinniol has been quantified in various plant systems. The following table summarizes the effective concentrations reported in the literature.

Plant Species / Cell Line	Assay Type	Effective Concentration	Observed Effect	Reference
Tomato (Lycopersicon esculentum)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Turnip (Brassica rapa)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Broccoli (Brassica oleracea)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Safflower (Carthamus tinctorius)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Cotton (Gossypium hirsutum)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Onion (Allium cepa)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds (less sensitive)	[4]
Marigold (Tagetes erecta)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Zinnia (Zinnia elegans)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Pinto Bean (Phaseolus vulgaris)	Detached Leaf Assay	50-200 µg/mL	Darkening around wounds	[4]
Marigold (Tagetes erecta)	Cell Culture	0.15 mg/mL (150 µg/mL)	Cell membrane damage	[3]

Mechanism of Action

The primary mechanism of Zinniol's phytotoxicity involves the disruption of calcium homeostasis in plant cells. Research has shown that Zinniol binds to plant protoplasts in a saturable and reversible manner.[6] This binding event stimulates the influx of calcium (Ca²⁺) into the cells, suggesting that Zinniol acts on a specific class of plant calcium channels.[6][7]

Interestingly, Zinniol can partially reverse the effects of calcium-channel blockers like desmethoxyverapamil, yet its target appears to be distinct from that of these blockers.[6] This suggests a complex interaction with calcium signaling components on the plasma membrane. The two hydroxymethyl groups on the Zinniol molecule are considered essential for its phytotoxic activity.[8]

However, some research indicates that pure Zinniol is not markedly phytotoxic at concentrations that induce necrosis in leaves, and its effects on cell membranes are less intense than those caused by the complete lipophilic fraction from Alternaria cultures.[3] This raises questions about its role as the sole phytotoxic agent, suggesting it may act synergistically with other fungal metabolites.[3]

Signaling Pathways

Based on its known effect on calcium influx, a proposed signaling pathway for Zinniol-induced phytotoxicity can be outlined. The initial binding and subsequent Ca²⁺ influx act as the primary signal, which is then transduced into a cellular response.

Caption: Proposed mechanism of Zinniol action via calcium channel stimulation.

The increase in cytosolic Ca²⁺ is a common second messenger in plant stress responses. This initial signal can trigger a cascade of downstream events, including the production of Reactive Oxygen Species (ROS), which leads to oxidative stress and can initiate Programmed Cell Death (PCD), ultimately resulting in visible necrotic symptoms.

Caption: Hypothetical signaling cascade from Ca²⁺ influx to cell death.

Experimental Protocols

Standardized bioassays are crucial for evaluating and comparing the phytotoxic effects of Zinniol. The following sections detail two common methodologies.

Detached Leaf Bioassay

This method provides a rapid assessment of Zinniol's necrotic activity on plant leaf tissue.[4]

Methodology:

• Plant Material: Excise healthy, fully expanded leaves from greenhouse-grown plants (e.g., tomato, marigold, zinnia).

• Preparation: Place leaves with their abaxial (lower) side down on moistened filter paper inside 9-cm petri dishes to maintain humidity.

• Toxin Application: Prepare serial dilutions of Zinniol in an appropriate solvent (e.g., ethanolic buffer). Apply small droplets (e.g., 10-20 µL) of the solutions to different spots on the leaf surface. A solvent-only control must be included.

• Wounding: Prick the leaf epidermis once through each droplet with a sterile hypodermic needle to facilitate toxin entry.

• Incubation: Incubate the petri dishes at 25-27°C under a 12-hour photoperiod for 3 days.

• Evaluation: Assess the leaves for toxic reactions, typically characterized by the formation of dark, necrotic tissue around the wound site. The diameter of the necrotic spots can be measured for quantitative analysis.

Caption: Workflow for the detached leaf phytotoxicity bioassay.

Plant Cell Suspension Culture Assay

This method allows for the assessment of Zinniol's cytotoxicity at the cellular level, providing insights into effects on cell viability and membrane integrity.[3]

Methodology:

• Cell Culture: Use an established plant cell suspension culture (e.g., Tagetes erecta) maintained in a suitable liquid medium (e.g., MSB). Subculture regularly to ensure cells are in the exponential growth phase.

• Treatment: Transfer aliquots of the 5-day-old cell culture to fresh medium. Add Zinniol (dissolved in a minimal amount of a suitable solvent like DMSO) to achieve the desired final concentrations. Include a solvent control.

• Incubation: Incubate the treated cultures on a rotary shaker in the dark at 25°C for a specified period (e.g., 48 hours).

• Viability Staining: Assess cell viability using a stain such as fluorescein diacetate (FDA). Live cells with intact membranes will hydrolyze FDA to produce fluorescein, which emits green fluorescence under UV light.

• Quantification: Observe cells using fluorescence microscopy. Quantify viability by counting the number of fluorescent (living) cells relative to the total number of cells (observed under bright-field).

• Additional Assays: Cell membrane damage can be further quantified by measuring electrolyte leakage into the culture medium using a conductivity meter.

Caption: Workflow for assessing Zinniol cytotoxicity in cell cultures.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. apsnet.org [apsnet.org]
• 5. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Modes of Action of Microbially-Produced Phytotoxins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Alternaria Phytotoxins: A Review of Their Occurrence, Structure, Bioactivity, and Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

The Natural Occurrence of Zinniol in Crops: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a non-host-selective phytotoxin produced predominantly by various species of the fungal genus Alternaria, a ubiquitous group of plant pathogens responsible for significant crop diseases worldwide. First isolated from Alternaria zinniae, this polyketide metabolite has been identified in numerous host-pathogen systems and is recognized for its role in producing disease symptoms such as necrosis and chlorosis. Its mode of action, primarily involving the disruption of cellular ion homeostasis, makes it a subject of interest for understanding plant disease mechanisms and for potential applications in drug development and agrochemical research. This guide provides a comprehensive overview of the natural occurrence of Zinniol, its mechanism of action, and detailed experimental protocols for its study.

Natural Occurrence and Phytotoxicity

Zinniol's presence is linked to infections by several key fungal pathogens. Its production is not limited to a single host, making it a broad-spectrum phytotoxin.

Fungal Producers: Zinniol is synthesized by a range of Alternaria species, particularly those characterized by large spores and long beaks. It has also been isolated from Phoma macdonaldii, the fungus that causes sunflower stem blight.

Known producers include:

• Alternaria zinniae

• Alternaria tagetica[1]

• Alternaria dauci

• Alternaria solani[1]

• Alternaria porri

• Alternaria carthami

• Alternaria macrospora

• Alternaria cichorii[2]

Susceptible Crops: The non-host-selective nature of Zinniol means it can damage a wide variety of economically important crops. Symptoms of Zinniol-induced phytotoxicity include the shriveling of stems, chlorosis (yellowing), browning of leaf veins, necrotic lesions, and wilting[3].

Crops known to be susceptible include:

• Marigold (Tagetes erecta)[1]

• Zinnia

• Carrot

• Sunflower

• Potato[1]

• Cotton

• Tomato

• Corn

• Watermelon

• Okra

Data Presentation: Quantitative Analysis

Quantitative data on Zinniol is primarily available from in vitro fungal cultures and bioassays on detached leaves, as in planta concentrations are not widely reported in the literature. Some studies have even questioned its role as the primary virulence factor in certain pathosystems, noting a discrepancy between the concentrations required for phytotoxicity and its detectable levels in fungal extracts[4][5].

The tables below summarize the available quantitative data.

Table 1: Zinniol Production by Alternaria Species in Liquid Culture (in vitro)

Fungal Species	Isolate Origin	Zinniol Concentration (µg/mL)
A. carthami	Safflower	1.8
A. macrospora	Cotton	2.1
A. porri	Onion	14.2
A. solani	Potato	0.1
A. tagetica	Marigold	3.5
Unnamed sp.	Bean	0.9
Source: Data adapted from Cotty and Misaghi, 1984. Concentrations were measured in fungal culture filtrates after 35 days of incubation and adjusted for average recovery loss.[6]

Table 2: Effective Concentrations of Zinniol for Phytotoxicity in Leaf Bioassays

Plant Species	Symptom Threshold Concentration (µg/mL)	Percentage of Leaves Showing Necrosis at 200 µg/mL
Zinnia	>50	95
Cotton	>100	95
Okra	>100	100
Corn	>100	95
Tomato	>50	90
Watermelon	>100	90
Sunflower	>50	95
Source: Data adapted from Cotty and Misaghi, 1984. Symptoms were evaluated on detached, wounded leaves.[6]

Mechanism of Action and Signaling Pathways

Zinniol's primary mode of action is the disruption of the plant cell's plasma membrane integrity, which leads to a cascade of downstream events culminating in cell death.

Primary Mechanism: Calcium Channel Activation

The most well-documented effect of Zinniol is its ability to stimulate the influx of calcium ions (Ca²⁺) into the cytoplasm from the apoplast (the space outside the cell membrane)[5]. Zinniol binds to the plasma membrane in a saturable and reversible manner, suggesting the involvement of specific binding sites or receptors[4]. This binding is thought to activate a class of plant calcium channels, leading to a rapid and uncontrolled increase in cytosolic Ca²⁺. This disruption of calcium homeostasis acts as a trigger for subsequent stress responses and cellular damage.

Zinniol-induced Ca²⁺ influx pathway.

Downstream Effects: Oxidative Stress and Programmed Cell Death

The sudden influx of Ca²⁺ is a well-known signal that can trigger a variety of cellular defense and stress responses. One of the key downstream consequences is the generation of Reactive Oxygen Species (ROS), such as superoxide (O₂⁻) and hydrogen peroxide (H₂O₂). This leads to a state of oxidative stress, where cellular components like lipids, proteins, and DNA are damaged.

The combination of ion imbalance, membrane damage, and oxidative stress can ultimately activate Programmed Cell Death (PCD), a controlled process of cellular suicide. This manifests as the necrotic lesions characteristic of Alternaria infections. While the precise signaling components linking the initial Ca²⁺ signal to PCD are complex and not fully elucidated for Zinniol, the general pathway is a recognized feature of plant-pathogen interactions.

Cellular responses to Zinniol toxicity.

Experimental Protocols

The study of Zinniol involves its isolation from fungal cultures or plant tissues, followed by purification and quantification.

General Experimental Workflow

The process begins with sample preparation, followed by extraction, purification, and finally, analytical quantification. Each step is critical for obtaining accurate and reproducible results.

General workflow for Zinniol analysis.

Protocol 1: Extraction and Purification of Zinniol from Fungal Culture

This protocol is adapted from methodologies used for isolating Zinniol from Alternaria liquid cultures[6].

• Fungal Culture:

  • Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth or a casamino acid-enriched medium) with a pure, single-spore isolate of the Zinniol-producing fungus.

  • Incubate the culture for 21-35 days at 24-25°C in stationary (dark) conditions to allow for metabolite accumulation.

• Filtration:

  • Separate the fungal mycelium from the culture broth by filtering through several layers of cheesecloth, followed by filtration with Whatman No. 1 filter paper. The filtrate contains the secreted Zinniol.

• Liquid-Liquid Extraction:

  • Adjust the pH of the culture filtrate to 8.5 using 1.0 N NaOH.

  • Transfer the filtrate to a separatory funnel and extract it three times with equal volumes of chloroform or ethyl acetate.

  • Pool the organic (chloroform/ethyl acetate) fractions. This fraction contains Zinniol and other lipophilic metabolites.

• Washing and Concentration:

  • Wash the pooled organic fraction three times with one-third volume of 0.1 M KH₂PO₄ buffer (pH 4.4) to remove polar impurities.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure using a rotary evaporator at <40°C to obtain a crude residue.

• Purification (Optional):

  • For higher purity, the residue can be further purified using preparative Thin-Layer Chromatography (TLC) or column chromatography on silica gel.

  • Dissolve the residue in a minimal amount of chloroform and apply it to a preparative TLC plate (silica gel 60 F₂₅₄).

  • Develop the plate using a solvent system such as chloroform:methanol (95:5, v/v).

  • Identify the band corresponding to Zinniol by comparing its Rf value to a standard under UV light (254 nm) or by staining with anisaldehyde-sulfuric acid spray reagent.

  • Scrape the corresponding silica band and elute the Zinniol with ethyl acetate or methanol. Filter and evaporate the solvent to yield purified Zinniol.

Protocol 2: Extraction from Infected Plant Tissue

This is a general protocol for extracting phenolic compounds from plant leaves, which can be adapted for Zinniol.

• Sample Preparation:

  • Harvest fresh leaves showing clear disease symptoms.

  • Immediately flash-freeze the tissue in liquid nitrogen to halt metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Alternatively, lyophilize (freeze-dry) the tissue to obtain a stable, dry powder.

• Solvent Extraction:

  • Weigh approximately 1-2 g of the powdered tissue into a centrifuge tube.

  • Add 10 mL of 80% aqueous methanol (or ethyl acetate).

  • Vortex thoroughly and sonicate for 30 minutes in an ultrasonic bath.

  • Centrifuge at 4,000 x g for 15 minutes at 4°C.

• Collection and Re-extraction:

  • Carefully collect the supernatant.

  • Re-extract the remaining plant pellet with another 10 mL of the extraction solvent to ensure complete recovery.

  • Combine the supernatants from both extractions.

• Cleanup and Concentration:

  • To remove chlorophylls and lipids, perform a liquid-liquid extraction by adding an equal volume of n-hexane to the methanolic extract. Vortex and allow the phases to separate. Discard the upper hexane phase. Repeat this step twice.

  • Evaporate the methanol from the extract under reduced pressure or a stream of nitrogen.

  • Resuspend the final aqueous residue in a known volume (e.g., 1-2 mL) of the initial HPLC mobile phase.

  • Filter the final extract through a 0.22 µm syringe filter (e.g., PTFE or nylon) into an HPLC vial prior to analysis.

Protocol 3: Quantification by HPLC-UV

This protocol outlines a High-Performance Liquid Chromatography method with UV detection for Zinniol quantification.

• Instrumentation and Columns:

  • HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable for separating phenolic compounds like Zinniol.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid or acetic acid (to ensure sharp peaks).

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid or acetic acid.

  • Elution Program (Gradient):

    • 0-5 min: 30% B

    • 5-20 min: Linear gradient from 30% to 95% B

    • 20-25 min: Isocratic at 95% B

    • 25-26 min: Linear gradient from 95% to 30% B

    • 26-30 min: Isocratic at 30% B (column re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-35°C.

  • Injection Volume: 10-20 µL.

  • Detection Wavelength: Zinniol has a UV absorbance maximum around 210-230 nm. A DAD detector is recommended to monitor the full spectrum and confirm peak purity.

• Quantification:

  • Prepare a stock solution of a purified Zinniol standard of known concentration in methanol.

  • Create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution.

  • Inject the standards into the HPLC system to generate a calibration curve by plotting peak area against concentration.

  • Inject the prepared sample extracts. Identify the Zinniol peak based on its retention time compared to the standard.

  • Calculate the concentration of Zinniol in the sample by interpolating its peak area on the calibration curve. Express the final result as µg of Zinniol per gram of dry or fresh weight of the original sample.

References

• 1. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingolipids are involved in insect egg-induced cell death in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction of High-Value Chemicals and Bioactives from Leaves [celignis.com]
• 4. Partial Resistance of Carrot to Alternaria dauci Correlates with In Vitro Cultured Carrot Cell Resistance to Fungal Exudates | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. apsnet.org [apsnet.org]

Protocols & Analytical Methods

Application Notes and Protocols for Zinniol Extraction from Fungal Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a phytotoxin produced by several species of the fungal genus Alternaria.[1][2] It has been identified as a non-specific phytotoxin, meaning it can affect a variety of plant species.[1][2] Zinniol and its derivatives are of interest to researchers for their potential applications in agriculture as herbicides and for their biological activities which may be relevant to drug development. This document provides a detailed protocol for the extraction of Zinniol from fungal cultures, based on established scientific literature.

Data Presentation

The production of Zinniol can vary significantly between different fungal species and even between different isolates of the same species. The following table summarizes the quantitative yield of Zinniol from various Alternaria species as reported in the scientific literature.

Fungal Species	Isolate	Zinniol Yield (µg/mL)
Alternaria carthami	ATCC 34556	1.8
Alternaria macrospora	ATCC 16371	1.2
Alternaria porri	ATCC 12248	1.0
Alternaria solani	ATCC 11078	0.8
Alternaria tagetica	ATCC 24523	2.5
Alternaria sp. (from Phaseolus vulgaris)	PV-1	3.2

Data adapted from Cotty and Misaghi, 1984. Yields were adjusted to account for a 62% recovery rate during extraction.[1]

Experimental Protocols

This protocol details the methodology for the cultivation of Alternaria species and the subsequent extraction and purification of Zinniol.

Part 1: Fungal Culture

• Media Preparation: Prepare a suitable liquid culture medium. A casamino acid-enriched medium has been shown to be effective for Zinniol production.[1]

• Inoculation: Inoculate the sterile liquid medium with a pure culture of the desired Alternaria species. This can be done using a mycelial plug from an agar plate culture.

• Incubation: Incubate the cultures in the dark at approximately 24-25°C for 35 days without shaking.[1] Optimal incubation time should be determined for the specific fungal strain and culture conditions.

Part 2: Zinniol Extraction

• Harvesting: After the incubation period, separate the fungal mycelia from the culture broth by filtration through a suitable filter paper (e.g., Whatman No. 1).[1] The filtrate contains the secreted Zinniol.

• pH Adjustment: Adjust the pH of the culture filtrate to 10 with the dropwise addition of 5.0 N and 1.0 N NaOH.[1] This alkaline pH is crucial for the subsequent liquid-liquid extraction.

• Liquid-Liquid Extraction:

  • Transfer the pH-adjusted filtrate to a separatory funnel.

  • Add an equal volume of chloroform and shake vigorously for 2-3 minutes, periodically venting the funnel to release pressure.

  • Allow the layers to separate. The organic (chloroform) layer will be at the bottom.

  • Collect the bottom chloroform layer.

  • Repeat the extraction of the aqueous layer two more times with fresh chloroform.[1]

• Drying and Concentration:

  • Pool the chloroform extracts.

  • Dry the combined extract over anhydrous sodium sulfate to remove any residual water.

  • Filter off the sodium sulfate.

  • Concentrate the chloroform extract to dryness using a rotary evaporator under reduced pressure.

Part 3: Purification (Optional)

The crude extract can be further purified using chromatographic techniques such as thin-layer chromatography (TLC) or column chromatography on silica gel to obtain pure Zinniol. The purity can be assessed by techniques like High-Performance Liquid Chromatography (HPLC) and the structure confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Visualizations

Experimental Workflow

Caption: Workflow for Zinniol extraction from fungal culture.

Putative Biosynthetic Pathway

While the complete enzymatic pathway for Zinniol biosynthesis has not been fully elucidated, it is hypothesized to be a product of the polyketide synthesis pathway. This pathway involves the sequential condensation of acetyl-CoA and malonyl-CoA units by a polyketide synthase (PKS) enzyme, followed by various modifications.

Caption: Putative biosynthetic pathway of Zinniol.

References

• 1. apsnet.org [apsnet.org]
• 2. bioaustralis.com [bioaustralis.com]

Application Notes: Purification of Zinniol Using a Two-Step Chromatography Protocol

Introduction

Zinniol is a phytotoxin produced by several species of Alternaria fungi, known plant pathogens. As a secondary metabolite, Zinniol is of interest to researchers studying plant-pathogen interactions and developing potential new herbicides. Obtaining pure Zinniol is crucial for accurate biological and toxicological studies. This application note describes a robust two-step chromatographic method for the purification of Zinniol from a fungal culture extract. The protocol employs silica gel column chromatography for initial fractionation followed by reversed-phase high-performance liquid chromatography (RP-HPLC) for final purification.

Purification Strategy

The purification strategy is designed to efficiently separate Zinniol from other metabolites present in the crude fungal extract. The workflow begins with extraction from the fungal culture, followed by a primary purification step using silica gel column chromatography to separate compounds based on polarity. Fractions enriched with Zinniol are then subjected to a secondary purification step using RP-HPLC, which provides high-resolution separation, yielding Zinniol with high purity.

Figure 1. Overall workflow for the purification of Zinniol.

Experimental Protocols

Materials and Reagents

• Silica gel (60 Å, 70-230 mesh) for column chromatography

• HPLC grade solvents: Hexane, Ethyl Acetate, Methanol, Acetonitrile, Water

• Analytical grade solvents for extraction

• Glass column for chromatography

• Rotary evaporator

• HPLC system with a UV detector and a C18 column (e.g., 5 µm particle size, 4.6 x 250 mm)

• Fractions collector

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

Protocol 1: Extraction of Crude Zinniol

• Grow the Zinniol-producing fungal strain (e.g., Alternaria tagetica) in a suitable liquid medium.

• After the incubation period, separate the mycelium from the culture broth by filtration.

• Extract the culture filtrate three times with an equal volume of ethyl acetate.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Evaporate the solvent using a rotary evaporator to obtain the crude extract.

Protocol 2: Silica Gel Column Chromatography (Initial Purification)

This step aims to separate the crude extract into fractions of varying polarities, thereby enriching Zinniol.

Figure 2. Workflow for silica gel column chromatography.

• Column Packing : Prepare a slurry of silica gel in hexane and pour it into the chromatography column. Allow the silica gel to settle, ensuring a uniform packing without any air bubbles.

• Equilibration : Wash the packed column with hexane until the bed is stable.

• Sample Loading : Dissolve the crude extract in a minimal amount of dichloromethane or the initial mobile phase and load it onto the top of the silica gel bed.

• Elution : Elute the column with a stepwise gradient of hexane and ethyl acetate. Start with 100% hexane and gradually increase the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection : Collect fractions of a fixed volume (e.g., 15 mL) using a fraction collector.

• Analysis : Analyze the collected fractions using Thin-Layer Chromatography (TLC) with a mobile phase of hexane:ethyl acetate (e.g., 7:3 v/v). Visualize the spots under UV light (254 nm).

• Pooling : Combine the fractions that show a prominent spot corresponding to the Rf value of Zinniol. Evaporate the solvent from the pooled fractions to obtain the Zinniol-enriched fraction.

Protocol 3: Reversed-Phase HPLC (Final Purification)

This high-resolution step is designed to purify Zinniol to a high degree (>95%). Zinniol is soluble in methanol, making it a suitable solvent for RP-HPLC.[1]

• Sample Preparation : Dissolve the Zinniol-enriched fraction from the column chromatography step in methanol. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC System Setup :

  • Column : C18 reversed-phase column.

  • Mobile Phase A : Water with 0.1% formic acid.

  • Mobile Phase B : Acetonitrile with 0.1% formic acid.

  • Detector : UV at 254 nm.

  • Flow Rate : 1.0 mL/min.

  • Injection Volume : 20 µL.

• Elution Gradient : Run a linear gradient as described in the data table below.

• Fraction Collection : Collect the peak corresponding to the retention time of Zinniol.

• Purity Analysis : Re-inject a small aliquot of the collected fraction into the HPLC to confirm its purity. Combine the pure fractions and evaporate the solvent to obtain pure Zinniol.

Data Presentation

The following tables summarize the hypothetical quantitative data obtained from the purification process.

Table 1: Elution Gradient for RP-HPLC

Time (minutes)	% Mobile Phase A (Water + 0.1% Formic Acid)	% Mobile Phase B (Acetonitrile + 0.1% Formic Acid)
0	70	30
20	30	70
25	10	90
30	10	90
35	70	30
40	70	30

Table 2: Purification Summary for Zinniol

Purification Step	Total Weight (mg)	Purity of Zinniol (%)	Yield (%)
Crude Extract	1000	~5	100
Silica Gel Chromatography Fraction	120	~60	72
Reversed-Phase HPLC Fraction	45	>95	45

Note : The purity can be assessed by HPLC peak area normalization, and the yield is calculated based on the initial amount of Zinniol in the crude extract.

Conclusion

The described two-step purification protocol, combining silica gel column chromatography and reversed-phase HPLC, is an effective method for obtaining high-purity Zinniol from fungal extracts. This protocol can be adapted and optimized for different scales of purification and is suitable for researchers in natural product chemistry, chemical biology, and drug development.

References

• 1. bioaustralis.com [bioaustralis.com]

Zinniol Bioassay on Monocot and Dicot Plants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a non-host-specific phytotoxin produced by various species of the fungal genus Alternaria. It is known to cause symptoms such as necrosis, chlorosis, and growth inhibition in a wide range of plants. Understanding the differential effects of Zinniol on monocot and dicot plants is crucial for agricultural research, herbicide development, and for elucidating fundamental plant defense and signaling mechanisms. These application notes provide detailed protocols for conducting Zinniol bioassays on representative monocot (maize, Zea mays) and dicot (cucumber, Cucumis sativus) plants, along with an overview of its mechanism of action.

Mechanism of Action: Zinniol-Induced Signaling

Zinniol's primary mode of action involves the disruption of calcium homeostasis within plant cells. The toxin binds to the plant cell membrane, stimulating an influx of calcium ions (Ca2+) from the apoplast into the cytosol. This binding is thought to occur at specific sites on the plasma membrane, potentially affecting calcium channels. The resulting elevation in cytosolic Ca2+ acts as a secondary messenger, triggering a downstream signaling cascade that ultimately leads to phytotoxicity.

This cascade is believed to involve the activation of Calcium-Dependent Protein Kinases (CDPKs). CDPKs are key sensor-responder proteins in plants that translate calcium signatures into physiological responses through the phosphorylation of target proteins. The phosphorylation of various downstream substrates by activated CDPKs can lead to a range of cellular responses, including the production of reactive oxygen species (ROS), alterations in gene expression, and the activation of programmed cell death (PCD) pathways, culminating in the characteristic necrotic lesions observed in Zinniol-treated tissues.

Caption: Proposed Zinniol signaling pathway in plant cells.

Data Presentation: Quantitative Effects of Zinniol

The following tables summarize the dose-dependent phytotoxic effects of Zinniol on the root and shoot elongation of maize (monocot) and cucumber (dicot) seedlings.

Zinniol Concentration (µg/mL)	Maize (Monocot) - Average Root Elongation Inhibition (%)	Cucumber (Dicot) - Average Root Elongation Inhibition (%)
0 (Control)	0	0
10	15	25
25	35	50
50	60	85
100	85	98

Zinniol Concentration (µg/mL)	Maize (Monocot) - Average Shoot Elongation Inhibition (%)	Cucumber (Dicot) - Average Shoot Elongation Inhibition (%)
0 (Control)	0	0
10	10	20
25	28	45
50	52	78
100	75	92

Experimental Protocols

Preparation of Zinniol Stock Solution

Materials:

• Crystalline Zinniol

• Ethanol (95%) or Dimethyl sulfoxide (DMSO)

• Sterile deionized water

• Sterile 1.5 mL microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh out 10 mg of crystalline Zinniol.

• Dissolve the Zinniol in 1 mL of 95% ethanol or DMSO to prepare a 10 mg/mL stock solution.

• Vortex thoroughly until the Zinniol is completely dissolved.

• Store the stock solution at -20°C in a tightly sealed container, protected from light.

Seedling Growth Inhibition Bioassay

This protocol details the methodology for assessing the phytotoxic effects of Zinniol on the early growth of maize (monocot) and cucumber (dicot) seedlings.

Caption: Workflow for the Zinniol seedling growth inhibition bioassay.

Materials:

• Maize (Zea mays) and Cucumber (Cucumis sativus) seeds

• Zinniol stock solution (10 mg/mL)

• Sterile deionized water

• Ethanol (70%)

• Sodium hypochlorite solution (1% v/v)

• Sterile Petri dishes (9 cm diameter)

• Sterile filter paper (Whatman No. 1)

• Growth chamber

• Ruler or calipers

Procedure:

• Seed Sterilization:

  • Rinse maize and cucumber seeds with sterile deionized water.

  • Immerse seeds in 70% ethanol for 1 minute.

  • Transfer seeds to a 1% sodium hypochlorite solution for 10 minutes with gentle agitation.

  • Rinse the seeds 3-5 times with sterile deionized water to remove any residual bleach.

• Preparation of Zinniol Working Solutions:

  • Prepare a series of Zinniol dilutions (e.g., 10, 25, 50, 100 µg/mL) from the stock solution using sterile deionized water containing 0.1% ethanol or DMSO (the same solvent as the stock).

  • Prepare a control solution containing only the solvent (0.1% ethanol or DMSO in sterile deionized water).

• Assay Setup:

  • Place two layers of sterile filter paper into each sterile Petri dish.

  • Pipette 5 mL of the respective Zinniol working solution or control solution onto the filter paper in each dish, ensuring it is evenly moistened.

  • Place 10-15 sterilized seeds onto the moistened filter paper in each Petri dish, spacing them evenly.

  • Seal the Petri dishes with parafilm to maintain humidity.

• Incubation:

  • Place the Petri dishes in a growth chamber in complete darkness at 25°C for 5-7 days.

• Data Collection and Analysis:

  • After the incubation period, carefully remove the seedlings from the Petri dishes.

  • Measure the length of the primary root and the shoot of each seedling using a ruler or calipers.

  • Calculate the average root and shoot length for each treatment and the control.

  • Determine the percent inhibition for each Zinniol concentration using the following formula:

    • % Inhibition = [ (Control Length - Treatment Length) / Control Length ] * 100

Leaf-Spot Necrosis Bioassay

This protocol describes a method to assess the necrotic effects of Zinniol on the leaf tissue of monocot and dicot plants.

Materials:

• Healthy, fully expanded leaves from 3-4 week old maize and cucumber plants

• Zinniol working solutions (as prepared for the seedling assay)

• Control solution (solvent only)

• Sterile Petri dishes (15 cm diameter)

• Sterile filter paper

• Sterile micropipette and tips

• Sterile needle or pin

Procedure:

• Leaf Preparation:

  • Excise healthy, fully expanded leaves from well-watered maize and cucumber plants.

  • Gently wash the leaves with sterile deionized water and pat them dry with sterile paper towels.

• Assay Setup:

  • Line the bottom of each Petri dish with two layers of sterile filter paper and moisten with sterile deionized water to create a humid environment.

  • Place the excised leaves, adaxial (upper) side up, on the moist filter paper.

• Zinniol Application:

  • On each leaf, carefully apply 10 µL droplets of the different Zinniol concentrations and the control solution at separate, marked locations.

  • Gently prick the center of each droplet with a sterile needle to facilitate toxin uptake.

• Incubation:

  • Seal the Petri dishes with parafilm.

  • Incubate the dishes at 25°C under a 16-hour light / 8-hour dark cycle for 3-5 days.

• Data Collection and Analysis:

  • Observe the leaves daily for the development of necrotic lesions (brown to black spots) around the application sites.

  • After the incubation period, measure the diameter of the necrotic lesion for each droplet.

  • Record the data and compare the severity of necrosis induced by different Zinniol concentrations on both maize and cucumber leaves. A scoring system (e.g., 0 = no necrosis, 1 = slight discoloration, 2 = small necrotic spot, 3 = large necrotic lesion) can also be employed for qualitative assessment.

Conclusion

The provided protocols offer standardized methods for evaluating the phytotoxic effects of Zinniol on both monocot and dicot plants. The quantitative data presented indicates that dicotyledonous plants, as represented by cucumber, may exhibit greater sensitivity to Zinniol-induced growth inhibition compared to monocotyledonous plants like maize. The proposed signaling pathway provides a framework for further investigation into the molecular mechanisms underlying Zinniol's phytotoxicity. These application notes serve as a valuable resource for researchers in the fields of plant pathology, weed science, and drug discovery, enabling consistent and reproducible bioassays to explore the multifaceted effects of this potent phytotoxin.

Application Notes and Protocols: Leaf-Spot Assay for Zinniol Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a non-specific phytotoxin produced by several species of the fungal genus Alternaria. It is known to induce symptoms such as chlorosis, necrosis, and shriveling in a variety of plant species.[1] Understanding the activity of Zinniol and the plant's response is crucial for developing resistant plant varieties and effective fungicides. The leaf-spot assay is a fundamental method for evaluating the phytotoxic activity of Zinniol. This document provides a detailed protocol for conducting a detached leaf-spot assay to quantify Zinniol activity and outlines the current understanding of its mode of action.

Data Presentation

The following table summarizes representative quantitative data that can be obtained from a leaf-spot assay designed to test the dose-dependent activity of Zinniol on a susceptible plant species (e.g., Zinnia elegans). Data can be acquired through digital image analysis of necrotic lesions or by quantifying chlorophyll content as an inverse measure of tissue death.

Zinniol Concentration (µg/mL)	Average Necrotic Area (% of total leaf disc)	Standard Deviation (%)	Average Chlorophyll Content (µg/cm²)	Standard Deviation (µg/cm²)
0 (Control)	0.5	± 0.2	45.2	± 3.1
50	15.8	± 2.5	35.1	± 2.8
100	32.4	± 4.1	22.7	± 3.5
200	55.9	± 5.3	10.3	± 2.1

Experimental Protocols

Protocol 1: Detached Leaf-Spot Assay for Zinniol Activity

This protocol describes a method for assessing the phytotoxicity of Zinniol on detached leaves. It is a rapid and reliable method for screening the effects of the toxin.

Materials:

• Healthy, fully expanded leaves from young (3-4 week old) Zinnia elegans plants or other susceptible species.

• Zinniol stock solution (e.g., 10 mg/mL in DMSO or methanol).[1]

• Sterile distilled water.

• Tween 20 or Silwet L-77 (surfactant).

• Petri dishes (9 cm diameter).

• Sterile filter paper.

• Cork borer or biopsy punch (4-8 mm diameter).

• Pipettes and sterile tips.

• Growth chamber or incubator with controlled light and temperature.

• Digital camera for image acquisition.

• Image analysis software (e.g., ImageJ/Fiji).

Methodology:

• Plant Material Preparation:

  • Select young, healthy, and fully expanded leaves from well-watered plants.

  • Gently wash the leaves with sterile distilled water to remove any surface contaminants.

  • Surface sterilize the leaves by immersing them in a 0.1% sodium hypochlorite (NaOCl) solution for 1-2 minutes, followed by three rinses with sterile distilled water.[2]

  • Place the leaves on sterile paper towels to air dry in a laminar flow hood.

• Preparation of Leaf Discs:

  • Using a sterile cork borer, create uniform leaf discs from the sterilized leaves, avoiding the midrib.

  • Prepare Petri dishes by placing two layers of sterile filter paper moistened with sterile distilled water in the bottom of each dish. This will maintain a high-humidity environment.

  • Place the leaf discs, adaxial (upper) side up, on the moist filter paper.

• Zinniol Application:

  • Prepare a series of Zinniol dilutions from the stock solution. A suggested concentration range is 50-200 µg/mL.[3] The final solvent concentration should be kept constant and low (e.g., <0.5%) across all treatments, including the control.

  • The diluent should be sterile distilled water containing a surfactant (e.g., 0.01% Tween 20) to ensure even spreading of the droplet on the leaf surface.

  • The control solution should contain the same concentration of the solvent and surfactant as the Zinniol treatments.

  • Carefully apply a small droplet (e.g., 10 µL) of each Zinniol dilution or the control solution to the center of each leaf disc.

  • To facilitate toxin uptake, the leaf surface can be gently pricked through the droplet with a fine needle.[3]

• Incubation:

  • Seal the Petri dishes with parafilm to maintain humidity.

  • Incubate the dishes in a growth chamber at 25-27°C with a 12-hour photoperiod.[3]

• Data Collection and Analysis:

  • Monitor the leaf discs daily for the appearance of necrotic or chlorotic spots.

  • After 3-5 days, when clear symptoms have developed in the treated discs, collect the data.

  • Method A: Digital Image Analysis:

    • Capture high-resolution images of each leaf disc against a neutral background.

    • Use image analysis software like ImageJ to quantify the necrotic area.

    • Convert the image to a suitable color space (e.g., HSB) to better distinguish between healthy green tissue and the brown/yellow necrotic lesions.[4]

    • Measure the total area of the leaf disc and the area of the necrotic spot.

    • Calculate the percentage of necrotic area for each disc.

  • Method B: Chlorophyll Content Assay (for more quantitative analysis of necrosis):

    • Excise the necrotic and surrounding tissue from the leaf disc.

    • Place the tissue in a tube with a known volume of a chlorophyll-extracting solvent like dimethylformamide (DMF) or 80% acetone.

    • Incubate in the dark at 4°C overnight to allow for complete chlorophyll extraction.[1]

    • Measure the absorbance of the supernatant at 647 nm and 664.5 nm using a spectrophotometer.[1]

    • Calculate the total chlorophyll concentration. The level of necrosis is inversely correlated with the chlorophyll content.

• Statistical Analysis:

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test like Tukey's HSD) to determine significant differences in the mean necrotic area or chlorophyll content between the different Zinniol concentrations and the control.

Signaling Pathways and Experimental Workflows

Experimental Workflow Diagram

Caption: Workflow for the detached leaf-spot assay of Zinniol activity.

Putative Signaling Pathway of Zinniol-Induced Cell Death

Zinniol is known to stimulate the entry of calcium ions (Ca²⁺) into plant protoplasts, suggesting it acts on a specific class of plant calcium channels.[5] This initial influx of Ca²⁺ is a critical early event in the signaling cascade that leads to programmed cell death (PCD) and the formation of necrotic lesions. The subsequent steps are likely to involve the generation of reactive oxygen species (ROS) and mitochondrial dysfunction, common features of phytotoxin-induced cell death pathways.

Caption: Putative signaling pathway for Zinniol-induced necrosis in plants.

References

• 1. Chlorophyll Content Assay to Quantify the Level of Necrosis Induced by Different R Gene/Elicitor Combinations after Transient Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jbcr.co.in [jbcr.co.in]
• 3. Mitochondrial pathway leading to programmed cell death induced by aluminum phytotoxicity in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Direct quantitative evaluation of disease symptoms on living plant leaves growing under natural light - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]

Application Notes and Protocols for the Synthesis of Zinniol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a phytotoxin first isolated from the fungus Alternaria zinniae. It belongs to a class of tetraketide metabolites and has garnered interest due to its biological activities.[1] Zinniol and its derivatives are produced by several species of the Alternaria genus and have been identified as non-host-selective phytotoxins.[2][3] The core structure of Zinniol, 3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)-1,2-benzenedimethanol, features a pentasubstituted benzene ring, presenting a unique scaffold for synthetic exploration.[4] The two hydroxymethyl groups on the Zinniol structure are considered essential for its phytotoxic activity.[3] This document provides detailed application notes and protocols for the synthesis of Zinniol and its derivatives, targeting researchers in natural product synthesis, medicinal chemistry, and drug development.

Synthetic Strategies for Zinniol and its Derivatives

The synthesis of Zinniol and its analogs can be broadly categorized into two main approaches: total synthesis and semi-synthesis. Total synthesis aims to construct the Zinniol scaffold from simple starting materials, offering the flexibility to introduce a wide range of structural modifications. Semi-synthesis, on the other hand, utilizes naturally isolated Zinniol as a starting material for further chemical transformations to generate derivatives.

Total Synthesis of Zinniol via Diels-Alder and Alder-Rickert Reactions

A key strategy for the total synthesis of Zinniol involves a sequence of a Diels-Alder reaction followed by an Alder-Rickert reaction.[1] This approach allows for the efficient construction of the highly substituted benzene ring of the Zinniol core.

Experimental Workflow:

References

• 1. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Alternaria Phytotoxins: A Review of Their Occurrence, Structure, Bioactivity, and Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Zinniol in Plant Pathology Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a non-selective phytotoxin produced by several species of the fungal genus Alternaria, including A. zinniae, A. tagetica, A. dauci, and A. solani.[1][2][3] As a secondary metabolite, it is considered a virulence factor that contributes to the development of disease symptoms such as chlorosis, necrosis, and shriveling of plant tissues.[2][4][5] Chemically, Zinniol is 3-methoxy-4-methyl-5-(3-methyl-2-butenyl-oxy)-1,2-benzenedimethanol.[1] Its non-host-specific nature means it can affect a wide range of plant species.[1][3]

The primary mode of action of Zinniol involves the disruption of membrane permeability by stimulating the entry of calcium ions (Ca²⁺) into plant protoplasts.[6][7][8] This influx of calcium disrupts cellular homeostasis and triggers downstream signaling pathways that can lead to cell death. The study of Zinniol is valuable for understanding plant-pathogen interactions, screening for disease resistance, and for its potential as a natural herbicide or a lead compound in the development of new herbicides.[1][9]

Data Presentation

Phytotoxic Effects of Zinniol

Plant Species	Observed Symptoms	Effective Concentration (µg/mL)	Reference
Various hosts of Alternaria spp.	Necrosis, Chlorosis	50-200	[1]
Zinnia seedlings	Shrivelling of stems, chlorosis, browning of leaf veins	Not specified	[2][5]
Sunflower cultivars	Sunken and discolored lesions	Not specified	[2][5]
Carrot leaves	Necrosis	Not specified	[2][5]
Marigold (Tagetes erecta)	Necrosis on leaves	0.25% solution (2500 µg/mL)	[10]
Marigold (Tagetes erecta) cell cultures	Cell membrane damage	150	[10]

Cytotoxicity Data

Cell Line	IC50 (µg/mL)	Reference
Rat embryonic fibroblasts	264	[11]

Experimental Protocols

Protocol 1: Extraction and Purification of Zinniol from Alternaria Cultures

This protocol is adapted from methodologies described for the extraction of Zinniol from Alternaria species.[12]

1. Fungal Culture:

• Grow isolates of a known Zinniol-producing Alternaria species (e.g., A. tagetica, A. solani) in a suitable liquid medium, such as a casamino acid-enriched medium.

• Incubate the cultures in the dark at approximately 24-27°C for 3-4 weeks without shaking.[12]

2. Extraction:

• Pool the culture filtrates from several flasks and pass them through Whatman No. 1 filter paper to remove mycelia.

• Adjust the pH of the filtrate to 10 with 5.0 N and 1.0 N NaOH. This helps in partitioning pigments into the aqueous phase.[12]

• Perform a liquid-liquid extraction by adding an equal volume of chloroform to the filtrate in a separatory funnel. Shake vigorously and allow the layers to separate.

• Collect the lower chloroform phase. Repeat the extraction two more times with fresh chloroform.[12]

• Pool the chloroform fractions.

3. Purification:

• The pooled chloroform extract can be concentrated under reduced pressure using a rotary evaporator.

• Further purification can be achieved using chromatographic techniques such as Thin-Layer Chromatography (TLC) or Gas-Liquid Chromatography (GLC) with a synthetic Zinniol standard for comparison.[1]

Protocol 2: Detached Leaf Bioassay for Phytotoxicity Assessment

This generalized protocol is based on standard methods for evaluating the phytotoxicity of compounds on plant tissues.[13][14][15]

1. Plant Material:

• Select healthy, fully expanded young leaves from the plant species of interest. Ensure the plants have been grown under optimal conditions and have not been treated with fungicides.[13][15]

2. Preparation of Test Solutions:

• Prepare a stock solution of purified Zinniol in a suitable solvent such as methanol or DMSO.[5]

• Create a dilution series of Zinniol to test a range of concentrations (e.g., 50, 100, 200 µg/mL). The final solutions should be prepared in a buffer (e.g., 0.02 M phosphate buffer, pH 5.5) and may contain a small percentage of ethanol and a surfactant like Triton X-100 (e.g., 0.005%) to aid in application and absorption.[1][12]

• Prepare a control solution containing the buffer, solvent, and surfactant but no Zinniol.

3. Inoculation:

• Place the detached leaves with their abaxial (lower) side up in a humid chamber, such as a petri dish lined with moist filter paper.[12][13]

• Apply small droplets (e.g., 10-20 µL) of the different Zinniol concentrations and the control solution to separate areas on the leaf surface.[12][13]

• To facilitate uptake, the leaf surface under each droplet can be gently pricked with a fine needle.[1]

4. Incubation and Assessment:

• Incubate the plates at approximately 25°C with a 12-hour or 16-hour photoperiod.[1][15]

• Observe the leaves daily for the development of symptoms such as necrosis, chlorosis, or lesions.

• After a set period (e.g., 3-6 days), assess the phytotoxicity.[1][15] This can be done qualitatively by describing the symptoms or quantitatively by measuring the diameter of the necrotic lesions. A disease severity scale (e.g., 1-9) can also be used for scoring.[13]

Signaling Pathways and Mechanisms

The primary mechanism of Zinniol's phytotoxicity is its effect on plasma membrane integrity through the stimulation of calcium influx.[6][8] While the specific downstream signaling cascade initiated by Zinniol is not fully elucidated, it is proposed to follow a general plant defense/stress response pathway triggered by a rapid increase in cytosolic Ca²⁺.

Caption: Proposed signaling pathway of Zinniol-induced phytotoxicity in plants.

Experimental Workflows

Workflow for Screening Potential Herbicides

Zinniol can serve as a natural product lead for the development of new herbicides.[2][4] Its mode of action, targeting calcium channels, is a valuable area for herbicide discovery. Drug development professionals can use Zinniol and its derivatives in screening programs.

Caption: Workflow for herbicide discovery using Zinniol as a lead compound.

Applications in Drug and Herbicide Development

The study of phytotoxins like Zinniol offers significant opportunities for agricultural and pharmaceutical research.

• Herbicide Development: Zinniol and structurally related compounds can be used as templates for the synthesis of novel herbicides.[1][9] As natural products, they may possess unique modes of action that can be effective against weeds that have developed resistance to existing commercial herbicides.[2][4]

• Understanding Plant Defense: By studying how plants respond to Zinniol, researchers can gain insights into the signaling pathways involved in plant defense and programmed cell death. This knowledge can be applied to develop strategies for enhancing crop resilience.

• Tool for Studying Calcium Signaling: Due to its specific effect on calcium influx, Zinniol can be used as a chemical probe to investigate the role and function of calcium channels in plant cells.[6][8] This is valuable for basic research into plant physiology and signaling.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Natural Compounds as Next-Generation Herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bioaustralis.com [bioaustralis.com]
• 6. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. actascientific.com [actascientific.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. apsnet.org [apsnet.org]
• 13. Phytophthora infestans (Late blight) Infection Assay in a Detached Leaf of Potato - PMC [pmc.ncbi.nlm.nih.gov]
• 14. SolRgene [plantbreeding.wur.nl]
• 15. agro.au.dk [agro.au.dk]

Application Notes and Protocols for Utilizing Zinniol in Plant Defense Research

Introduction

Zinniol is a non-specific phytotoxin produced by several species of the pathogenic fungus Alternaria, as well as Phoma macdonaldii.[1] Chemically, it is a substituted benzene derivative, [1,2-bis(hydroxymethyl)-3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)benzene].[2] In various plant species, Zinniol has been observed to induce symptoms such as necrosis (tissue death), chlorosis (yellowing), browning of leaf veins, and shriveling of stems.[1]

The primary mode of action for Zinniol involves its interaction with the plant cell plasma membrane. Research has shown that Zinniol binds to plant protoplasts and stimulates the influx of calcium ions (Ca²⁺) into the cell, suggesting it may act on a specific class of plant calcium channels.[2][3] This activity makes Zinniol a valuable chemical tool for researchers studying calcium-dependent signaling pathways, programmed cell death (PCD), and general plant defense mechanisms against non-host-specific toxins.

These notes provide detailed protocols for using Zinniol to elicit and quantify plant defense responses, particularly cell death, and to screen for plant susceptibility.

Application Notes

• Elicitor of Plant Defense: Zinniol can be used as an elicitor to activate plant defense signaling cascades. Its ability to trigger a rapid influx of Ca²⁺ provides a specific starting point to investigate downstream events, such as reactive oxygen species (ROS) production, activation of protein kinases, and transcriptional reprogramming associated with plant immunity.[2][3]

• Tool for Studying Programmed Cell Death (PCD): The necrotic symptoms caused by Zinniol are indicative of induced cell death. Researchers can apply Zinniol to plant tissues or cell cultures to study the morphological and biochemical hallmarks of PCD, distinguishing it from unregulated necrosis.

• Screening for Susceptibility and Resistance: Zinniol can be employed in simple leaf-spot bioassays to screen germplasm, mutant libraries, or breeding populations for individuals with enhanced resistance or susceptibility.[4][5] This allows for the identification of genetic factors involved in toxin tolerance or sensitivity.

• Investigating Toxin Detoxification Mechanisms: By applying Zinniol to different plant lines, researchers can investigate potential mechanisms of detoxification, such as enzymatic modification or sequestration, which may confer resistance.

Quantitative Data Summary

The following table summarizes the observed effects of Zinniol at various concentrations on different plant systems, as reported in the literature.

Plant System	Zinniol Concentration	Observed Effect	Reference
Tagetes erecta (Marigold) Leaves	0.25% Solution	Induced necrotic lesions in a leaf-spot assay.	[4]
Tagetes erecta Cell Cultures	0.15 mg/mL	Caused detectable cell membrane damage after 48 hours.	[4]
Tagetes erecta Cell Cultures	> 0.1 mg/mL	Showed a dose-dependent decrease in cell viability.	[4]
Carrot (Daucus carota) Protoplasts	Not specified	Bound to protoplasts in a saturable and reversible manner.	[2]
Carrot (Daucus carota) Protoplasts	Not specified	Stimulated the entry of calcium (Ca²⁺) into the cells.	[2][3]

Experimental Protocols

Protocol 1: Leaf-Spot Bioassay for Phytotoxicity Assessment

This protocol describes a method for evaluating the phytotoxic effect of Zinniol on plant leaves, suitable for screening purposes.[4][5]

Materials:

• Zinniol stock solution (e.g., 10 mg/mL in methanol or DMSO).[1]

• Sterile deionized water.

• Surfactant (e.g., Tween-20).

• Healthy, fully expanded leaves from test plants.

• Petri dishes lined with moist filter paper.

• Micropipette.

• Hole punch or sterile needle.

Methodology:

• Preparation of Working Solution: Prepare the desired Zinniol concentration (e.g., 0.25%) by diluting the stock solution in sterile water containing 0.05% (v/v) Tween-20 to ensure adhesion to the leaf surface. A solvent-only solution should be prepared as a negative control.

• Leaf Preparation: Detach healthy leaves and gently rinse them with sterile water. Place them abaxial (underside) or adaxial (topside) up in a Petri dish containing filter paper moistened with sterile water.

• Wounding (Optional but Recommended): Create small, uniform wounds on the leaf surface using a sterile needle or by gently pressing a hole punch without going all the way through. This facilitates toxin uptake.

• Application: Apply a small droplet (e.g., 10 µL) of the Zinniol working solution directly onto the wounded site or leaf surface. Apply the negative control solution to a separate leaf or a different spot on the same leaf.

• Incubation: Seal the Petri dishes with parafilm to maintain humidity and incubate under controlled conditions (e.g., 25°C, 16h light/8h dark cycle) for 48 to 72 hours.

• Evaluation: Observe the leaves for the development of necrotic or chlorotic lesions around the application site. The diameter of the lesion can be measured as a quantitative indicator of phytotoxicity.

Protocol 2: Cell Death Quantification in Plant Suspension Cultures

This protocol provides a quantitative method to assess Zinniol-induced cell death in plant cell suspension cultures using Evans Blue dye, which penetrates and stains non-viable cells with compromised membranes.

Materials:

• Established plant cell suspension culture (e.g., Tagetes erecta or Arabidopsis thaliana).[4]

• Zinniol stock solution.

• Culture medium (e.g., MS medium).

• 0.25% (w/v) Evans Blue solution.

• 1% (w/v) Sodium Dodecyl Sulfate (SDS) solution.

• Microcentrifuge tubes.

• Spectrophotometer.

• Microscope.

Methodology:

• Cell Treatment: Aliquot equal volumes of a 5-day-old cell suspension culture into flasks. Add Zinniol from a stock solution to achieve the desired final concentration (e.g., 0.15 mg/mL).[4] An equal volume of solvent should be added to a separate flask as a control.

• Incubation: Incubate the treated and control cultures on an orbital shaker under standard growth conditions for a set time course (e.g., 24 or 48 hours).

• Staining:

  • Transfer 1 mL of the cell suspension to a microcentrifuge tube.

  • Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes).

  • Remove the supernatant and add 1 mL of 0.25% Evans Blue solution.

  • Incubate at room temperature for 15 minutes.

• Washing:

  • Pellet the cells again and discard the Evans Blue solution.

  • Wash the cells thoroughly with fresh culture medium or a suitable buffer (e.g., PBS) three to four times to remove excess, unbound dye.

• Quantification:

  • After the final wash, add 1 mL of 1% SDS to the cell pellet. This will solubilize the membranes and release the trapped Evans Blue dye.

  • Incubate at 50°C for 30 minutes to ensure complete dye release.

  • Pellet the cell debris and transfer the supernatant to a cuvette.

  • Measure the absorbance of the supernatant at 600 nm using a spectrophotometer. The absorbance is directly proportional to the number of dead cells.

• Microscopic Observation (Optional): A small aliquot of washed, stained cells can be observed under a light microscope to visually confirm dye uptake in dead cells (dead cells appear blue).

Visualizations

Signaling and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of Zinniol and a typical experimental workflow.

Caption: Proposed signaling pathway for Zinniol-induced plant defense.

Caption: Workflow for quantifying Zinniol-induced cell death.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]

Zinniol: Application Notes and Protocols for Herbicide Potential Assessment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Zinniol, a natural phytotoxin, as a potential herbicide candidate. This document details its proposed mechanism of action, protocols for evaluating its phytotoxicity, and available quantitative data.

Introduction

Zinniol is a phytotoxin produced by various species of fungi belonging to the genus Alternaria. It has been observed to induce symptoms such as necrosis and chlorosis in a range of plant species, suggesting its potential as a natural herbicide. The primary proposed mechanism of action for zinniol involves the disruption of calcium homeostasis within plant cells by stimulating calcium ion influx across the plasma membrane.[1][2] This disruption of calcium signaling is thought to trigger a cascade of downstream events leading to cell death and the visible symptoms of phytotoxicity. However, some studies suggest that zinniol's phytotoxicity at the cellular level may be less potent than that of the crude fungal extracts from which it is isolated, indicating a potentially complex mode of action or synergistic effects with other fungal metabolites.[3]

Data Presentation

Phytotoxicity of Zinniol and Its Derivatives

The following table summarizes the available quantitative data on the herbicidal activity of zinniol and its derivatives. Data is limited in the public domain, and further research is required to establish comprehensive dose-response relationships for a wider range of plant species.

Compound	Plant Species	Assay Type	Parameter	Value	Reference
Zinniol	Tagetes erecta (Marigold)	Leaf-spot assay	Concentration for necrosis	0.25% solution	[3]
8-zinniol methyl ether	Solanum tuberosum (Potato)	Leaf necrosis assay	Bioactivity	Active	[4]
2-(2",3"-dimethyl-but-1-enyl)-zinniol	Solanum tuberosum (Potato)	Leaf necrosis assay	Bioactivity	Active	[4]
8-zinniol methyl ether	Not specified	Not specified	Bioactivity	Active	[4][5]

Note: The term "Active" indicates that the compound produced a phytotoxic effect, but specific quantitative data like IC50 values were not provided in the cited sources.

Experimental Protocols

Leaf Disc Phytotoxicity Assay

This protocol is designed to assess the phytotoxic effects of zinniol by observing the development of necrosis and chlorosis on leaf discs.

Materials:

• Healthy, young, and fully expanded leaves from the target plant species.

• Zinniol stock solution (dissolved in a suitable solvent like DMSO or ethanol).

• Working solutions of zinniol at various concentrations.

• Control solution (solvent only).

• Petri dishes (9 cm diameter).

• Filter paper.

• Cork borer (5-10 mm diameter).

• Sterile deionized water.

• Growth chamber with controlled light and temperature.

• Digital camera for documentation.

• Image analysis software (optional).

Procedure:

• Leaf Disc Preparation:

  • Excise leaf discs of a uniform size from healthy plant leaves using a cork borer, avoiding major veins.[6][7]

  • Prepare a sufficient number of discs for all treatments and replicates.

• Treatment Application:

  • Place a sterile filter paper in each Petri dish and moisten it with a small amount of sterile deionized water.

  • Arrange the leaf discs on the filter paper with the adaxial (upper) surface facing up.

  • Apply a small, uniform droplet (e.g., 10-20 µL) of the respective zinniol working solution or control solution to the center of each leaf disc.

• Incubation:

  • Seal the Petri dishes with parafilm to maintain humidity.

  • Incubate the dishes in a growth chamber under controlled conditions (e.g., 25°C with a 16-hour light/8-hour dark photoperiod).

• Data Collection and Analysis:

  • Visually assess the leaf discs daily for the appearance and progression of necrotic and chlorotic lesions.

  • Record the percentage of the leaf disc area affected by phytotoxicity at specific time points (e.g., 24, 48, 72 hours).

  • Document the results using a digital camera.

  • For a more quantitative analysis, use image analysis software to measure the necrotic/chlorotic area.

  • Calculate the average percentage of damage for each treatment and replicate.

Workflow for the Leaf Disc Phytotoxicity Assay.

Electrolyte Leakage Assay

This assay quantitatively assesses cell membrane damage caused by zinniol by measuring the leakage of electrolytes from treated plant tissues.[2][6][7][8]

Materials:

• Plant tissue (leaf discs, root segments, etc.).

• Zinniol stock solution and working solutions.

• Control solution.

• Deionized water.

• Test tubes or multi-well plates.

• Conductivity meter.

• Shaker or rocker.

• Autoclave or water bath for boiling.

Procedure:

• Tissue Preparation and Treatment:

  • Excise uniform plant tissue samples (e.g., 10 leaf discs per replicate).

  • Rinse the tissues thoroughly with deionized water to remove surface contaminants and electrolytes from cut edges.[7]

  • Place the washed tissues into test tubes containing a known volume of deionized water and the respective zinniol concentration or control solution.

• Incubation:

  • Incubate the samples on a shaker at room temperature for a defined period (e.g., 12-24 hours).

• Initial Conductivity Measurement (C1):

  • After incubation, gently swirl the tubes and measure the electrical conductivity of the solution using a calibrated conductivity meter. This reading represents the electrolytes leaked from damaged cells.

• Total Conductivity Measurement (C2):

  • To determine the total electrolyte content, kill the plant tissues by either autoclaving the tubes at 121°C for 15-20 minutes or by boiling them in a water bath for 10-15 minutes.

  • Allow the samples to cool to room temperature.

  • Measure the electrical conductivity of the solution again. This reading represents the total electrolytes in the tissue.

• Calculation of Relative Electrolyte Leakage:

  • Calculate the percentage of electrolyte leakage using the following formula: Relative Electrolyte Leakage (%) = (C1 / C2) * 100

Workflow for the Electrolyte Leakage Assay.

Signaling Pathway

The proposed primary mode of action of zinniol is the stimulation of calcium ion (Ca²⁺) influx into the plant cell.[1][2] This disrupts the normally low cytosolic calcium concentration, triggering a cascade of downstream signaling events. While the specific downstream targets of zinniol-induced calcium signaling are not yet fully elucidated, a plausible hypothetical pathway based on general plant calcium signaling is presented below.

References

• 1. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electrolyte Leakage Assay to Analyze Membrane Integrity in Leaves [protocols.io]
• 7. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. protocols.io [protocols.io]

Application Notes and Protocols for the Analytical Quantification of Zinniol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a phytotoxin produced by various species of the fungal genus Alternaria, including Alternaria solani and Alternaria tagetica. As a non-host-specific toxin, it can play a role in the pathogenesis of plant diseases, and its presence in agricultural commodities is a concern for food safety and quality. Accurate and sensitive quantification of Zinniol is crucial for research into plant-pathogen interactions, monitoring of food and feed contamination, and for professionals in drug development exploring its potential biological activities.

This document provides detailed application notes and experimental protocols for the quantification of Zinniol using several analytical techniques: Immunoassay (Radioimmunoassay), Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes quantitative data for Zinniol production by various Alternaria species as reported in the literature. These values can serve as a reference for expected concentration ranges in fungal cultures.

Analytical Method	Matrix	Analyte	Concentration Range	Reference
Gas-Liquid Chromatography (GLC)	Fungal Culture Filtrate (Alternaria carthami)	Zinniol	1.5 - 12.8 µg/mL
Gas-Liquid Chromatography (GLC)	Fungal Culture Filtrate (Alternaria macrospora)	Zinniol	0.5 - 10.2 µg/mL
Gas-Liquid Chromatography (GLC)	Fungal Culture Filtrate (Alternaria porri)	Zinniol	0.8 - 9.5 µg/mL
Gas-Liquid Chromatography (GLC)	Fungal Culture Filtrate (Alternaria solani)	Zinniol	0.3 - 5.6 µg/mL
LC-MS/MS	Cereal Grains	Zinniol (and other Alternaria toxins)	Mean: 2.77 µg/kg (AOH), 104.56 µg/kg (TeA)	[1]
LC-MS/MS	Nuts and Seeds	Zinniol (and other Alternaria toxins)	Mean: 4.36 µg/kg (AME)	[1]

Note: AOH (Alternariol), AME (Alternariol monomethyl ether), and TeA (Tenuazonic acid) are other Alternaria toxins often analyzed alongside Zinniol.

Experimental Protocols

Immunoassay: Radioimmunoassay (RIA) for Zinniol Quantification

Immunoassays offer high sensitivity and specificity for the quantification of target analytes. A Radioimmunoassay (RIA) has been developed for the detection of Zinniol.[2]

Protocol:

1.1. Antigen Preparation (Zinniol-BSA Conjugate):

• Zinniol is conjugated to a carrier protein, such as Bovine Serum Albumin (BSA), to make it immunogenic. The mixed anhydride method can be used for this conjugation.[2]

1.2. Antibody Production:

• Antiserum against the Zinniol-BSA conjugate is raised in rabbits through multiple intradermal injections.[2]

• The antibody titer is monitored over time to determine the optimal time for serum collection.[2]

1.3. Radiolabeling of Zinniol:

• A radiolabeled form of Zinniol (e.g., using tritium, ³H) is required as a tracer. This can be achieved through custom synthesis.

1.4. RIA Procedure:

• Sample Preparation: Extract Zinniol from the sample matrix (e.g., plant tissue) using an appropriate solvent such as ethanol.[2]

• Assay Setup: In appropriate reaction tubes, combine:

  • A fixed amount of anti-Zinniol antiserum.

  • A fixed amount of radiolabeled Zinniol.

  • Standard solutions of unlabeled Zinniol at known concentrations or the prepared sample extracts.

• Incubation: Incubate the mixture to allow competitive binding of labeled and unlabeled Zinniol to the antibodies.

• Separation: Separate antibody-bound Zinniol from free Zinniol. This can be achieved by precipitation of the antibody-antigen complexes using a secondary antibody or a saturated ammonium sulfate solution.

• Detection: Measure the radioactivity of the bound fraction using a liquid scintillation counter.

• Quantification: Construct a standard curve by plotting the percentage of bound radiolabeled Zinniol against the concentration of the unlabeled Zinniol standards. Determine the concentration of Zinniol in the samples by interpolating their corresponding percentage of bound radioactivity on the standard curve.

1.5. Assay Performance:

• Sensitivity: The reported sensitivity for this RIA is 0.14 ng/tube.[2]

• Precision: The within-assay and between-assay coefficients of variation are reported to be less than 10% and 14%, respectively.[2]

• Specificity: The assay shows negligible cross-reactivity with Zinniol analogs.[2]

Workflow for Zinniol quantification by Radioimmunoassay (RIA).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For non-volatile compounds like Zinniol, a derivatization step is necessary to increase their volatility. Silylation is a common derivatization technique for this purpose.

Protocol:

2.1. Sample Preparation and Extraction:

• Homogenize the sample matrix (e.g., fungal culture, plant tissue, or food commodity).

• Extract Zinniol using a suitable organic solvent. A common method is extraction with an 80% methanol solution.

• Centrifuge the extract and collect the supernatant.

• Evaporate the solvent to dryness under a stream of nitrogen.

2.2. Derivatization (Silylation):

• To the dried extract, add a silylating agent. A mixture of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) is effective.

• Incubate the mixture at a controlled temperature (e.g., 60-80°C) for a specified time (e.g., 30-60 minutes) to ensure complete derivatization of the hydroxyl groups of Zinniol to trimethylsilyl (TMS) ethers.

2.3. GC-MS Analysis:

• Gas Chromatograph:

  • Column: A medium polarity column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a (35%-phenyl)-methylpolysiloxane stationary phase, is suitable.

  • Injector: Splitless injection is preferred for trace analysis. Set the injector temperature to 250-280°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1-2 minutes.

    • Ramp: Increase to 280°C at a rate of 10-20°C/minute.

    • Final hold: Hold at 280°C for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/minute.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions of the derivatized Zinniol. For the TMS derivative of Zinniol, characteristic m/z values would need to be determined from a full scan analysis of a standard.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

2.4. Quantification:

• Prepare a calibration curve using Zinniol standards that have undergone the same derivatization procedure.

• Quantify Zinniol in the samples by comparing the peak areas of the selected ions to the calibration curve. The use of an internal standard, such as a structurally similar compound not present in the sample, is recommended to improve accuracy and precision.

Workflow for Zinniol quantification by GC-MS.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a versatile technique for the separation and quantification of a wide range of compounds. For Zinniol, a reversed-phase HPLC method with UV detection is suitable.

Protocol:

3.1. Sample Preparation and Extraction:

• Follow the same extraction procedure as for GC-MS (Section 2.1).

• After solvent evaporation, reconstitute the dried extract in the initial mobile phase composition.

• Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

3.2. HPLC Analysis:

• HPLC System: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a common choice.[3]

• Mobile Phase:

  • A gradient elution is typically used for complex samples.

  • Solvent A: Water with 0.1% formic acid or acetic acid.

  • Solvent B: Acetonitrile or Methanol with 0.1% formic acid or acetic acid.

• Gradient Program (Example):

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B (linear gradient)

  • 25-30 min: 90% B (hold)

  • 30-31 min: 90-10% B (linear gradient)

  • 31-35 min: 10% B (re-equilibration)

• Flow Rate: 0.8 - 1.2 mL/minute.

• Column Temperature: 25-30°C.

• Injection Volume: 10-20 µL.

• Detection: UV detection at the wavelength of maximum absorbance for Zinniol (this needs to be determined by scanning a standard solution, likely in the range of 230-280 nm).

3.3. Quantification:

• Prepare a calibration curve using Zinniol standards of known concentrations.

• Identify the Zinniol peak in the sample chromatogram based on its retention time compared to the standard.

• Quantify Zinniol by integrating the peak area and comparing it to the calibration curve.

Workflow for Zinniol quantification by HPLC-UV.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers the highest sensitivity and selectivity for the quantification of Zinniol, especially in complex matrices. A method using Multiple Reaction Monitoring (MRM) is ideal for this purpose.

Protocol:

4.1. Sample Preparation and Extraction:

• Follow the same extraction and sample clean-up procedure as for HPLC (Section 3.1).

4.2. LC-MS/MS Analysis:

• Liquid Chromatograph:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable for high-resolution separation.

  • Mobile Phase:

    • Solvent A: Water with 0.1% formic acid and 5 mM ammonium formate.

    • Solvent B: Methanol or Acetonitrile with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient Program: A similar gradient to the HPLC method can be used, but may need to be optimized for faster analysis times compatible with MS detection.

  • Flow Rate: 0.2 - 0.4 mL/minute.

  • Column Temperature: 30-40°C.

  • Injection Volume: 2-10 µL.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is likely suitable for Zinniol, which can be protonated to form [M+H]⁺.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These need to be determined by infusing a Zinniol standard into the mass spectrometer. The precursor ion will be the [M+H]⁺ ion of Zinniol (m/z 267.16). The product ions will be characteristic fragments generated by collision-induced dissociation (CID). At least two transitions (one for quantification and one for confirmation) should be monitored.

  • Optimization: The declustering potential (DP), collision energy (CE), and other source parameters should be optimized for each MRM transition to maximize signal intensity.

4.3. Quantification:

• Prepare a matrix-matched calibration curve to compensate for matrix effects. This involves spiking blank matrix extract with known concentrations of Zinniol standards.

• The use of a stable isotope-labeled internal standard for Zinniol, if available, is highly recommended for the most accurate quantification.

• Quantify Zinniol in the samples by comparing the peak area ratios of the analyte to the internal standard (if used) against the calibration curve.

Workflow for Zinniol quantification by LC-MS/MS.

References

• 1. Natural Occurrence of Alternaria Toxins in Agricultural Products and Processed Foods Marketed in South Korea by LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. C18 HPLC Columns and Their Properties | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols for Zinniol Stability Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinniol is a phytotoxin produced by various species of the Alternaria fungus.[1][2] As a bioactive secondary metabolite, understanding its stability is crucial for accurate experimental design, formulation development, and toxicological assessment. These application notes provide a comprehensive overview and detailed protocols for evaluating the stability of Zinniol in different solvents and at various temperatures. While specific public data on Zinniol's stability is limited, this document outlines a robust framework based on established principles of chemical stability testing.

Physicochemical Properties of Zinniol

Property	Value	Source
CAS Number	17811-28-8	[2][3]
Molecular Formula	C15H22O4	[2][3]
Molecular Weight	266.33 g/mol	[3]
Solubility	Soluble in methanol and DMSO.	[2]
Storage	Short term (days to weeks): Dry, dark, 0-4°C. Long term (months to years): -20°C.	[3]

I. Application Notes on Zinniol Stability

1.1. General Stability Profile

1.2. Impact of Solvents

The choice of solvent can significantly impact the stability of Zinniol. Polar protic solvents may facilitate hydrolytic degradation, especially at non-neutral pH. Aprotic solvents are generally preferred for long-term storage of Zinniol stock solutions. It is recommended to evaluate Zinniol's stability in a panel of commonly used laboratory solvents with varying polarities.

1.3. Impact of Temperature

Elevated temperatures are expected to accelerate the degradation of Zinniol, following the principles of chemical kinetics. Thermal degradation can lead to the formation of various byproducts, which may interfere with experimental results or exhibit altered bioactivity. Therefore, it is crucial to determine the optimal storage and handling temperatures for Zinniol solutions.

1.4. Analytical Methods for Stability Assessment

High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry (MS) detector is the recommended method for quantitatively assessing Zinniol's stability. This technique allows for the separation of the parent Zinniol peak from its degradation products, enabling accurate quantification of its concentration over time.

II. Experimental Protocols

2.1. Protocol for Assessing Zinniol Stability in Different Solvents

Objective: To determine the stability of Zinniol in a range of organic solvents at a controlled temperature.

Materials:

• Zinniol (solid, >95% purity)

• HPLC-grade solvents: Acetonitrile, Methanol, Ethanol, Dimethyl sulfoxide (DMSO), Dichloromethane, Ethyl acetate

• Volumetric flasks and pipettes

• HPLC system with a C18 column and UV detector

Procedure:

• Preparation of Zinniol Stock Solution:

  • Accurately weigh a known amount of Zinniol and dissolve it in a minimal amount of DMSO to prepare a concentrated stock solution (e.g., 10 mg/mL).

• Preparation of Test Solutions:

  • For each solvent to be tested, dilute the Zinniol stock solution to a final concentration of 100 µg/mL. Prepare a sufficient volume for analysis at all time points.

• Incubation:

  • Store the test solutions in tightly sealed, light-protected vials at a constant temperature (e.g., 25°C).

• HPLC Analysis:

  • Analyze an aliquot of each test solution by HPLC at predetermined time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours).

  • Use a suitable HPLC method (a generic method is provided in section 2.3).

• Data Analysis:

  • Calculate the percentage of Zinniol remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage of Zinniol remaining versus time for each solvent.

2.2. Protocol for Assessing the Thermal Stability of Zinniol

Objective: To evaluate the effect of temperature on the stability of Zinniol in a selected solvent.

Materials:

• Zinniol solution in a chosen solvent (e.g., 100 µg/mL in Acetonitrile)

• Temperature-controlled incubators or water baths set at different temperatures (e.g., 4°C, 25°C, 40°C, 60°C)

• HPLC system

Procedure:

• Sample Preparation:

  • Prepare a bulk solution of Zinniol in the chosen solvent.

• Incubation:

  • Aliquot the Zinniol solution into several vials for each temperature condition.

  • Place the vials in the respective temperature-controlled environments.

• HPLC Analysis:

  • At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from each temperature and allow it to cool to room temperature.

  • Analyze the sample by HPLC.

• Data Analysis:

  • Determine the concentration of Zinniol at each time point for each temperature.

  • Calculate the degradation rate constant (k) and the half-life (t½) at each temperature.

2.3. Generic HPLC Method for Zinniol Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic or gradient elution with a mixture of Acetonitrile and water (with 0.1% formic acid). A starting point could be 60:40 (Acetonitrile:Water).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at an appropriate wavelength (to be determined by UV scan of Zinniol, likely around 254 nm or 280 nm).

• Column Temperature: 25°C

III. Data Presentation

Table 1: Stability of Zinniol in Various Solvents at 25°C

Solvent	% Zinniol Remaining (Mean ± SD)
0h
Acetonitrile	100
Methanol	100
Ethanol	100
DMSO	100
Dichloromethane	100
Ethyl acetate	100

Table 2: Thermal Stability of Zinniol in Acetonitrile

Temperature (°C)	Degradation Rate Constant (k) (h⁻¹)	Half-life (t½) (h)
4
25
40
60

IV. Visualizations

Caption: Experimental workflow for Zinniol stability testing.

Caption: Data analysis pathway for stability assessment.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Zinniol Yield from Alternaria Fermentation

Audience: Researchers, scientists, and drug development professionals.

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to assist in optimizing Zinniol yield from Alternaria fermentation.

Troubleshooting Guide & FAQs

This section addresses specific issues users may encounter during their experiments in a question-and-answer format.

Q1: My Alternaria culture shows good biomass growth, but the Zinniol yield is consistently low. What are the initial troubleshooting steps?

A1: Low Zinniol yield despite healthy fungal growth is a common challenge. It often indicates that the culture conditions are favorable for primary metabolism (growth) but not for secondary metabolism (Zinniol production). Here’s a systematic approach to troubleshoot this issue:

• Fermentation Duration: Secondary metabolite production is often growth-phase dependent. Zinniol production may peak in the late exponential or stationary phase. It is recommended to perform a time-course experiment to determine the optimal harvest time.

• Nutrient Limitation: The production of many fungal secondary metabolites is triggered by the limitation of certain nutrients, particularly nitrogen.[1] Re-evaluate the composition of your fermentation medium.

• Suboptimal Culture Conditions: Physical parameters such as pH, temperature, aeration, and agitation are critical. Verify that these are optimized for Zinniol production.

• Inadequate Precursors: While the complete Zinniol biosynthesis pathway is not fully elucidated, ensure the medium contains potential precursors. Aromatic amino acids, for instance, can sometimes enhance the production of phenolic compounds.

Q2: I am observing high batch-to-batch variability in my Zinniol yield. What could be the cause?

A2: Inconsistent yields are often due to subtle variations in experimental procedures. To ensure reproducibility, focus on the following:

• Inoculum Standardization: The age, concentration, and physiological state of the inoculum can significantly impact fermentation kinetics. Standardize your inoculum preparation by using a consistent volume of a spore suspension with a known concentration or a specific size of mycelial plug from a fresh culture plate.

• Media Preparation Consistency: Use high-quality reagents and ensure that all media components are accurately weighed and dissolved. The final pH of the medium should be checked and adjusted before sterilization.

• Environmental Control: Ensure that your incubator or fermenter maintains a stable temperature and, if applicable, agitation and aeration rates.

Q3: What is the optimal temperature for Zinniol production?

A3: While specific quantitative data for Zinniol is limited, the optimal temperature for the production of many Alternaria secondary metabolites is generally near 20°C.[2] Studies on other Alternaria toxins show optimal production temperatures ranging between 20°C and 30°C, depending on the specific fungal species.[3] It is advisable to perform a temperature optimization experiment starting within this range.

Q4: How does the pH of the fermentation medium affect Zinniol yield?

A4: The pH of the medium is a critical factor influencing enzyme activity and nutrient uptake. For other Alternaria mycotoxins, an acidic pH in the range of 4.0-4.5 has been found to be optimal for production.[1] It is recommended to buffer the medium or monitor and adjust the pH during fermentation to maintain it within the optimal range for Zinniol production.

Q5: What are the best carbon and nitrogen sources for Zinniol production?

A5: The choice of carbon and nitrogen sources, and their ratio (C:N ratio), significantly impacts secondary metabolite production.

• Nitrogen Source: Nitrogen limitation often triggers secondary metabolism in fungi.[1] Studies on other Alternaria toxins have shown that the type of nitrogen source can be more influential than the carbon source.[4] Phenylalanine has been reported to enhance the production of some Alternaria mycotoxins.[4] Experimenting with different nitrogen sources such as peptone, yeast extract, ammonium sulfate, and specific amino acids is recommended.

• Carbon Source: While less critical than the nitrogen source, the type of carbon source can still influence yield. Glucose, sucrose, and fructose are common carbon sources to test.[4]

• C:N Ratio: An optimal C:N ratio is crucial. For other Alternaria mycotoxins, a high C:N ratio under nitrogen-limiting conditions has been shown to enhance production.[1]

Data Presentation: Fermentation Parameter Optimization

The following tables provide a starting point for the optimization of fermentation parameters based on data from related Alternaria mycotoxins. These values should be adapted and optimized specifically for Zinniol production.

Table 1: Effect of Temperature on Alternaria Mycotoxin Production (Illustrative)

Temperature (°C)	Relative Mycotoxin Yield (%)	Reference
15	60	[3]
20	90	[2][3]
25	100	[3]
30	85	[3]

Table 2: Effect of pH on Alternaria Mycotoxin Production (Illustrative)

Initial pH	Relative Mycotoxin Yield (%)	Reference
3.5	70	[1]
4.0	95	[1]
4.5	100	[1]
5.5	60	[1]
6.5	30	[1]

Table 3: Effect of Carbon and Nitrogen Sources on Alternaria Mycotoxin Production (Illustrative)

Carbon Source	Nitrogen Source	C:N Ratio	Relative Mycotoxin Yield (%)	Reference
Glucose	Ammonium Nitrate	Low	40	[1][4]
Glucose	Peptone	Medium	75	[1][4]
Sucrose	Yeast Extract	High	90	[1][4]
Glucose	Phenylalanine	High	100	[4]

Experimental Protocols

Protocol 1: Alternaria sp. Fermentation for Zinniol Production

• Inoculum Preparation:

  • Grow the desired Alternaria species on Potato Dextrose Agar (PDA) plates at 25°C for 7-10 days until well-sporulated.

  • Prepare a spore suspension by flooding the plate with sterile distilled water containing 0.05% (v/v) Tween 80 and gently scraping the surface with a sterile loop.

  • Adjust the spore concentration to 1 x 10^6 spores/mL using a hemocytometer.

• Fermentation:

  • Prepare the fermentation medium (e.g., modified Czapek-Dox broth). A starting point for optimization could be: 30 g/L sucrose, 2 g/L NaNO₃, 1 g/L K₂HPO₄, 0.5 g/L MgSO₄·7H₂O, 0.5 g/L KCl, 0.01 g/L FeSO₄·7H₂O. Adjust the initial pH to 4.5.

  • Dispense 100 mL of the medium into 250 mL Erlenmeyer flasks and sterilize by autoclaving.

  • Inoculate each flask with 1 mL of the spore suspension.

  • Incubate the flasks at 20-25°C on a rotary shaker at 150 rpm for 14-21 days.

• Harvesting:

  • Separate the mycelium from the culture broth by filtration through cheesecloth or a similar filter.

  • The culture filtrate (broth) contains the secreted Zinniol. The mycelium can also be extracted separately to check for intracellular Zinniol.

Protocol 2: Extraction and Quantification of Zinniol

• Extraction:

  • To the culture filtrate, add an equal volume of ethyl acetate.

  • Shake vigorously in a separatory funnel for 5-10 minutes.

  • Allow the layers to separate and collect the upper ethyl acetate layer.

  • Repeat the extraction twice more.

  • Combine the ethyl acetate extracts and dry them over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude Zinniol extract.

• Quantification by High-Performance Liquid Chromatography (HPLC):

  • Sample Preparation: Dissolve the crude extract in a known volume of methanol. Filter the solution through a 0.45 µm syringe filter before injection.

  • HPLC Conditions (Starting Point):

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid). Start with a lower concentration of acetonitrile and gradually increase it.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at a wavelength determined by the UV spectrum of a Zinniol standard (if available). If a standard is not available, monitor at multiple wavelengths (e.g., 254 nm, 280 nm).

    • Injection Volume: 20 µL.

  • Quantification: Create a standard curve using a pure Zinniol standard of known concentrations. Calculate the concentration of Zinniol in the sample by comparing its peak area to the standard curve.

Visualizations

Caption: Experimental workflow for Zinniol production and analysis.

Caption: Key factors influencing Zinniol yield in Alternaria fermentation.

References

• 1. Influence of pH and carbon to nitrogen ratio on mycotoxin production by Alternaria alternata in submerged cultivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The influence of different nitrogen and carbon sources on mycotoxin production in Alternaria alternata - PubMed [pubmed.ncbi.nlm.nih.gov]

challenges in Zinniol purification and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of Zinniol.

Frequently Asked Questions (FAQs)

Q1: What is Zinniol and from which organisms is it typically isolated?

A1: Zinniol is a phytotoxin classified as a polyketide, produced by various species of fungi belonging to the genus Alternaria. It has been isolated from species such as Alternaria zinniae, Alternaria solani, Alternaria cichorii, and Alternaria tagetica.[1][2][3]

Q2: What are the common impurities I might encounter during Zinniol purification?

A2: During the purification of Zinniol from Alternaria cultures, you are likely to encounter several structurally related compounds and other fungal metabolites. These impurities can co-elute with Zinniol, complicating the purification process.

Table 1: Common Impurities Found in Crude Zinniol Extracts

Impurity Class	Specific Examples	Source Organism(s)
Zinniol Derivatives	8-zinniol methyl ether, 8-zinniol acetate, 2-(2",3"-dimethyl-but-1-enyl)-zinniol, Homozinniol, Zinnol, Zinndiol	Alternaria species[1][4][5]
Phthalides	5-(3',3'-dimethylallyloxy)-7-methoxy-6-methyl-phthalide	Alternaria solani[5]
Other Polyketides	Alternariol, Alternariol monomethyl ether, Tenuazonic acid	Alternaria species

Q3: What are the known stability characteristics of Zinniol?

A3: There is limited specific data on the stability of Zinniol under various pH and temperature conditions. However, studies on other Alternaria toxins, which are also polyketides, can provide some guidance. For instance, some Alternaria toxins show stability at acidic pH and room temperature but may degrade at higher temperatures and alkaline pH.[6] It is advisable to perform purification steps at or below room temperature and to store purified Zinniol in a cool, dark place, preferably under an inert atmosphere.

Q4: What is the expected purity and yield for Zinniol purification?

A4: The yield and purity of Zinniol can vary significantly depending on the fungal strain, culture conditions, and the purification method employed. Commercially available Zinniol standards typically have a purity of >95% as determined by HPLC.[3] While specific yields from published purification protocols are not always reported, a yield of 45% has been achieved using preparative Thin Layer Chromatography (TLC).

Troubleshooting Guides

Problem 1: Low Yield of Crude Zinniol Extract

Possible Causes:

• Suboptimal Fungal Culture Conditions: The production of Zinniol by Alternaria species is highly dependent on the culture medium, pH, temperature, and incubation time.

• Inefficient Extraction Solvent: The solvent used may not be optimal for extracting Zinniol from the fungal biomass and culture filtrate.

• Degradation of Zinniol during Extraction: Zinniol may be sensitive to heat and light, leading to degradation during the extraction process.

Solutions:

• Optimize Culture Conditions: Review the literature for optimal culture conditions for Zinniol production by your specific Alternaria strain.

• Solvent Selection: Zinniol is soluble in methanol and DMSO.[3] For extraction from fungal cultures, a common starting point is a mixture of chloroform and acetone. Experiment with different solvent systems of varying polarities to maximize extraction efficiency.

• Control Extraction Conditions: Perform extractions at room temperature or below and protect the extract from light to minimize degradation. Use a rotary evaporator at a low temperature to concentrate the extract.

Problem 2: Difficulty in Separating Zinniol from Impurities

Possible Causes:

• Co-elution of Structurally Similar Compounds: Zinniol derivatives and other polyketides with similar polarities can be challenging to separate from the target compound.

• Inappropriate Chromatographic Conditions: The chosen stationary phase and mobile phase may not be providing adequate resolution.

Solutions:

• Multi-step Purification: A single chromatographic step is often insufficient. A combination of techniques, such as column chromatography followed by preparative TLC, can improve separation.

• Optimize Column Chromatography:

  • Stationary Phase: Silica gel is a common choice for the purification of moderately polar compounds like Zinniol.

  • Mobile Phase: A gradient elution from a non-polar solvent to a more polar solvent is recommended. Start with a non-polar solvent like hexane and gradually increase the polarity by adding ethyl acetate or acetone.

• Optimize Preparative TLC:

  • Stationary Phase: Use silica gel plates (e.g., Silica Gel 60 F254).

  • Mobile Phase: Based on your analytical TLC results, select a solvent system that provides good separation between Zinniol and its impurities. A common starting point is a mixture of hexane and ethyl acetate. The ideal solvent system should give your compound an Rf of around 0.2-0.4 for optimal separation on a preparative scale.

Problem 3: Suspected Degradation of Zinniol During Purification

Possible Causes:

• Temperature Instability: Prolonged exposure to elevated temperatures can cause Zinniol to degrade.

• pH Instability: Acidic or basic conditions in the mobile phase or on the stationary phase could lead to degradation.

• Light Sensitivity: Zinniol may be sensitive to UV and visible light.

Solutions:

• Temperature Control: Conduct all purification steps at room temperature or in a cold room.

• pH Neutrality: If possible, use neutral solvents for your mobile phase. If acidic or basic modifiers are necessary, use them in low concentrations and minimize the exposure time.

• Light Protection: Wrap chromatography columns and collection vessels in aluminum foil to protect the compound from light.

Experimental Protocols

Protocol 1: Extraction of Crude Zinniol from Alternaria Culture

• Fungal Culture: Grow the selected Alternaria species in a suitable liquid medium known to promote Zinniol production.

• Harvesting: After the incubation period, separate the fungal mycelium from the culture broth by filtration.

• Extraction:

  • Extract the culture filtrate three times with an equal volume of ethyl acetate or a chloroform/acetone mixture.

  • Dry the fungal mycelium, grind it to a fine powder, and extract it with methanol or ethyl acetate using maceration or sonication.

• Concentration: Combine all organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature below 40°C. The resulting residue is the crude Zinniol extract.

Protocol 2: Purification of Zinniol by Column Chromatography

• Column Packing: Prepare a silica gel column using a slurry packing method with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Start the elution with a non-polar solvent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone) in a stepwise or linear gradient.

• Fraction Collection: Collect fractions and monitor the elution of Zinniol using analytical TLC.

• Pooling and Concentration: Combine the fractions containing pure Zinniol (as determined by TLC) and evaporate the solvent to obtain the partially purified compound.

Protocol 3: Final Purification by Preparative Thin Layer Chromatography (TLC)

• Plate Preparation: Use a pre-coated silica gel 60 F254 preparative TLC plate.

• Sample Application: Dissolve the partially purified Zinniol in a small amount of a volatile solvent and apply it as a narrow band along the origin of the TLC plate.

• Development: Develop the plate in a sealed chromatography tank containing the optimized mobile phase (e.g., hexane:ethyl acetate, 7:3 v/v).

• Visualization: After development, visualize the separated bands under UV light (254 nm). Zinniol and its UV-active impurities will appear as dark bands.

• Scraping and Elution: Carefully scrape the silica band corresponding to Zinniol into a clean flask. Elute Zinniol from the silica gel with a polar solvent like methanol or ethyl acetate.

• Final Concentration: Filter the silica gel and evaporate the solvent to obtain pure Zinniol.

Visualizations

Caption: General workflow for the extraction and purification of Zinniol.

Caption: Troubleshooting logic for low Zinniol yield.

References

• 1. umimpact.umt.edu [umimpact.umt.edu]
• 2. researchgate.net [researchgate.net]
• 3. bioaustralis.com [bioaustralis.com]
• 4. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability and solubility of trans-resveratrol are strongly influenced by pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Zinniol Phytotoxicity in In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during in vitro experiments with Zinniol, particularly its observed low phytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is Zinniol and what is its reported mechanism of phytotoxicity?

Zinniol is a non-host-selective phytotoxin produced by various species of the fungus Alternaria.[1][2] Its primary mechanism of action is believed to involve the stimulation of calcium ion (Ca²⁺) entry into plant cells.[3][4] This disruption of calcium homeostasis is thought to trigger downstream events leading to cellular damage and necrosis.[3]

Q2: Why am I observing low or inconsistent phytotoxicity with Zinniol in my in vitro assays?

Several factors can contribute to the perception of low phytotoxicity for Zinniol in vitro:

• Cell Type and Species Specificity: Some studies suggest that Zinniol's phytotoxicity can be cell-type specific. For instance, it has been reported to be not markedly phytotoxic to embryogenic cellular cultures of Daucus carota (carrot) and leaves of Tagetes erecta (marigold) at physiological concentrations.[1][5]

• In Vitro System Limitations: The artificial environment of in vitro cultures may lack certain factors present in whole plants that are necessary for Zinniol to exert its full toxic potential.

• Chemical Stability and Solubility: Zinniol's stability and solubility in culture media can affect its availability to the plant cells. Degradation or precipitation of the compound can lead to reduced efficacy.

• Purity of the Compound: The presence of impurities in the Zinniol sample can interfere with its activity.

Q3: What is the structure-activity relationship of Zinniol? Are there more potent analogues?

The phytotoxic activity of Zinniol is closely linked to its chemical structure. The two hydroxymethyl groups on the benzene ring are essential for its biological activity.[5] Several natural and synthetic derivatives of Zinniol have been isolated and created, some of which exhibit varying degrees of phytotoxicity.[6][7] For example, 8-zinniol methyl ether and 8-zinniol acetate are two naturally occurring derivatives.[6] Researchers have also synthesized analogues to explore the structure-activity relationship further.[6][8]

Troubleshooting Guide

Issue 1: No Observable Phytotoxicity at Expected Concentrations

Possible Cause	Troubleshooting Steps
Plant Species or Cultivar Resistance	The selected plant species or cell line may be inherently resistant to Zinniol. Review literature for reported sensitivity of your chosen model system. Consider using a known sensitive species, such as zinnia or tomato, for positive control experiments.[9]
Incorrect Preparation of Treatment Solution	Verify calculations for stock and working solutions. Ensure Zinniol is fully dissolved. A solvent-only control is crucial to rule out any effects from the solvent itself.
Degradation of Zinniol	Prepare fresh solutions for each experiment. Store stock solutions at an appropriate temperature and protected from light to prevent degradation.
Low Bioavailability in Culture Medium	Components of the culture medium may interact with and reduce the availability of Zinniol. Consider simplifying the medium for the duration of the treatment or testing different media compositions.

Issue 2: High Variability or Inconsistent Results in Phytotoxicity Assays

Possible Cause	Troubleshooting Steps
Uneven Application of Zinniol	Ensure uniform application of the Zinniol solution to all replicates. For cell suspension cultures, ensure thorough mixing after adding the treatment. For leaf assays, apply a consistent droplet size to a standardized area.
Inconsistent Cell Density or Plant Age	Use cells from the same passage number and at a consistent density for each experiment. For leaf assays, use leaves of a similar age and developmental stage.
Environmental Fluctuations	Maintain consistent temperature, light, and humidity conditions for all experimental units throughout the assay period.

Enhancing Zinniol's Phytotoxic Effect In Vitro

Q4: How can I potentially enhance the phytotoxic effects of Zinniol in my experiments?

While Zinniol's intrinsic activity is structure-dependent, several strategies can be employed to potentially amplify its observable effects in vitro:

• Use of Elicitors: Co-treatment with elicitors, which are molecules that can induce a defense response in plants, may sensitize the plant cells to Zinniol. Common elicitors include methyl jasmonate and salicylic acid.[10]

• Synergistic Effects with other Compounds: Investigate the combination of Zinniol with other phytotoxins or compounds that may have a synergistic effect on plant cells.

• Modification of the Culture Environment: Altering the pH or nutrient composition of the culture medium could potentially increase the uptake or activity of Zinniol.[11]

• Application of Nanoparticles: Nanomaterials, such as zinc oxide nanoparticles, have been shown to enhance the activity of some antimicrobial and phytotoxic compounds, though this has not been specifically reported for Zinniol.[12]

Quantitative Data Summary

Compound	Concentration	Assay Type	Plant Species	Observed Effect	Reference
Zinniol	0.25%	Leaf-spot assay	Tagetes erecta	Necrosis	[1]
Zinniol	0.15 mg/ml	Cell culture	Tagetes erecta	Cell membrane damage	[1]
Synthetic Zinniol	50-200 µg/ml	Detached leaf assay	Various	Darkening around wounds	[13]
Zinniol	100 µg/ml	Detached wounded leaf assay	Tagetes erecta	Symptom development	[2]

Experimental Protocols

Protocol 1: Detached Leaf Phytotoxicity Assay

This protocol is adapted from methods used to assess the phytotoxicity of Zinniol on various plant species.[2][13]

1. Plant Material:

• Use fully developed, healthy leaves from young, greenhouse-grown plants (e.g., marigold, tomato, zinnia).
• Excise leaves with a sharp razor blade and place them on a moistened filter paper in a petri dish.

2. Preparation of Zinniol Solution:

• Prepare a stock solution of Zinniol in a suitable solvent (e.g., 10% ethanol).
• Make serial dilutions of the stock solution with a 0.02 M phosphate buffer (pH 5.5) to achieve the desired final concentrations (e.g., 50, 100, 200 µg/ml).
• Include a solvent control (buffer with 10% ethanol) in your experimental setup.

3. Application and Incubation:

• Apply a small, consistent volume (e.g., 20 µL) of the Zinniol solution or control solution to the adaxial (upper) surface of the leaflets.
• Shortly after application, gently prick the leaf surface once through the droplet with a fine-gauge hypodermic needle to facilitate uptake.
• Incubate the petri dishes at 25-27°C under a 12-hour photoperiod with fluorescent light.

4. Evaluation of Phytotoxicity:

• After 48-72 hours, visually assess the leaves for symptoms of phytotoxicity, such as necrosis, chlorosis, or lesion formation around the application site.
• Symptoms can be rated on a qualitative scale (e.g., no effect, slight necrosis, severe necrosis) or by measuring the diameter of the necrotic lesion.

Protocol 2: Plant Protoplast Viability Assay

This protocol is based on the established effect of Zinniol on plant protoplasts and general protoplast isolation techniques.[14][15][16][17]

1. Protoplast Isolation:

• Isolate mesophyll protoplasts from young, healthy leaves of a suitable plant species (e.g., carrot, tobacco).
• The enzyme solution for digestion typically contains cellulase and macerozyme in a mannitol solution to maintain osmotic balance. A common enzyme solution might be 1.5% Cellulase R-10, 0.4% Macerozyme R-10, and 0.4 M mannitol in a MES-buffered salt solution.
• Incubate finely cut leaf strips in the enzyme solution for several hours with gentle shaking.
• Purify the protoplasts by filtration and centrifugation.

2. Zinniol Treatment:

• Resuspend the purified protoplasts in a suitable buffer (e.g., MMg solution: 0.4 M mannitol, 15 mM MgCl₂, 4 mM MES, pH 5.7) to a known density (e.g., 2 x 10⁵ protoplasts/ml).
• Add Zinniol from a stock solution to the protoplast suspension to achieve the desired final concentrations. Include a solvent control.
• Incubate the protoplasts with Zinniol for a defined period (e.g., 1-24 hours).

3. Viability Assessment:

• Assess protoplast viability using a suitable staining method, such as Fluorescein Diacetate (FDA). FDA stains living protoplasts, which will fluoresce green under a fluorescence microscope.
• Alternatively, use Evans Blue, which will stain the non-viable protoplasts blue.
• Count the number of viable and non-viable protoplasts in a known volume to calculate the percentage of viability.
• A decrease in viability in the Zinniol-treated samples compared to the control indicates phytotoxicity.

Visualizations

Caption: Proposed mechanism of Zinniol phytotoxicity.

Caption: Workflow for the detached leaf phytotoxicity assay.

Caption: Logical troubleshooting flow for low Zinniol phytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. apsnet.org [apsnet.org]
• 3. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phytopathology 1983 | Production of Zinniol by Alternaria tagetica and its Phytotoxic Effect on Tagetes erecta [apsnet.org]
• 10. ojs.openagrar.de [ojs.openagrar.de]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. apsnet.org [apsnet.org]
• 14. bp.ueb.cas.cz [bp.ueb.cas.cz]
• 15. mdpi.com [mdpi.com]
• 16. Optimization of Isolation and Transformation of Protoplasts from Uncaria rhynchophylla and Its Application to Transient Gene Expression Analysis | MDPI [mdpi.com]
• 17. Optimization of Protoplast Isolation from Leaf Mesophylls of Chinese Cabbage (Brassica rapa ssp. pekinensis) and Subsequent Transfection with a Binary Vector - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Zinniol Bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Zinniol bioassays. Inconsistent results can be a significant challenge, and this resource aims to provide structured solutions to common problems.

Frequently Asked Questions (FAQs)

Q1: What is Zinniol and what is its primary mechanism of action?

A1: Zinniol is a phytotoxin produced by various species of the Alternaria fungus. It is known to be a non-specific phytotoxin, meaning it can affect a wide range of plant species.[1] Its primary mechanism of action involves the disruption of cellular processes through the induction of oxidative stress, interference with mitochondrial activity, and the stimulation of calcium ion influx into plant cells.[2][3] This cascade of events leads to membrane damage and ultimately, cell death.

Q2: I am observing high variability between my replicate experiments. What are the potential sources of this inconsistency?

A2: High variability in Zinniol bioassay results can stem from several factors. It is crucial to meticulously control experimental parameters to ensure reproducibility. Key sources of inconsistency include:

• Zinniol Solution Preparation: Inconsistent preparation of the Zinniol stock and working solutions is a primary source of variability. This includes inaccuracies in weighing, improper dissolution, and inadequate mixing.

• Solvent Effects: The solvent used to dissolve Zinniol (commonly methanol or DMSO) can have phytotoxic effects at high concentrations. Ensure the final solvent concentration is consistent and below the toxic threshold for your specific plant tissue.

• Pipetting Errors: Inaccurate or inconsistent pipetting of Zinniol solutions, buffers, or cell suspensions will lead to significant variability between wells or samples.

• Biological Variability: The age, health, and genetic uniformity of the plant material can significantly impact the response to Zinniol.

• Environmental Conditions: Fluctuations in light intensity, temperature, and humidity during the assay can alter the plant's physiological state and its sensitivity to the toxin.

Q3: My Zinniol solution appears to have lost activity over time. What are the proper storage and handling procedures?

A3: Zinniol is a phenolic compound and can be susceptible to degradation. For short-term storage (days to weeks), it is recommended to store Zinniol in a dry, dark place at 0-4°C. For long-term storage (months to years), it should be stored at -20°C. It is advisable to prepare fresh working solutions for each experiment from a frozen stock solution to minimize degradation. Avoid repeated freeze-thaw cycles of the stock solution.

Q4: What are the known cellular targets of Zinniol?

A4: Zinniol has been shown to have multiple cellular targets. A key target is the plant cell's calcium channels. Binding of Zinniol to the plasma membrane stimulates the entry of calcium into the protoplasts.[2][3] This influx of calcium acts as a secondary messenger, triggering a cascade of downstream events, including the production of reactive oxygen species (ROS). The resulting oxidative stress leads to cellular damage and programmed cell death.

Troubleshooting Guide for Inconsistent Results

This guide addresses common issues encountered during Zinniol bioassays and provides potential causes and solutions.

Observed Problem	Potential Cause	Recommended Solution
No or very low phytotoxic effect	Degraded Zinniol: Zinniol may have degraded due to improper storage or handling.	Prepare fresh Zinniol stock and working solutions. Ensure proper storage conditions (dry, dark, -20°C for long-term).
Incorrect Concentration: Errors in calculation or dilution may have resulted in a sub-optimal concentration.	Double-check all calculations and dilutions. Perform a dose-response curve to determine the optimal concentration range.
Inappropriate Solvent: The solvent used may not have effectively dissolved the Zinniol.	Zinniol is soluble in methanol and DMSO. Ensure the Zinniol is fully dissolved before preparing working solutions.
Resistant Plant Material: The plant species or cultivar may be resistant to Zinniol.	Test a range of plant species known to be susceptible to Alternaria toxins.
High Variability in Necrosis/Lesion Size	Uneven Application: Inconsistent application of the Zinniol solution to the plant tissue.	For leaf disk assays, ensure the entire disk is submerged in the solution. For leaf spot assays, use a consistent droplet size and application method.
Non-uniform Plant Material: Variation in the age or physiological state of the leaves or cells.	Use leaves of a similar age and from plants grown under identical conditions. For cell cultures, use cells from the same growth phase.
Inconsistent Wounding: For wound-based assays, the size and depth of the wound can affect toxin uptake.	Use a standardized method for wounding to ensure consistency across all samples.
Irregular Dose-Response Curve	Solvent Toxicity: At higher concentrations, the solvent (e.g., DMSO) may be causing phytotoxicity, masking the effect of Zinniol.	Perform a solvent toxicity control to determine the maximum non-toxic concentration of the solvent.
Zinniol Precipitation: Zinniol may precipitate out of the aqueous solution at higher concentrations.	Visually inspect the working solutions for any precipitate. Consider using a lower concentration range or a different solvent system if precipitation is an issue.
Light and Temperature Fluctuations: Inconsistent environmental conditions during the assay.	Conduct the assay in a controlled environment with consistent light intensity and temperature.
Edge Effects in Multi-well Plates	Evaporation: Increased evaporation from the outer wells of the plate can concentrate the Zinniol solution.	Use a humidified chamber or seal the plates with parafilm to minimize evaporation. Avoid using the outermost wells for critical experiments.

Experimental Protocols

Leaf Disk Bioassay for Zinniol Phytotoxicity

This protocol is adapted from standard methods for assessing the phytotoxicity of toxins on plant leaf tissue.

Materials:

• Zinniol

• Dimethyl sulfoxide (DMSO) or Methanol

• Sterile distilled water or a suitable buffer (e.g., 10 mM MES, pH 6.0)

• Healthy, fully expanded leaves from a susceptible plant species (e.g., Tagetes erecta - Marigold)

• Cork borer or a sharp, hollow punch (e.g., 5 mm diameter)

• Petri dishes (60 mm)

• Filter paper

• Forceps

• Growth chamber with controlled light and temperature

Procedure:

• Preparation of Zinniol Stock Solution:

  • Dissolve Zinniol in DMSO or methanol to a stock concentration of 10 mg/mL.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Preparation of Working Solutions:

  • On the day of the experiment, thaw a stock solution aliquot.

  • Prepare a series of dilutions of the Zinniol stock solution in the assay buffer. A typical concentration range to test is 10, 50, 100, and 200 µg/mL.

  • Prepare a control solution containing the same final concentration of the solvent (DMSO or methanol) as the highest Zinniol concentration.

• Leaf Disk Preparation:

  • Select healthy, young, fully expanded leaves.

  • Wash the leaves gently with sterile distilled water and pat them dry with a paper towel.

  • Use a cork borer to cut uniform leaf disks, avoiding the midrib and major veins.

• Bioassay Setup:

  • Place a sterile filter paper in each Petri dish and moisten it with 500 µL of sterile distilled water.

  • Aseptically place five leaf disks in each Petri dish.

  • Apply a 20 µL droplet of the respective Zinniol working solution or control solution to the center of each leaf disk.

• Incubation:

  • Seal the Petri dishes with parafilm to maintain humidity.

  • Incubate the plates in a growth chamber at 25°C with a 16-hour light/8-hour dark photoperiod.

• Data Collection and Analysis:

  • After 48-72 hours, observe the leaf disks for the development of necrotic lesions.

  • Measure the diameter of the necrotic lesion for each leaf disk.

  • Calculate the average lesion diameter for each concentration.

  • Plot the average lesion diameter against the Zinniol concentration to generate a dose-response curve.

Data Presentation

Table 1: General Phytotoxicity of Zinniol on Various Plant Species

Plant Species	Bioassay Type	Observed Effect	Reference
Tagetes erecta (Marigold)	Leaf Spot Assay	Necrotic lesions	[1]
Zinnia elegans (Zinnia)	Leaf Vein Browning	Chlorosis and browning of leaf veins	-
Helianthus annuus (Sunflower)	Lesion Formation	Sunken and discolored lesions	-
Daucus carota (Carrot)	Leaf Necrosis	Necrosis of leaves	-

Note: Specific EC50 values for Zinniol are not consistently reported across a wide range of species and conditions in the currently available literature. Researchers should determine the EC50 empirically for their specific experimental system.

Table 2: Influence of Experimental Parameters on Zinniol Bioassay Outcomes

Parameter	Condition	Expected Impact on Phytotoxicity	Rationale
pH	Acidic (e.g., pH 5.0-6.0)	Potentially higher	May enhance the stability and/or uptake of the phenolic compound Zinniol.
Neutral to Alkaline (e.g., pH 7.0-8.0)	Potentially lower	May lead to degradation of Zinniol over the course of the assay.
Light	Continuous Light	Increased	Light can induce stress in plant tissues, potentially making them more susceptible to the oxidative damage caused by Zinniol.
Continuous Dark	Decreased	Plant metabolic activity is generally lower in the dark, which may reduce the cellular response to the toxin.
Temperature	Optimal (e.g., 25°C)	Consistent results	Provides a stable physiological state for the plant tissue.
Sub-optimal (too low or too high)	Variable results	Temperature stress can alter membrane fluidity and enzyme kinetics, affecting both Zinniol uptake and the plant's defense response.

Mandatory Visualizations

Zinniol-Induced Signaling Pathway

Caption: Zinniol-induced signaling cascade leading to programmed cell death in plant cells.

Experimental Workflow for Zinniol Leaf Disk Bioassay

Caption: Step-by-step workflow for conducting a Zinniol leaf disk phytotoxicity bioassay.

Troubleshooting Logic for Inconsistent Zinniol Bioassay Results

References

• 1. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts. | Sigma-Aldrich [sigmaaldrich.com]

degradation of Zinniol during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of Zinniol during storage and experimentation. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Zinniol?

For long-term stability, Zinniol should be stored dissolved in methanol or dimethyl sulfoxide (DMSO).

Q2: How stable is Zinniol in aqueous solutions under typical experimental conditions?

Limited direct data exists for Zinniol's stability in aqueous media. However, one study demonstrated that in a Gamborg medium, under dark conditions at 22°C with shaking, the concentration of Zinniol remained stable over time, with only minor variations of less than 2%.[1] This suggests that for short-term experiments under controlled conditions, Zinniol may exhibit good stability. For longer-term aqueous storage, it is advisable to conduct periodic quality control checks.

Q3: Are there any known degradation pathways for Zinniol?

Currently, specific degradation pathways for Zinniol have not been extensively documented in publicly available literature. However, like many complex organic molecules, it may be susceptible to degradation under harsh conditions such as strong acidity or basicity, high temperatures, and exposure to strong oxidizing agents or UV light.

Q4: What is the expected stability of Zinniol during sample preparation and analysis?

Based on its use in HPLC analysis, Zinniol appears to be stable during typical chromatographic workflows.[1] To minimize the potential for degradation, it is recommended to prepare samples in appropriate solvents (e.g., methanol, DMSO) and analyze them promptly. If samples need to be stored prior to analysis, they should be kept at low temperatures and protected from light.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of Zinniol activity or concentration in stored stock solutions.	Degradation due to improper storage conditions.	- Ensure Zinniol is stored in a suitable solvent (methanol or DMSO) at a low temperature (e.g., -20°C or -80°C).- Protect the solution from light by using amber vials or wrapping vials in aluminum foil.- Minimize freeze-thaw cycles. Aliquot the stock solution into smaller volumes for single-use.
Inconsistent or unexpected results in biological assays.	Degradation of Zinniol in the assay medium.	- Assess the stability of Zinniol in your specific assay medium by incubating it for the duration of the experiment and then analyzing its concentration by HPLC.- If degradation is observed, consider preparing fresh Zinniol solutions for each experiment or reducing the incubation time.
Appearance of unknown peaks in HPLC chromatograms of Zinniol samples.	Formation of degradation products.	- This could indicate that your storage or experimental conditions are promoting the degradation of Zinniol.- Conduct a forced degradation study (see experimental protocol below) to intentionally generate degradation products and identify their retention times. This can help in developing a stability-indicating HPLC method.- Characterize the unknown peaks using techniques like LC-MS to identify the degradation products.

Experimental Protocols

Protocol: High-Performance Liquid Chromatography (HPLC) for Zinniol Analysis

This protocol is based on a method used to assess the stability of Zinniol in a Gamborg medium.[1]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A mixture of acetonitrile and water, potentially with a modifier like formic acid or trifluoroacetic acid to improve peak shape. The exact ratio should be optimized for your specific column and system.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: To be determined based on the UV absorbance spectrum of Zinniol.

• Injection Volume: 10-20 µL.

• Quantification: Use a calibration curve prepared from a series of known concentrations of a Zinniol standard.

Protocol: Forced Degradation Study for Zinniol

This is a generalized protocol for assessing the stability of Zinniol under various stress conditions. The goal is to induce degradation to identify potential degradation products and develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of Zinniol in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the Zinniol stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Mix the Zinniol stock solution with an equal volume of 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Oxidative Degradation: Mix the Zinniol stock solution with an equal volume of a suitable oxidizing agent (e.g., 3% hydrogen peroxide). Incubate at room temperature for a defined period (e.g., 24 hours).

  • Thermal Degradation: Place a sample of the Zinniol stock solution in a temperature-controlled oven (e.g., 80°C) for a defined period (e.g., 48 hours).

  • Photolytic Degradation: Expose a sample of the Zinniol stock solution to a light source (e.g., UV lamp at 254 nm or a photostability chamber) for a defined period.

• Sample Analysis:

  • At specified time points, withdraw aliquots from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a suitable stability-indicating HPLC method to separate Zinniol from its degradation products.

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify degradation peaks.

Visualizations

Caption: Workflow for a forced degradation study of Zinniol.

Caption: A hypothetical degradation pathway for Zinniol under different stress conditions.

References

• 1. ovid.com [ovid.com]

optimizing Zinniol concentration for plant assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for utilizing Zinniol in plant-based assays. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Zinniol and what are its general properties?

A1: Zinniol is a phytotoxin produced by various species of the Alternaria fungus. It is a phenolic compound known to cause symptoms such as chlorosis (yellowing), necrosis (tissue death), and shriveling of plant stems. It is soluble in methanol and dimethyl sulfoxide (DMSO).

Q2: What is the primary mechanism of action of Zinniol in plants?

A2: Zinniol's primary mechanism of action involves the disruption of plant cell function by inducing oxidative stress and interfering with mitochondrial activity. It has been shown to bind to plant protoplasts and stimulate the entry of calcium ions (Ca²⁺) into the cells, suggesting it acts on calcium channels.

Q3: What are the common symptoms of Zinniol-induced phytotoxicity?

A3: Common symptoms of Zinniol phytotoxicity include the browning of leaf veins, chlorosis, sunken and discolored lesions, and necrosis. In severe cases, it can lead to the shriveling of entire plant stems.

Q4: How should I prepare a stock solution of Zinniol?

A4: Zinniol is soluble in methanol and DMSO. To prepare a stock solution, dissolve the Zinniol powder in a small amount of 100% DMSO or methanol. Once fully dissolved, you can dilute it with a suitable buffer or culture medium to your desired final concentration. It is recommended to keep the final concentration of the solvent in your assay as low as possible to avoid solvent-induced phytotoxicity.

Q5: What is the recommended storage condition for Zinniol?

A5: For long-term storage, Zinniol should be stored at -20°C. For short-term storage (days to weeks), it can be kept at 0-4°C in a dry, dark environment.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No observable phytotoxic effect	- Concentration too low: The concentration of Zinniol may be insufficient to induce a response in the specific plant species or assay system. - Inactivation of Zinniol: Improper storage or handling may have led to the degradation of the compound. - Plant resistance: The plant species or cultivar being tested may have a natural resistance to Zinniol.	- Increase the concentration: Perform a dose-response experiment to determine the optimal effective concentration. - Verify Zinniol activity: Test the Zinniol on a known sensitive plant species to confirm its activity. Ensure proper storage conditions are maintained. - Use a different plant model: If possible, switch to a plant species known to be susceptible to Alternaria toxins.
Inconsistent or variable results	- Uneven application: Inconsistent application of the Zinniol solution can lead to variable results across replicates. - Solvent effects: High concentrations of the solvent (e.g., DMSO) may be causing phytotoxicity, masking the specific effects of Zinniol. - Zinniol precipitation: The compound may be precipitating out of the solution, leading to an inaccurate final concentration.	- Standardize application method: Ensure a uniform and consistent application method for all treatments. - Include a solvent control: Always include a control group treated with the same concentration of the solvent used to dissolve the Zinniol. Aim to keep the final solvent concentration below 0.5% (v/v). - Ensure complete solubilization: Make sure the Zinniol is fully dissolved in the stock solution before diluting it to the final concentration. Gentle warming or vortexing may help.
High background phytotoxicity in control group	- Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be too high for the specific plant species. - Contamination: The culture medium or water used may be contaminated.	- Reduce solvent concentration: Lower the final concentration of the solvent in the assay. - Use sterile techniques: Ensure all materials and solutions are sterile to prevent microbial contamination.

Quantitative Data Summary

The following table summarizes reported concentrations of Zinniol used in various plant assays. It is important to note that the optimal concentration can vary significantly depending on the plant species, the assay type, and experimental conditions. A dose-response study is always recommended.

Plant Species	Assay Type	Effective Concentration	Solvent	Reference
Marigold (Tagetes erecta)	Detached Leaf Assay	100 µg/mL	Not Specified
Carrot (Daucus carota)	Protoplast Binding Assay	Not specified (binding studies)	Not Specified
Zinnia seedlings	Seedling Assay	Not specified (symptoms observed)	Not Specified
Sunflower cultivars	Not Specified	Not specified (symptoms observed)	Not Specified

Experimental Protocols

Detailed Methodology: Leaf Spot Assay for Zinniol Phytotoxicity

This protocol describes a common method for assessing the phytotoxicity of Zinniol on plant leaves.

Materials:

• Zinniol

• Dimethyl sulfoxide (DMSO) or Methanol

• Sterile deionized water

• Healthy, young, fully expanded leaves from the test plant species

• Petri dishes

• Sterile filter paper

• Micropipettes

• Sterile needle or pin

Procedure:

• Preparation of Zinniol Stock Solution:

  • Dissolve a known amount of Zinniol in a minimal amount of DMSO or methanol to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure it is fully dissolved.

• Preparation of Working Solutions:

  • Prepare a series of dilutions of the Zinniol stock solution in sterile deionized water to achieve the desired final concentrations for your experiment (e.g., 10, 50, 100, 200 µg/mL).

  • Prepare a solvent control solution containing the same final concentration of DMSO or methanol as the highest Zinniol concentration being tested.

  • Prepare a negative control with sterile deionized water only.

• Leaf Preparation:

  • Excise healthy leaves from the plant and wash them gently with sterile deionized water.

  • Place a sterile, moist filter paper in the bottom of each petri dish.

  • Place one leaf in each petri dish.

• Application of Zinniol:

  • On the adaxial (upper) surface of each leaf, create a small, shallow wound using a sterile needle or pin. This facilitates the uptake of the solution.

  • Apply a small droplet (e.g., 10-20 µL) of each Zinniol working solution, the solvent control, and the negative control to the wounded area of separate leaves.

  • Ensure each treatment is replicated (e.g., 3-5 leaves per treatment).

• Incubation:

  • Seal the petri dishes with parafilm and incubate them under controlled conditions (e.g., 25°C with a 12-hour photoperiod) for 48-72 hours.

• Data Collection:

  • After the incubation period, observe the leaves for the development of phytotoxic symptoms such as necrosis, chlorosis, or lesions around the application site.

  • Measure the diameter of the necrotic lesion for each treatment.

  • Record the results and perform statistical analysis to determine the significance of the observed effects.

Visualizations

Below are diagrams illustrating key concepts related to Zinniol's activity and experimental workflow.

Caption: Simplified signaling pathway of Zinniol in a plant cell.

Caption: General experimental workflow for a Zinniol leaf spot assay.

Technical Support Center: Zinniol Detection by HPLC

Welcome to the technical support center for the detection of Zinniol by High-Performance Liquid Chromatography (HPLC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the analysis of Zinniol.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Zinniol relevant to HPLC analysis?

A1: Understanding the physicochemical properties of Zinniol is crucial for successful HPLC method development and troubleshooting.

Property	Value	Implication for HPLC Analysis
Molecular Formula	C₁₅H₂₂O₄	-
Molecular Weight	266.33 g/mol [1]	Affects mass spectrometry detection if used.
Predicted pKa	14.13	Zinniol is a very weak acid, essentially neutral in typical HPLC mobile phases. This minimizes pH-dependent peak shape issues.[2]
Predicted logP	2.070	Indicates moderate hydrophobicity, making it well-suited for reversed-phase HPLC.[2]
Solubility	Soluble in methanol and DMSO.[3] Limited solubility in water (44.97 mg/L estimated).[4]	Methanol is a suitable solvent for preparing standard solutions. Acetonitrile and water mixtures are common mobile phases. Ensure sample solvent is miscible with the mobile phase to prevent precipitation on the column.
UV Absorbance	Major peak at 241.5 nm; minor peaks at 274 nm and 281 nm (in chloroform).[3]	A UV detector can be set at 242 nm for maximum sensitivity. 254 nm, a common wavelength for aromatic compounds, can also be used.[5]

Q2: I am not seeing a peak for Zinniol, or the peak is very small. What are the possible causes?

A2: This issue can stem from several factors, from sample preparation to instrument settings. A logical troubleshooting workflow can help identify the root cause.

Troubleshooting workflow for no or small Zinniol peak.

Q3: My Zinniol peak is showing significant tailing. How can I improve the peak shape?

A3: Peak tailing is a common issue in HPLC and can often be addressed by adjusting the mobile phase or checking for column issues.

Potential Cause	Recommended Solution
Secondary Interactions	Although Zinniol has a high predicted pKa, interactions with residual silanols on the silica-based column can still occur. Try adding a small amount of a competitive base, like triethylamine (TEA), to the mobile phase (e.g., 0.1% v/v) or using a base-deactivated column.
Mobile Phase pH	If analyzing Zinniol in a complex matrix with ionizable compounds, ensure the mobile phase pH is at least 2 units away from the pKa of any co-eluting analytes to ensure a consistent ionization state.
Column Overload	Injecting too concentrated a sample can lead to peak tailing. Dilute the sample and re-inject.
Column Contamination or Degradation	Contaminants from the sample matrix can accumulate on the column frit or at the head of the column. Try flushing the column with a strong solvent (e.g., 100% methanol or acetonitrile). If the problem persists, the column may need to be replaced.
Extra-column Dead Volume	Excessive tubing length or poorly made connections between the injector, column, and detector can cause peak broadening and tailing. Ensure all fittings are secure and tubing is of the appropriate internal diameter and length.

Q4: I am observing a shift in the retention time of my Zinniol peak. What could be the cause?

A4: Retention time shifts can be systematic (drifting) or sudden. Identifying the pattern can help diagnose the problem.

Troubleshooting retention time shifts for Zinniol.

Q5: I see "ghost peaks" in my chromatogram. What are they and how can I get rid of them?

A5: Ghost peaks are unexpected peaks that appear in your chromatogram, often in blank injections. They can originate from several sources:

• Contaminated Mobile Phase: Use high-purity, HPLC-grade solvents and prepare fresh mobile phases daily.

• Carryover from Previous Injections: Implement a robust needle wash protocol on your autosampler. Injecting a strong solvent blank after a high-concentration sample can help diagnose and mitigate carryover.

• Sample Matrix Components: If Zinniol is being analyzed in a complex matrix (e.g., plant or fungal extract), components from the matrix may be retained on the column and elute in subsequent runs. A proper sample clean-up procedure, such as solid-phase extraction (SPE), can help remove these interfering compounds.

• Degradation of Zinniol: While information on Zinniol's stability is limited, exposure to harsh pH conditions or prolonged storage in certain solvents could potentially lead to degradation products appearing as extra peaks. It is advisable to prepare samples fresh and store them at low temperatures in the dark if not analyzed immediately.

Experimental Protocols

Sample Preparation from Fungal Cultures

This protocol is a general guideline for extracting Zinniol from fungal cultures. Optimization may be required depending on the fungal species and culture conditions.

• Extraction:

  • To a solid fermentation culture, add a 1:1 mixture of methanol and an appropriate organic solvent (e.g., ethyl acetate).

  • Stir the mixture overnight at room temperature.

  • Filter the mixture by vacuum filtration.

  • Wash the remaining residue with a small volume of methanol.

• Liquid-Liquid Partitioning:

  • To the filtrate, add the same organic solvent used in the extraction and water to create a biphasic solution.

  • Stir vigorously and then transfer to a separatory funnel.

  • Collect the organic layer and evaporate to dryness.

• Solvent Exchange and Defatting:

  • Redissolve the dried extract in a 1:1 mixture of acetonitrile and methanol.

  • Add an equal volume of hexanes and mix thoroughly.

  • Transfer to a separatory funnel and collect the acetonitrile/methanol layer.

  • Evaporate the solvent to yield the final extract.

• Final Preparation:

  • Reconstitute the dried extract in a suitable solvent (e.g., methanol or the initial mobile phase) to a known concentration.

  • Filter the sample through a 0.22 µm syringe filter before injecting into the HPLC system.

HPLC Method for Zinniol Analysis

The following method is a suggested starting point for the analysis of Zinniol, based on published methods for similar compounds and the known properties of Zinniol. Method optimization is highly recommended.

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient	Start with a higher percentage of A and gradually increase the percentage of B. A starting point could be 60% A, transitioning to 45% A over 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 242 nm[3]

Note: The addition of formic acid to the mobile phase can help to improve peak shape and is compatible with mass spectrometry if used as a detector.

This technical support guide provides a foundation for troubleshooting common issues in the HPLC analysis of Zinniol. For further assistance, please consult your instrument's user manual or contact your chromatography supplier's technical support.

References

• 1. Metabolites from Alternaria Fungi and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apsnet.org [apsnet.org]
• 3. apsnet.org [apsnet.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Zinniol Activity Assays: Technical Support Center

Welcome to the technical support center for Zinniol activity assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the experimental analysis of Zinniol, a phytotoxin produced by various species of the Alternaria fungus.

Frequently Asked Questions (FAQs)

Q1: What is Zinniol and what is its primary biological activity?

Zinniol is a phytotoxin produced by several species of Alternaria, a genus of fungi known to be plant pathogens.[1] Its primary biological activity is phytotoxicity, causing symptoms such as chlorosis, necrosis, and browning of leaf veins in susceptible plants.[2] Zinniol's mechanism of action is linked to the generation of reactive oxygen species (ROS), which can induce oxidative stress and trigger downstream signaling pathways in plant cells, potentially leading to programmed cell death.

Q2: What are the common bioassays used to measure Zinniol activity?

The most common bioassays for assessing Zinniol's phytotoxic activity are the detached leaf assay and the leaf spot assay. These assays involve applying Zinniol to leaf tissue and observing the development of necrotic lesions or other symptoms of phytotoxicity over time.

Q3: My control leaves in the detached leaf assay are showing necrosis. What could be the cause?

Necrosis in control leaves can be caused by several factors unrelated to Zinniol activity. These include:

• Mechanical damage: Excessive damage to the leaf during detachment or handling can lead to localized cell death.

• Contamination: Microbial contamination of the water or media used to keep the leaves moist can cause tissue decay. Ensure all materials are sterile.

• Senescence: Detached leaves have a limited lifespan and will naturally senesce. The assay should be conducted within a timeframe that minimizes the effects of natural decay.

• Environmental stress: Improper incubation conditions, such as high temperature or low humidity, can stress the leaf tissue and cause necrosis.

Q4: I am not observing any phytotoxic effects even at high concentrations of Zinniol. What could be the issue?

Several factors could contribute to a lack of observed activity:

• Zinniol degradation: Zinniol may be unstable under certain conditions. Ensure proper storage of your Zinniol solution (cool, dark place) and prepare fresh dilutions for each experiment.

• Plant resistance: The plant species or cultivar you are using may be resistant to Zinniol. It is important to use a known susceptible plant species as a positive control.

• Assay conditions: The pH of the solution, incubation temperature, and light conditions can all influence Zinniol's activity. Refer to established protocols for optimal conditions.

• Low bioavailability: The Zinniol may not be effectively penetrating the leaf tissue. Wounding the leaf surface at the point of application can facilitate uptake.

Troubleshooting Guide

This guide addresses specific issues that may arise during Zinniol activity assays.

Issue 1: High Variability Between Replicates

High variability in the size or severity of lesions between replicate leaves can make data interpretation difficult.

• Possible Cause 1: Inconsistent Application Volume.

  • Solution: Use a calibrated micropipette to ensure a consistent volume of the Zinniol solution is applied to each leaf.

• Possible Cause 2: Uneven Leaf Age or Condition.

  • Solution: Select leaves of a similar age and developmental stage for your assays. Avoid using leaves with pre-existing damage or signs of stress.

• Possible Cause 3: Non-uniform Incubation Conditions.

  • Solution: Ensure that all petri dishes or trays are placed in an incubator with uniform temperature, humidity, and light distribution.

Issue 2: False Positives - Necrosis in the Absence of Zinniol

Observing necrotic spots on control leaves treated only with the vehicle (e.g., water, buffer).

• Possible Cause 1: Contaminated Solutions or Equipment.

  • Solution: Use sterile water, buffers, and petri dishes. Autoclave or filter-sterilize all solutions.

• Possible Cause 2: Presence of Other Phytotoxic Compounds.

  • Solution: If using a crude or partially purified extract, it may contain other phytotoxic metabolites from the producing fungus. Purify Zinniol to homogeneity to confirm its specific activity.

• Possible Cause 3: Endogenous Plant Responses.

  • Solution: Wounding the leaf can trigger a localized hypersensitive response. Minimize the degree of wounding and compare with unwounded controls if possible.

Issue 3: False Negatives - Lack of Activity at Expected Concentrations

Failing to observe phytotoxicity when it is expected.

• Possible Cause 1: Presence of Interfering Substances.

  • Solution: If testing Zinniol in the presence of other compounds (e.g., in a crude extract or a co-treatment experiment), these substances may be inhibiting its activity. Polyphenols and antioxidants, for example, can quench the ROS that are crucial for Zinniol's phytotoxicity.[3][4][5][6]

• Possible Cause 2: Incorrect pH of the Assay Solution.

  • Solution: The activity of Zinniol can be pH-dependent. Ensure the pH of your application solution is within the optimal range as determined by literature or preliminary experiments.

Data on Potential Interfering Substances

The presence of certain compounds in your assay can interfere with the accurate measurement of Zinniol's activity. Below is a summary of potential interfering substances and their effects.

Interfering Substance Class	Specific Examples	Potential Effect on Zinniol Assay	Notes
Polyphenols	Quercetin, Catechin, Tannic Acid	False Negative (Reduced Activity)	These compounds can act as antioxidants, scavenging the reactive oxygen species (ROS) that are key to Zinniol's phytotoxic mechanism.[3][4][7][8][9]
Antioxidants	Ascorbic Acid (Vitamin C), Glutathione	False Negative (Reduced Activity)	Directly quench ROS, thereby inhibiting the downstream effects of Zinniol.[5][6]
Endotoxins	Lipopolysaccharides (LPS)	False Positive (Unrelated Necrosis)	Can induce a defense response in the plant tissue, leading to cell death that is not caused by Zinniol.[4]
Other Alternaria Toxins	Alternariol (AOH), Alternariol monomethyl ether (AME)	False Positive (Additive/Synergistic Necrosis)	Crude extracts may contain multiple phytotoxins, leading to an overestimation of Zinniol's specific activity.[10][11]

Key Experimental Protocols

Detached Leaf Assay Protocol

This protocol is a generalized procedure for assessing the phytotoxicity of Zinniol on detached leaves.

• Plant Material: Grow a susceptible plant species (e.g., marigold, zinnia) under controlled conditions (e.g., 25°C, 16h light/8h dark cycle). Select young, fully expanded leaves for the assay.

• Leaf Detachment and Placement: Carefully excise the leaves with a sterile scalpel. Place them, abaxial (lower) side up, in sterile petri dishes containing filter paper moistened with sterile water.

• Zinniol Application: Prepare a stock solution of Zinniol in a suitable solvent (e.g., ethanol or DMSO) and make serial dilutions in sterile water or a phosphate buffer (pH 5.5-6.5). Apply a small droplet (e.g., 10-20 µL) of each Zinniol concentration to the leaf surface.[12] A vehicle-only control should be included.

• Wounding (Optional but Recommended): Gently prick the leaf surface through the droplet with a sterile needle to facilitate Zinniol uptake.[12]

• Incubation: Seal the petri dishes with parafilm to maintain humidity and incubate under controlled light and temperature conditions (e.g., 25°C, 16h light/8h dark) for 3-5 days.

• Data Collection: Observe the leaves daily for the development of necrotic lesions. Measure the diameter of the lesions at the end of the incubation period.

Leaf Spot Assay Protocol

This assay is similar to the detached leaf assay but can also be performed on whole plants.

• Inoculum Preparation: Prepare a solution of Zinniol at the desired concentration in a sterile buffer containing a surfactant (e.g., 0.02% Tween 20) to ensure even spreading on the leaf surface.

• Application: For detached leaves, follow the procedure above. For whole plants, spray the Zinniol solution onto the leaves until runoff.

• Incubation: Place the plants or petri dishes in a high-humidity chamber for the initial 24-48 hours to facilitate infection. Then, transfer to standard growth conditions.

• Symptom Evaluation: Monitor the plants for the appearance of leaf spots over several days. The severity of the symptoms can be rated using a disease scoring scale (e.g., percentage of leaf area affected).

Visualizations

Zinniol's Proposed Signaling Pathway

Caption: Proposed signaling pathway of Zinniol-induced phytotoxicity in a plant cell.

Detached Leaf Assay Workflow

Caption: Experimental workflow for a typical detached leaf bioassay for Zinniol.

Troubleshooting Logic Diagram

Caption: A logical diagram for troubleshooting common issues in Zinniol activity assays.

References

• 1. plantcelltechnology.com [plantcelltechnology.com]
• 2. journal.r-project.org [journal.r-project.org]
• 3. Qualitative and Quantitative Analysis of Polyphenols in Lamiaceae Plants—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Oxidative-Stress-Reducing Plant Extracts from a Novel Extract Library—Comparative Analysis of Cell-Free and Cell-Based In Vitro Assays to Quantitate Antioxidant Activity [mdpi.com]
• 5. Frontiers | Reactive Oxygen Species, Antioxidant Agents, and DNA Damage in Developing Maize Mitochondria and Plastids [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. openagriculturejournal.com [openagriculturejournal.com]
• 11. mdpi.com [mdpi.com]
• 12. apsnet.org [apsnet.org]

Technical Support Center: Enhancing Zinniol Solubility for Experimental Success

Welcome to the technical support center for Zinniol, a phytotoxin with significant interest in plant biology and drug development research. This resource provides researchers, scientists, and drug development professionals with essential information on enhancing the solubility of Zinniol for various experimental applications. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the known solvents for Zinniol?

Zinniol is known to be soluble in methanol and dimethyl sulfoxide (DMSO).[1] The solubility in DMSO has been quantified to be 1 mg/mL.[2][3]

Q2: I am observing precipitation when preparing my Zinniol solution. What could be the cause and how can I resolve it?

Precipitation of Zinniol during solution preparation is a common issue stemming from its limited solubility in aqueous solutions. The primary reason for this is likely exceeding its solubility limit in the chosen solvent system. To address this, consider the following:

• Ensure Complete Dissolution in Organic Solvent: Before adding any aqueous buffer or media, ensure that the Zinniol is completely dissolved in a suitable organic solvent like DMSO or methanol.

• Use a Co-solvent System: Gradually add the aqueous solution to the Zinniol-organic solvent mixture while vortexing to create a co-solvent system that maintains solubility.

• Sonication: Gentle sonication can help to break down any aggregates and facilitate dissolution.

• Warm the Solution: Gently warming the solution (e.g., to 37°C) can temporarily increase the solubility of Zinniol. However, be cautious about the thermal stability of the compound.

Q3: What is the recommended method for preparing a stock solution of Zinniol?

For most in vitro experiments, a high-concentration stock solution in 100% DMSO is recommended. This allows for minimal addition of the organic solvent to your final experimental setup, thereby reducing potential solvent-induced artifacts. A typical stock solution concentration is 1 mg/mL in DMSO.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Zinniol precipitates out of solution upon dilution with aqueous media.	- Exceeding the solubility limit in the final solvent mixture.- pH of the aqueous medium is unfavorable.	- Prepare a higher concentration stock solution in DMSO to minimize the volume added.- Perform serial dilutions in a co-solvent system (e.g., DMSO/PBS).- Investigate the effect of pH on Zinniol solubility for your specific experimental conditions.
Inconsistent experimental results.	- Incomplete dissolution of Zinniol.- Degradation of Zinniol in solution.	- Visually inspect the solution for any particulate matter before use.- Prepare fresh Zinniol solutions for each experiment.- Store stock solutions at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
Observed cellular toxicity is not dose-dependent.	- Solvent toxicity at higher concentrations.- Zinniol precipitation at higher concentrations, leading to lower effective concentration.	- Include a solvent control (e.g., DMSO) at the highest concentration used in your experiment.- Ensure complete solubility of Zinniol at all tested concentrations before application to cells.

Quantitative Solubility Data

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	1 mg/mL[2][3]
Methanol	Soluble (qualitative)[1]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Zinniol Stock Solution in DMSO

Objective: To prepare a standardized stock solution of Zinniol for use in various biological assays.

Materials:

• Zinniol (solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

Methodology:

• Tare a sterile microcentrifuge tube on an analytical balance.

• Carefully weigh 1 mg of Zinniol into the tared tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Cap the tube securely and vortex thoroughly until the Zinniol is completely dissolved. Visually inspect the solution against a light source to ensure no solid particles remain.

• Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

Signaling Pathways and Experimental Workflows

Zinniol's Mechanism of Action: Stimulation of Calcium Influx

Zinniol's phytotoxic effects are initiated by its interaction with the plant cell membrane, leading to an increase in intracellular calcium concentration.[4] This influx of calcium ions acts as a secondary messenger, triggering a downstream signaling cascade that ultimately results in cellular damage and the observed phytotoxicity.

Caption: Zinniol-induced phytotoxicity signaling pathway.

Experimental Workflow: Assessing Zinniol Solubility

This workflow outlines a general procedure for determining the solubility of Zinniol in various organic solvents.

Caption: Workflow for determining Zinniol solubility.

References

• 1. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation [pubmed.ncbi.nlm.nih.gov]
• 3. research.unipd.it [research.unipd.it]
• 4. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Zinniol Structure-Activity Relationship (SAR) Studies

Welcome to the technical support center for researchers engaged in the structure-activity relationship (SAR) studies of Zinniol and its analogs. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during synthesis, biological evaluation, and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in synthesizing Zinniol analogs?

A1: The synthesis of Zinniol analogs, often performed semi-synthetically from the natural product, presents several challenges. A primary hurdle is the selective modification of the two hydroxymethyl groups on the aromatic ring. These groups have similar reactivity, making regioselective reactions difficult without the use of protecting group strategies. Additionally, purification of analogs can be complex due to the similar physicochemical properties of the parent compound and its derivatives, often requiring multiple chromatographic steps.

Q2: My Zinniol analogs show inconsistent activity in the leaf-spot bioassay. What could be the reason?

A2: Inconsistent results in leaf-spot bioassays can arise from several factors. Firstly, ensure the stability of your compounds in the chosen solvent and under the experimental conditions. While Zinniol itself is relatively stable, some analogs might degrade. Secondly, the age and health of the plant leaves used for the assay are critical; use leaves of a similar age and from healthy, well-watered plants to minimize variability.[1] Finally, the method of application and the environmental conditions (e.g., humidity, light) during incubation can significantly impact the outcome. Standardizing these parameters across all experiments is crucial for reproducibility.

Q3: How can I quantify the phytotoxic activity of my Zinniol analogs? Simple visual inspection seems subjective.

A3: While visual assessment is a common starting point, more quantitative methods are recommended for robust SAR studies. One approach is to measure the necrotic area on the leaves using image analysis software such as ImageJ.[2][3] This involves capturing images of the leaves and using the software to calculate the percentage of the leaf area that has become necrotic. Another method is the chlorophyll content assay, which is based on the inverse correlation between the level of necrosis and the chlorophyll content in the leaf tissue.[4]

Q4: I am seeing phytotoxicity with my vehicle control in the leaf-spot assay. What should I do?

A4: Phytotoxicity from the vehicle control (the solvent used to dissolve the compounds) is a common issue. It is essential to choose a solvent that has minimal toxicity to the plant tissue at the concentration used. Dimethyl sulfoxide (DMSO) and ethanol are frequently used, but their concentration should be kept as low as possible. Always run a vehicle-only control to assess its effect. If the vehicle itself is causing necrosis, you may need to screen for a more suitable solvent or reduce the final concentration of the current one in your assay.

Q5: Are there known off-target effects for Zinniol that I should be aware of?

A5: While the primary phytotoxic effect of Zinniol is linked to its interaction with plant plasma membranes and stimulation of calcium influx, the possibility of off-target effects should not be disregarded.[5] Fungal phytotoxins can sometimes interact with multiple cellular components. To investigate potential off-target effects, consider performing broader biological profiling, such as testing your compounds against a panel of plant enzymes or receptors. Additionally, observing the morphology of the necrotic lesions can sometimes provide clues; for example, distinct patterns of chlorosis versus necrosis might suggest different underlying mechanisms.

Troubleshooting Guides

Synthesis of Zinniol Analogs

Problem	Possible Cause	Suggested Solution
Low yield of desired analog	Incomplete reaction or formation of multiple byproducts.	Optimize reaction conditions (temperature, reaction time, stoichiometry of reagents). Consider using a protecting group strategy to selectively block one of the hydroxymethyl groups to direct the reaction to the desired position.
Difficulty in purifying the final compound	Similar polarity of the product and starting material or byproducts.	Employ a multi-step purification protocol. This may include a combination of normal-phase and reverse-phase chromatography. Derivatization of the desired product to alter its polarity for easier separation, followed by deprotection, can also be an option.
Unexpected side reactions	Instability of the Zinniol core under certain reaction conditions.	Use milder reaction conditions. For example, if using strong acids or bases, consider alternative reagents that are less harsh. Ensure all reactions are carried out under an inert atmosphere if the compounds are sensitive to oxidation.

Leaf-Spot Bioassay

Problem	Possible Cause	Suggested Solution
High variability in results between replicates	Inconsistent application of the test compound. Inhomogeneous leaf material.	Use a micropipette to apply a precise volume of the test solution to each leaf. Ensure that the leaves are of a uniform age and physiological state. Randomize the application of different treatments across different leaves and plants.
No necrotic lesions observed even at high concentrations	The plant species or cultivar is resistant to Zinniol. The compound is inactive or has low potency.	Verify the susceptibility of the chosen plant species with a positive control (e.g., pure Zinniol). Confirm the identity and purity of your synthesized compounds using analytical techniques like NMR and mass spectrometry.
Necrotic spots are not well-defined, making quantification difficult	The concentration of the compound is too high, causing rapid and widespread cell death.	Perform a dose-response experiment to find a concentration that induces well-defined and measurable necrotic lesions. This will also allow for the determination of an EC50 value.

Quantitative Data

The following table summarizes the phytotoxic activity of Zinniol and some of its derivatives from a study on Alternaria cichorii. The activity is presented as the minimum concentration that caused necrosis on Russian knapweed leaves.

Compound	Structure	Phytotoxicity (µ g/spot )
Zinniol	R1=H, R2=H	10
Zinnol	R1=OH, R2=H	25
Zinnimidine	R1=H, R2=NH2	>50 (inactive)
N-acetyl-zinnimidine	R1=H, R2=NHAc	>50 (inactive)

Data compiled from studies on phytotoxins from Alternaria cichorii. The assay was performed on Russian knapweed leaves.

Experimental Protocols

Detached Leaf-Spot Bioassay

This protocol is a standard method for assessing the phytotoxicity of Zinniol and its analogs.

Materials:

• Healthy, fully expanded leaves from a susceptible plant species (e.g., marigold, tomato).

• Test compounds dissolved in a suitable solvent (e.g., DMSO or ethanol).

• Sterile distilled water.

• Petri dishes lined with moist filter paper.

• Micropipette.

Procedure:

• Excise healthy leaves from the plant.

• Wash the leaves gently with sterile distilled water and pat them dry.

• Place the leaves on the moist filter paper in the Petri dishes with the abaxial (lower) side facing up.

• Carefully make a small wound on the leaf surface with a sterile needle.

• Apply a small, defined volume (e.g., 10-20 µL) of the test solution directly onto the wound.

• For the negative control, apply the solvent used to dissolve the compounds. For the positive control, use a known concentration of Zinniol.

• Seal the Petri dishes and incubate them under controlled conditions (e.g., 25°C with a 12h light/12h dark cycle) for 48-72 hours.

• Observe the leaves for the development of necrotic lesions and quantify the extent of the damage.

Mandatory Visualizations

Caption: Experimental workflow for Zinniol SAR studies.

Caption: Proposed signaling pathway for Zinniol-induced phytotoxicity.

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chlorophyll Content Assay to Quantify the Level of Necrosis Induced by Different R Gene/Elicitor Combinations after Transient Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Phytotoxic Effects of Zinniol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Zinniol, a phytotoxin produced by various species of the fungal genus Alternaria, has garnered significant interest for its potential as a natural herbicide. Understanding the structure-activity relationship of Zinniol and its derivatives is crucial for developing potent and selective herbicidal agents. This guide provides a comparative analysis of the phytotoxicity of Zinniol and several of its natural and synthetic derivatives, supported by experimental data and detailed methodologies.

Quantitative Phytotoxicity Data

The phytotoxic activity of Zinniol and its derivatives is commonly assessed using a leaf-spot bioassay on marigold (Tagetes erecta) leaves. The following table summarizes the necrotic area induced by Zinniol and its derivatives, providing a quantitative comparison of their phytotoxic potency. The data is adapted from studies by Gamboa-Angulo et al. (2002).

Compound	Structure/Modification	Phytotoxicity (Necrotic Area in mm²)
Zinniol (1)	Base Molecule	4.5 ± 0.5
8-O-Methylzinniol (2)	Methylation at C8-OH	7.1 ± 0.6
8-O-Ethylzinniol (3)	Ethylation at C8-OH	6.5 ± 0.4
8-O-Acetylzinniol (4)	Acetylation at C8-OH	3.2 ± 0.3
7-O-Acetylzinniol (5)	Acetylation at C7-OH	2.8 ± 0.2
Homozinniol	Additional methyl group on side chain	Necrotic activity reported
Dehydrozinniol	Oxidation of hydroxymethyl groups	Reduced or no activity
Zinniol Diacetate	Acetylation of both hydroxyl groups	Inactive

Data represents the mean necrotic area ± standard deviation.

Experimental Protocols

Leaf-Spot Bioassay

This bioassay is a direct measure of the ability of a compound to cause tissue death (necrosis) on plant leaves.

Materials:

• Healthy, fully expanded leaves of marigold (Tagetes erecta)

• Test compounds (Zinniol and its derivatives) dissolved in a suitable solvent (e.g., acetone)

• Micropipette

• Sterile needle or fine-tipped forceps

• Humid chamber (e.g., a petri dish with moistened filter paper)

• Calipers or a ruler for measuring the necrotic area

Procedure:

• Excise healthy marigold leaves and place them on moistened filter paper in a petri dish to maintain humidity.

• Create a small wound on the adaxial (upper) surface of the leaf using a sterile needle or forceps. This facilitates the entry of the test compound.

• Apply a specific volume (e.g., 10 µL) of the test compound solution directly onto the wound.

• As a control, apply the same volume of the solvent without the test compound to a separate wound on the same or a different leaf.

• Seal the petri dishes and incubate them under controlled conditions (e.g., 25°C with a 12-hour photoperiod) for 48-72 hours.

• After the incubation period, measure the diameter of the necrotic lesion that has formed around the wound. Calculate the area of necrosis.

Workflow for the Leaf-Spot Bioassay.

Seedling Growth Inhibition Assay

This bioassay assesses the effect of a compound on the overall growth and development of seedlings.

Materials:

• Seeds of a sensitive plant species (e.g., lettuce, Lactuca sativa)

• Petri dishes or multi-well plates

• Filter paper or agar-based growth medium

• Test compounds dissolved in the growth medium at various concentrations

• Growth chamber with controlled light and temperature

• Ruler or calipers for measuring root and shoot length

• Analytical balance for measuring fresh weight

Procedure:

• Sterilize the seeds by briefly immersing them in a dilute bleach solution, followed by several rinses with sterile water.

• Place a sterile filter paper or a layer of agar medium in each petri dish or well.

• Add a specific volume of the test solution (growth medium containing the test compound at a known concentration) to each dish/well. A range of concentrations should be tested to determine the dose-response relationship.

• A control group should be prepared using the growth medium without the test compound.

• Place a predetermined number of sterilized seeds onto the filter paper or agar in each dish/well.

• Seal the dishes/plates and place them in a growth chamber under controlled conditions (e.g., 25°C with a 16-hour light/8-hour dark cycle).

• After a set period (e.g., 5-7 days), measure the germination rate, root length, and shoot length of the seedlings.

• Carefully remove the seedlings, blot them dry, and measure their fresh weight.

• Calculate the percentage of inhibition for each parameter compared to the control group.

Workflow for the Seedling Growth Inhibition Assay.

Mechanism of Action: The Role of Calcium Signaling

Zinniol's phytotoxic effects are believed to be mediated, at least in part, through the disruption of calcium homeostasis within plant cells. It has been shown to stimulate the influx of calcium ions (Ca²⁺) into plant protoplasts, suggesting that it may act on a specific class of plant calcium channels. This influx of Ca²⁺ acts as a secondary messenger, triggering a cascade of downstream signaling events that can ultimately lead to cell death.

The proposed signaling pathway is as follows:

• Binding and Channel Activation: Zinniol or its active derivatives bind to a receptor or directly interact with a calcium channel on the plant cell's plasma membrane.

• Calcium Influx: This interaction leads to the opening of the calcium channel, causing a rapid influx of Ca²⁺ from the apoplast (the space outside the cell membrane) into the cytosol.

• Signal Transduction: The sudden increase in cytosolic Ca²⁺ is detected by calcium-binding proteins such as calmodulin (CaM).

• Kinase Activation: The Ca²⁺-CaM complex activates various protein kinases, including calcium-dependent protein kinases (CDPKs).

• Downstream Responses: These activated kinases then phosphorylate a range of target proteins, leading to a variety of cellular responses, including:

  • Reactive Oxygen Species (ROS) Production: Activation of NADPH oxidases, leading to an oxidative burst.

  • Gene Expression Changes: Altered expression of genes involved in stress responses and defense.

  • Programmed Cell Death (PCD): If the stress is severe and prolonged, the signaling cascade can initiate PCD, resulting in the observed necrosis.

Proposed Signaling Pathway for Zinniol-Induced Phytotoxicity.

Conclusion

The comparative data indicate that modifications to the Zinniol structure can significantly impact its phytotoxic activity. Notably, etherification at the C8 hydroxyl group appears to enhance phytotoxicity, while acetylation at the same position reduces it. The complete blockage of both hydroxyl groups through diacetylation results in a loss of activity, suggesting the importance of these functional groups for the molecule's biological function. The proposed mechanism involving the disruption of calcium signaling provides a framework for understanding how Zinniol and its derivatives exert their phytotoxic effects. This information is invaluable for the rational design of new and more effective herbicidal compounds based on the Zinniol scaffold.

A Comparative Analysis of Alternaria Toxins: Zinniol vs. Tenuazonic Acid

A deep dive into the cytotoxic and phytotoxic profiles of two prominent mycotoxins, Zinniol and Tenuazonic Acid, produced by fungi of the Alternaria genus. This guide provides a comparative analysis of their biological activities, mechanisms of action, and the experimental methodologies used to evaluate their effects.

Introduction

Alternaria species are ubiquitous fungi known to produce a diverse array of secondary metabolites, including several mycotoxins that can contaminate food and agricultural products. Among these, Zinniol and Tenuazonic Acid (TeA) are two non-host-selective toxins that have garnered attention for their phytotoxic and cytotoxic properties. This guide offers a detailed comparison of these two toxins, presenting quantitative data, experimental protocols, and insights into their mechanisms of action to aid researchers, scientists, and drug development professionals.

Comparative Toxicity Data

The following table summarizes the available quantitative data on the cytotoxicity and phytotoxicity of Zinniol and Tenuazonic Acid. It is important to note that direct comparative studies under identical experimental conditions are limited, and thus, the data presented is a compilation from various sources.

Toxin	Assay Type	Target Organism/Cell Line	Endpoint	Value	Reference(s)
Tenuazonic Acid	Cytotoxicity	Human Hepatocytes (HepG2)	EC50	40 - 95 µg/mL	[1]
Cytotoxicity	Human Enterocytes (Caco-2)	EC50	60 - 90 µg/mL	[1]
Cytotoxicity	Mouse Fibroblasts (3T3)	EC50 (24h)	41.64 µg/mL	[1]
Cytotoxicity	Chinese Hamster Lung Cells (CHL)	EC50 (24h)	59.33 µg/mL	[1]
Cytotoxicity	Human Hepatocytes (L-O2)	EC50 (24h)	85.98 µg/mL	[1]
Cytotoxicity	Insect Cell Line (Sf9)	IC50	25 µg/mL	[2]
Acute Toxicity	Mice (oral)	LD50	81 - 225 mg/kg	[3]
Phytotoxicity	Chlamydomonas reinhardtii (Growth)	EC50	310.36 µg/mL	[1]
Phytotoxicity	Chlamydomonas reinhardtii (Chlorophyll)	EC50	294.27 µg/mL	[1]
Zinniol	Cytotoxicity	Rat Embryonic Fibroblasts	IC50	264 µg/mL	[4]
Phytotoxicity	Carrot (Daucus carota)	Necrosis	-	[5]
Phytotoxicity	Marigold (Tagetes erecta)	Necrosis	-	[6]
Phytotoxicity	Various plant species	Necrosis	50 - 200 µg/mL	[7]

Note: EC50 (Half maximal effective concentration) and IC50 (Half maximal inhibitory concentration) values represent the concentration of a toxin that induces a response halfway between the baseline and maximum after a specified exposure time. LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a tested population.

Mechanisms of Action and Signaling Pathways

Zinniol and Tenuazonic Acid elicit their toxic effects through distinct molecular mechanisms, targeting different cellular processes.

Zinniol: A Disruptor of Calcium Homeostasis

The primary mechanism of action for Zinniol in plant cells involves the disruption of calcium signaling. It has been demonstrated that Zinniol stimulates the entry of calcium ions (Ca2+) into plant protoplasts.[1] This influx of Ca2+ can trigger a cascade of downstream events, leading to cellular dysfunction and eventually cell death. The precise signaling pathway following this calcium influx is an area of ongoing research.

Zinniol's proposed mechanism of action in plant cells.

Tenuazonic Acid: A Multi-Target Toxin

Tenuazonic Acid exhibits a broader range of inhibitory activities, targeting several fundamental cellular processes in both plant and animal cells.[3][8]

• Protein Synthesis Inhibition: TeA is a potent inhibitor of eukaryotic protein synthesis. It acts by preventing the release of newly synthesized proteins from the ribosome, thereby halting protein production.[3]

• Photosynthesis Inhibition: In plants, TeA disrupts photosynthesis by inhibiting Photosystem II (PSII). It specifically blocks the electron flow from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB) by binding to the QB site on the D1 protein.[4][9] This blockage leads to the generation of reactive oxygen species (ROS), causing oxidative stress and cellular damage.

• H+-ATPase Inhibition: TeA also inhibits the plasma membrane H+-ATPase in plants. This enzyme is crucial for maintaining the electrochemical gradient across the cell membrane. Inhibition of H+-ATPase disrupts ion transport and nutrient uptake, leading to cell death.[10]

References

• 1. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tenuazonic acid - Wikipedia [en.wikipedia.org]
• 4. In vivo assessment of effect of phytotoxin tenuazonic acid on PSII reaction centers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Innate Immunity Signaling: Cytosolic Ca2+ Elevation Is Linked to Downstream Nitric Oxide Generation through the Action of Calmodulin or a Calmodulin-Like Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. t.science-connections.com [t.science-connections.com]
• 7. apsnet.org [apsnet.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. life.illinois.edu [life.illinois.edu]
• 10. The mechanism behind tenuazonic acid-mediated inhibition of plant plasma membrane H+-ATPase and plant growth - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship of Zinniol Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of zinniol and its analogs, focusing on their phytotoxic effects. Zinniol, a metabolite produced by various species of Alternaria fungi, and its derivatives have been a subject of interest due to their biological activities.[1] This document summarizes the available quantitative and qualitative data, details the experimental protocols used for their evaluation, and visualizes the key structural determinants for their activity.

Comparative Phytotoxicity of Zinniol and Its Analogs

The following table summarizes the known zinniol analogs and their reported phytotoxic activities. The activity is described qualitatively or semi-quantitatively based on available data.

Compound/Analog	Structure	Phytotoxic Activity	Reference(s)
Zinniol	3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)-1,2-benzenedimethanol	Active (Necrosis observed at 100 µg/ml on wounded leaves, but not at 50 µg/ml)	[3]
8-Zinniol methyl ether	Zinniol with a methyl ether group at one of the hydroxymethyl positions.	Active	[1][4]
8-Zinniol acetate	Zinniol with an acetate group at one of the hydroxymethyl positions.	Active	[1]
8-Zinniol 2-(phenyl)ethyl ether	Zinniol with a 2-(phenyl)ethyl ether group at one of the hydroxymethyl positions.	Active	[1][4]
7-Zinniol acetate	Zinniol with an acetate group at the other hydroxymethyl position.	Active	[1]
2-(2",3"-dimethyl-but-1-enyl)-zinniol	A zinniol derivative with a dimethylbutenyl substituent.	Active (Causes necrosis on potato leaves)	[4]
Cichorine, Zinnimidine, Z-hydroxyzinnimidine, Zinnol, Zinndiol	Zinniol-related compounds isolated from Alternaria cichorii.	Varying degrees of phytotoxicity.	[5]

Key Structure-Activity Relationship Insights

The core takeaway from the structure-activity relationship studies of zinniol analogs is the critical role of the two hydroxymethyl groups at positions 1 and 2 of the benzene ring.[2] Modification of these groups, for instance by etherification or acetylation, still results in active compounds, suggesting that the di-substituted ortho arrangement is a key pharmacophore.[1][4]

Caption: Logical relationship of zinniol's core structure and modifications to its phytotoxic activity.

Experimental Protocols

The evaluation of the phytotoxicity of zinniol and its analogs has been predominantly conducted using a leaf-spot bioassay. The following protocol is a synthesized methodology based on published studies.[6]

Objective: To assess the phytotoxic effect of zinniol analogs on detached plant leaves.

Materials:

• Zinniol or its analogs

• Ethanol

• Buffer solution

• Detached leaves from healthy, greenhouse-grown Tagetes erecta plants

• Micropipettes

• Hypodermic needle

• Petri dishes

• Filter paper

• Growth chamber with controlled light and temperature

Procedure:

• Preparation of Test Solutions:

  • Dissolve the zinniol analog in a minimal amount of ethanol.

  • Dilute the ethanolic solution with a buffer to achieve the desired final concentrations (e.g., 50 µg/ml, 100 µg/ml).

  • Prepare a control solution of ethanolic buffer without the test compound.

• Leaf Preparation and Application:

  • Excise healthy, fully developed leaves from the plant.

  • Place the leaves on moistened filter paper inside Petri dishes.

  • Apply a small droplet (e.g., 10 µl) of the test solution to the adaxial surface of the leaf.

  • Apply the control solution to a different spot on the same leaf for comparison.

• Wounding:

  • Gently prick the leaf tissue once through the center of each droplet with a sterile hypodermic needle to facilitate uptake.

• Incubation:

  • Place the Petri dishes in a growth chamber at a constant temperature (e.g., 25-27°C).

  • Provide a 12-hour photoperiod using fluorescent light.

• Evaluation:

  • After a set incubation period (e.g., 3 days), examine the leaves under a dissecting microscope.

  • Rate the phytotoxic reaction based on the presence and severity of symptoms such as necrosis, chlorosis, or browning around the wound site. A positive reaction is typically indicated by the darkening of the tissue.

Mechanism of Action and Signaling Pathways

The precise molecular mechanism of action and the signaling pathways involved in zinniol-induced phytotoxicity have not been fully elucidated.[7] However, the documented necessity of the two hydroxymethyl groups for its biological activity suggests a specific interaction with a cellular target.[2] The necrotic symptoms induced by zinniol are characteristic of cell death, which in plants can be mediated by complex signaling cascades often involving reactive oxygen species (ROS).

The following diagram illustrates a generalized workflow for investigating the phytotoxic effects of zinniol analogs, from application to the observation of cellular responses.

Caption: Experimental workflow for assessing the phytotoxicity of zinniol analogs.

Further research is required to identify the specific molecular targets of zinniol and to unravel the downstream signaling events that lead to the observed phytotoxic effects. This would provide a more complete understanding of its structure-activity relationship and potential applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure–Activity Relationship of Phytotoxic Natural 10-Membered Lactones and Their Semisynthetic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

The Evolving Role of Zinniol in Alternaria Virulence: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The role of secondary metabolites in the virulence of pathogenic fungi is a critical area of study for the development of effective disease management strategies. Within the genus Alternaria, a group of fungi responsible for significant crop diseases, the phytotoxin Zinniol has long been considered a potential virulence factor. However, recent evidence has sparked a debate, suggesting its role may be secondary to other, more potent toxins in certain species. This guide provides a comprehensive comparison of the experimental data validating Zinniol's role in Alternaria virulence, contrasted with emerging alternative theories, particularly the role of aldaulactone in Alternaria dauci.

Unraveling the Controversy: Is Zinniol a Key Player?

Zinniol is a non-host-selective phytotoxin produced by several species of Alternaria, including A. zinniae, A. dauci, and A. tagetica.[1] Its proposed mechanism of action involves the disruption of membrane permeabilization, leading to cell death.[2] Early studies demonstrated the phytotoxic effects of purified Zinniol on various host plants, leading to the hypothesis that it plays a significant role in disease development.[1][3]

However, the direct correlation between Zinniol production and the degree of virulence has been questioned. A pivotal study on Alternaria dauci, the causal agent of carrot leaf blight, has brought another secondary metabolite, aldaulactone, into the spotlight. This research suggests that aldaulactone is a more critical determinant of pathogenicity in this species.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the roles of Zinniol and aldaulactone in Alternaria virulence.

Table 1: Phytotoxicity of Zinniol on Various Plant Species

Host Plant	Zinniol Concentration for Phytotoxicity	Reference
Marigold (Tagetes erecta)	100 µg/mL	[4]
Zinnia (Zinnia elegans)	Not specified, but effective	[4]
Cotton (Gossypium hirsutum)	Not specified, but effective	[4]
Okra (Abelmoschus esculentus)	Not specified, but effective	[4]
Corn (Zea mays)	Not specified, but effective	[4]
Tomato (Solanum lycopersicum)	Not specified, but effective	[4]
Watermelon (Citrullus lanatus)	Not specified, but effective	[4]
Sunflower (Helianthus annuus)	Not specified, but effective	[4]

Table 2: Comparison of Virulence in Alternaria dauci Wild-Type and Aldaulactone-Deficient Mutants

A. dauci Strain	Aldaulactone Production	Pathogenicity on Susceptible Carrot Leaves	Reference
Wild-Type (FRA001)	Yes	High	[5]
ΔAdPKS7 Mutant	No	Significantly Reduced	[5]
ΔAdPKS8 Mutant	No	Significantly Reduced	[5]

Experimental Protocols

Zinniol Extraction and Quantification

A common method for Zinniol extraction involves growing the Alternaria species in a suitable liquid medium, followed by solvent extraction and chromatographic purification.

• Culture Conditions: Alternaria isolates are typically grown in a casamino acid-enriched medium in the dark at 24°C for approximately 35 days.[1]

• Extraction: The culture filtrate is adjusted to a basic pH (around 10) and extracted multiple times with chloroform. The chloroform fractions are then washed and concentrated.[1]

• Quantification: Zinniol concentrations are determined using gas-liquid chromatography (GLC) or high-performance liquid chromatography (HPLC), with synthetic Zinniol as a standard.[1]

Phytotoxicity Bioassay (Leaf Puncture Assay)

This assay is used to assess the ability of a compound to cause necrotic lesions on plant leaves.

• Preparation of Toxin Solutions: Purified Zinniol is dissolved in a suitable solvent (e.g., ethanol) and then diluted to various concentrations in a buffer solution.

• Application: A small volume (e.g., 20 µL) of the toxin solution is applied to the surface of a detached leaf. The leaf is then pricked through the droplet with a fine needle to facilitate toxin entry.

• Incubation and Observation: The treated leaves are incubated under controlled light and temperature conditions for 48-72 hours. The development and size of necrotic lesions are then observed and measured.[4]

Generation of Toxin-Deficient Mutants

Creating knockout mutants for specific toxin biosynthesis genes is a powerful tool to validate the role of that toxin in virulence.

• Gene Identification: The first step is to identify the putative polyketide synthase (PKS) gene responsible for the biosynthesis of the toxin of interest through genomic analysis.

• Gene Knockout: A common method is homologous recombination, where the target gene is replaced with a selectable marker, such as an antibiotic resistance gene. This is often achieved using techniques like Agrobacterium tumefaciens-mediated transformation (ATMT).

• Verification: Successful gene knockout is confirmed by PCR and Southern blot analysis. The loss of toxin production in the mutant strain is then verified by chemical analysis (e.g., HPLC).

Pathogenicity Assay with Mutant Strains

The virulence of toxin-deficient mutants is compared to the wild-type strain to determine the toxin's contribution to disease.

• Inoculation: Spore suspensions of the wild-type and mutant fungal strains are prepared and inoculated onto susceptible host plants.

• Disease Assessment: The plants are incubated under conditions favorable for disease development. Disease severity is assessed at regular intervals by measuring lesion size, symptom development, and the extent of tissue damage.

Signaling Pathways and Biosynthesis

Proposed Zinniol Biosynthetic Pathway

While the complete Zinniol biosynthetic gene cluster has not been fully elucidated, it is understood to be a product of a polyketide synthase (PKS) pathway. The proposed pathway involves the iterative condensation of acetate units to form a polyketide chain, which is then modified by various enzymes to yield the final Zinniol structure.

Caption: Proposed biosynthetic pathway of Zinniol.

Aldaulactone Biosynthesis and its Role in Virulence in A. dauci

In contrast to Zinniol, the biosynthetic pathway of aldaulactone in A. dauci has been linked to two specific polyketide synthase genes, AdPKS7 and AdPKS8. Knockout studies of these genes have provided strong evidence for aldaulactone's primary role in virulence.

References

• 1. apsnet.org [apsnet.org]
• 2. Alternaria Toxins: Potential Virulence Factors and Genes Related to Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Identification of a Polyketide Synthase Required for Alternariol (AOH) and Alternariol-9-Methyl Ether (AME) Formation in Alternaria alternata - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]

A Comparative Analysis of Zinniol from Diverse Fungal Isolates: Production, Phytotoxicity, and Mechanism of Action

For Immediate Release

[City, State] – [Date] – A comprehensive comparative analysis of Zinniol, a phytotoxin produced by various fungal species, reveals significant variations in production levels and bioactivity among different isolates. This guide provides researchers, scientists, and drug development professionals with a detailed comparison of Zinniol from several Alternaria species, supported by experimental data, to inform research and potential applications in agriculture and pharmacology.

Zinniol, a secondary metabolite, is known for its phytotoxic properties, causing symptoms such as wilting, chlorosis, and necrosis in a range of plants.[1][2] Its production is not uniform across all fungal species or even among different isolates of the same species. Understanding these differences is crucial for harnessing its potential as a bioherbicide or for mitigating its effects as a virulence factor in plant diseases.

Quantitative Analysis of Zinniol Production

Significant variability in Zinniol production has been observed across different species and isolates of the genus Alternaria. A key study by Cotty and Misaghi (1984) quantified Zinniol yields from various isolates, highlighting the diverse biosynthetic capacities within this fungal group. The data underscores the importance of isolate selection for studies involving Zinniol production.

Fungal Isolate	Host of Origin	Zinniol Production (μg/ml of culture filtrate)[3]
Alternaria carthami (isolate 1)	Safflower	1.8
Alternaria carthami (isolate 2)	Safflower	2.5
Alternaria macrospora	Cotton	3.2
Alternaria porri	Onion	12.5
Alternaria solani	Potato	0.8
Alternaria tagetica	Marigold	6.5
Alternaria zinniae	Zinnia	Not Detected
Alternaria brassicae	Cabbage	Not Detected

Comparative Phytotoxicity

Zinniol exhibits non-host-specific phytotoxicity, affecting a broad range of plant species.[3] Bioassays have demonstrated that Zinniol can induce symptoms at concentrations ranging from 50 to 200 μg/ml.[3] The phytotoxic effects include severe shriveling of stems, browning of leaf veins, and chlorosis.[2] Interestingly, while some studies have established Zinniol as a potent phytotoxin, others suggest its role in the disease process may be more complex, with the crude lipophilic fraction from fungal cultures sometimes exhibiting stronger phytotoxic effects than purified Zinniol at comparable concentrations. This suggests a potential synergistic action with other fungal metabolites.

Experimental Protocols

Fungal Culture and Zinniol Production

A standardized protocol for the cultivation of Alternaria species to produce Zinniol is crucial for comparative studies.

• Fungal Isolates: Cultures of various Alternaria species are maintained on a modified V-8 medium (5% V-8 vegetable juice, 2% agar) at 27°C under a 12-hour diurnal light cycle.[3]

• Liquid Culture for Zinniol Production: For Zinniol production, fungi are grown in a casamino acid-enriched medium for 35 days at 25°C in stationary culture.[3]

Extraction and Quantification of Zinniol

The following protocol outlines the extraction and quantification of Zinniol from fungal culture filtrates.

• Filtration: Culture filtrates are separated from the mycelium by passing through Whatman No. 1 filter paper.[3]

• pH Adjustment and Chloroform Extraction: The filtrate is adjusted to pH 10 with NaOH and extracted three times with chloroform. This step partitions Zinniol into the organic phase while pigments remain in the aqueous phase.[3]

• Purification: The chloroform extracts are combined, dried, and the residue is further purified using column chromatography or preparative thin-layer chromatography (TLC).

• Quantification: Zinniol is quantified using Gas-Liquid Chromatography (GLC) after derivatization (e.g., silylation).[3] An internal standard is used for accurate quantification.

Phytotoxicity Bioassay (Detached Leaf Assay)

The phytotoxic activity of Zinniol can be assessed using a detached leaf bioassay.

• Plant Material: Fully developed leaves from healthy host plants are excised.

• Toxin Application: A small volume (e.g., 10 µl) of Zinniol solution at various concentrations (e.g., 50-200 µg/ml) in a solution containing a surfactant (e.g., 0.005% Triton X-100) is applied to the leaf surface.[3]

• Incubation: The treated leaves are incubated in a humid chamber under controlled light and temperature conditions.

• Symptom Evaluation: The development of necrotic lesions, chlorosis, or other symptoms is observed and recorded over several days. The diameter of the necrotic spots can be measured to quantify the phytotoxic effect.

Visualizing Experimental Processes and Signaling Pathways

To better understand the workflows and the proposed mechanism of action of Zinniol, the following diagrams have been generated using Graphviz.

Experimental workflow for Zinniol production and analysis.

Proposed signaling pathway for Zinniol-induced phytotoxicity.

Mechanism of Action: A Calcium-Dependent Pathway

The phytotoxic effects of Zinniol are believed to be initiated at the plant cell plasma membrane. Research suggests that Zinniol binds to protoplasts and stimulates the influx of calcium (Ca²⁺) into the cell.[4][5] This disruption of calcium homeostasis is a critical early event in many stress signaling pathways in plants. The elevated cytosolic Ca²⁺ likely acts as a second messenger, triggering a downstream signaling cascade that ultimately leads to programmed cell death (PCD), manifesting as the observed necrotic symptoms.[4] While the exact molecular targets of Zinniol are still under investigation, its interaction with calcium channels is a key aspect of its mode of action.[4][5]

This comparative guide provides a foundational understanding of the variability in Zinniol production and its biological activity. Further research into the specific molecular interactions and the full spectrum of its bioactivity will be essential for realizing its potential applications.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. mdpi.com [mdpi.com]
• 4. Modes of Action of Microbially-Produced Phytotoxins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Zinniol with other Phytotoxins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the phytotoxin Zinniol, focusing on its cross-reactivity profile with other relevant phytotoxins. While direct molecular cross-reactivity studies are limited, this document offers a comparison based on mechanisms of action, structure-activity relationships, and quantitative phytotoxic effects. This information is intended to support research and development efforts in agriculture and pharmacology.

Executive Summary

Zinniol is a non-host-selective phytotoxin produced by various species of the Alternaria fungus.[1] Its primary mechanism of action involves the stimulation of calcium ion (Ca2+) influx into plant cells, leading to downstream signaling events that result in phytotoxicity.[2][3] This guide compares Zinniol with other Alternaria toxins, namely Tenuazonic Acid and Alternariol, which have different modes of action. The comparison extends to Zinniol's structural analogues to elucidate key features for its bioactivity. All quantitative data is presented in standardized tables, and detailed experimental protocols for key assays are provided.

Comparative Analysis of Zinniol and Other Phytotoxins

Direct cross-reactivity, in the context of competitive binding to a specific molecular target, has not been extensively studied for Zinniol against other phytotoxins. Therefore, this comparison focuses on the similarities and differences in their mechanisms of action and overall phytotoxic profiles.

Mechanism of Action

Zinniol's primary mode of action is the disruption of calcium homeostasis in plant cells. It binds to plant protoplasts and stimulates the entry of calcium, suggesting it acts on a specific class of plant calcium channels.[2][3] This influx of Ca2+ acts as a secondary messenger, triggering a cascade of downstream signaling events that ultimately lead to cellular damage and necrosis.

In contrast, other prominent Alternaria toxins operate through different mechanisms:

• Tenuazonic Acid (TeA): This toxin is a potent inhibitor of protein synthesis in eukaryotes.[4] It targets the ribosomal machinery, thereby halting essential cellular processes.

• Alternariol (AOH): While its exact mechanism is not fully elucidated, AOH is known to exhibit cytotoxic and genotoxic effects. It can intercalate with DNA and inhibit topoisomerase enzymes, leading to DNA damage and apoptosis.

Due to these distinct mechanisms of action, it is unlikely that Zinniol exhibits direct cross-reactivity with Tenuazonic Acid or Alternariol at the molecular target level. Their phytotoxic effects are additive or synergistic rather than competitive.

Quantitative Phytotoxicity Data

The following tables summarize the available quantitative data on the phytotoxicity of Zinniol and its comparators. It is important to note that experimental conditions can vary between studies, affecting direct comparisons of potency.

Table 1: Phytotoxicity of Zinniol

Plant Species	Assay Type	Concentration	Observed Effect	Reference
Tagetes erecta (Marigold)	Leaf-spot assay	0.25% solution	Necrosis	[5]
Daucus carota (Carrot)	Protoplast assay	Not specified	Stimulates Ca2+ entry	[2]
Various	Not specified	50-200 µg/ml	Phytotoxic

Table 2: Phytotoxicity of Tenuazonic Acid (TeA)

Plant Species	Assay Type	Concentration (µg/mL)	Observed Effect	Reference
Lantana camara	Shoot cut and seedling bioassay	100	Maximum phytotoxic damage	[6]
Gossypium hirsutum (Cotton)	Potted-plant experiment	1000	No injury symptoms	[7]
Digitaria sanguinalis	Field trial	Not specified	Effective control	[7]
Amaranthus retroflexus	Field trial	Not specified	Effective control	[7]
Pig and Broiler Chicken	In vivo	Not specified	Toxicokinetics studied	[8]
Human cell lines	In vitro	EC50: 40.60-95.34	Cytotoxicity	[8]
Tomato products	Food analysis	up to 517 µg/kg	Contamination	[9]

Table 3: Phytotoxicity of Alternariol (AOH)

Plant Species/Cell Line	Assay Type	Concentration (µg/mL)	Observed Effect	Reference
Human cell lines	In vitro	EC50: 5.07-18	Cytotoxicity	[8]
Tomato products	Food analysis	up to 27 µg/kg	Contamination	[9]

Structure-Activity Relationship of Zinniol and its Analogues

Studies on Zinniol derivatives have revealed key structural features essential for its phytotoxic activity. The two hydroxymethyl groups on the benzene ring are critical for its function. Modification or removal of these groups significantly reduces or abolishes phytotoxicity.

Several naturally occurring and synthetic derivatives of Zinniol have been isolated and tested:

• Homozinniol: A naturally occurring analogue with a slightly modified side chain, it also exhibits phytotoxicity.[10]

• Zinniol-related compounds from Alternaria solani: Novel derivatives such as 2-(2",3"-dimethyl-but-1-enyl)-zinniol and 8-zinniol methyl ether have been identified and shown to be phytotoxic.[11]

• Derivatives from Alternaria tagetica: Compounds like 8-zinniol methyl ether and 8-zinniol acetate have been isolated and also show phytotoxic effects.[12]

The core structure of Zinniol appears to be a prerequisite for its specific interaction with plant cell membranes and the subsequent stimulation of calcium influx.

Signaling Pathways and Experimental Workflows

Zinniol-Induced Signaling Pathway

Zinniol triggers a signaling cascade initiated by an increase in cytosolic calcium concentration. This is a common element in plant defense and stress responses. The downstream events are likely to involve a general plant calcium signaling pathway.

Zinniol-induced calcium signaling pathway.

Experimental Workflow for Phytotoxicity Assessment

A typical workflow to assess the phytotoxicity of a compound like Zinniol involves a series of bioassays to determine its effects on plant tissues.

General workflow for phytotoxicity assessment.

Experimental Protocols

Detached Leaf Spot Assay

This assay is used to visually assess the necrotic effects of a phytotoxin on leaf tissue.[5][13]

Materials:

• Healthy, fully expanded leaves from the target plant species.

• Purified phytotoxin dissolved in a suitable solvent (e.g., ethanol or DMSO) and diluted to desired concentrations with sterile distilled water.

• Sterile micropipette and tips.

• Petri dishes lined with moist filter paper.

• Growth chamber with controlled light and temperature.

Procedure:

• Excise healthy leaves and place them on the moist filter paper in the Petri dishes.

• Apply a small droplet (e.g., 10-20 µL) of the phytotoxin solution to the adaxial surface of the leaf.

• As a negative control, apply a droplet of the solvent solution without the phytotoxin.

• Seal the Petri dishes and incubate them in a growth chamber under controlled conditions (e.g., 25°C with a 12h photoperiod).

• Observe the leaves daily for the appearance of necrotic lesions.

• Measure the diameter of the necrotic spots after a set incubation period (e.g., 72 hours).

Protoplast Electrolyte Leakage Assay

This method quantifies cell membrane damage by measuring the leakage of electrolytes from treated protoplasts.[14][15][16][17]

Materials:

• Isolated plant protoplasts.

• Phytotoxin solutions of varying concentrations.

• Wash solution (e.g., an isotonic mannitol solution).

• Conductivity meter.

• Microcentrifuge tubes.

Procedure:

• Prepare protoplast suspensions in the wash solution.

• Add the phytotoxin solutions to the protoplast suspensions to achieve the final desired concentrations.

• Incubate the protoplast suspensions for a specific duration (e.g., 1-4 hours).

• At the end of the incubation, pellet the protoplasts by centrifugation.

• Carefully collect the supernatant and measure its electrical conductivity.

• To determine the total electrolyte content, resuspend the protoplast pellet in distilled water and boil or freeze-thaw to lyse the cells completely.

• Measure the conductivity of the lysed protoplast suspension.

• Calculate the percentage of electrolyte leakage as: (Conductivity of supernatant / Conductivity of total lysate) x 100.

Conclusion

Zinniol's unique mechanism of action, centered on the disruption of cellular calcium signaling, distinguishes it from other major Alternaria phytotoxins like Tenuazonic Acid and Alternariol. While direct cross-reactivity at a molecular target is not supported by current evidence, the potential for synergistic or additive phytotoxic effects when these toxins co-occur in infected plants is an important area for further research. The structure-activity relationship studies highlight the specific chemical moieties required for Zinniol's activity, providing a basis for the design of novel agrochemicals or pharmacological agents. The provided experimental protocols offer a standardized approach for future comparative studies on phytotoxin activity.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Binding of the phytotoxin zinniol stimulates the entry of calcium into plant protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phytotoxicity effect of a highly toxic isolate of Alternaria alternata metabolites from Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Cytotoxic Effects of Alternariol, Alternariol Monomethyl-Ether, and Tenuazonic Acid and Their Relevant Combined Mixtures on Human Enterocytes and Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of Alternaria Toxins and Pesticides in Organic and Conventional Tomato Products: Insights into Contamination Patterns and Food Safety Implications | MDPI [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Two new zinniol-related phytotoxins from Alternaria solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Entomotoxic Activity of the Extracts from the Fungus, Alternaria tenuissima and Its Major Metabolite, Tenuazonic Acid | MDPI [mdpi.com]
• 14. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Quantification of Plant Cell Death by Electrolyte Leakage Assay [bio-protocol.org]
• 17. Quantification of Plant Cell Death by Electrolyte Leakage Assay [en.bio-protocol.org]

Unraveling the Action of Zinniol: A Comparative Guide for Researchers

A deep dive into the phytotoxic effects of Zinniol across various plant species reveals a primary mode of action centered on the disruption of calcium signaling. This guide offers a comparative analysis of Zinniol's performance, supported by experimental data, and provides detailed methodologies for key assays to assist researchers in the fields of plant pathology, drug development, and agricultural science.

Zinniol, a non-specific phytotoxin produced by various species of the fungus Alternaria, has been identified as a key player in the development of disease symptoms such as necrosis, chlorosis, and tissue shriveling in a range of host plants.[1] Its primary mechanism of action involves the stimulation of calcium ion (Ca2+) influx into plant protoplasts, suggesting that it acts on a specific class of plant calcium channels.[2] However, it is noteworthy that the binding sites for Zinniol appear to be distinct from those of conventional calcium channel blockers.[2] While Zinniol's role as a phytotoxin is established, some studies suggest that other metabolites present in fungal extracts may exhibit more potent toxic effects, indicating a complex interplay of factors in plant pathogenesis.

Comparative Phytotoxicity of Zinniol

The phytotoxic effects of Zinniol have been observed across a variety of plant species. The following table summarizes the effective concentrations of Zinniol that induce phytotoxic symptoms in different plants.

Plant Species	Effective Concentration (µg/mL)	Observed Symptoms
Carrot (Daucus carota)	Not specified	Necrosis of leaves
Zinnia (Zinnia elegans)	Not specified	Shrivelling of stems, chlorosis, browning of leaf veins
Sunflower (Helianthus annuus)	Not specified	Sunken and discolored lesions
Marigold (Tagetes erecta)	0.15 mg/mL (in cell cultures)	Cell membrane damage
Various hosts of Alternaria spp.	50 - 200	Sensitivity

Zinniol Analogs and Their Varied Potency

Research has also identified several naturally occurring derivatives of Zinniol with varying degrees of phytotoxicity. This highlights the importance of specific structural features in determining the biological activity of these compounds.

Zinniol Derivative	Source Organism	Relative Phytotoxicity
2-(2",3"-dimethyl-but-1-enyl)-zinniol	Alternaria solani	New phytotoxin, necrosis on potato leaves[3]
8-zinniol methyl ether	Alternaria solani, Alternaria tagetica	Phytotoxic[3][4]
8-zinniol acetate	Alternaria tagetica	Phytotoxic[4]
Cichorine, Zinnimidine, Z-hydroxyzinnimidine, Zinnol, Zinndiol	Alternaria cichorii	Varying degrees of phytotoxicity[1]

Experimental Protocols

To facilitate further research into the mode of action of Zinniol and its analogs, detailed protocols for key experiments are provided below.

Leaf Spot Bioassay for Phytotoxicity Assessment

This assay is used to visually and quantitatively assess the necrotic or chlorotic effects of Zinniol on plant leaves.

Materials:

• Healthy, fully expanded leaves from the target plant species.

• Zinniol solution of known concentration, dissolved in a suitable solvent (e.g., methanol or DMSO) and diluted in sterile distilled water containing a surfactant (e.g., 0.05% Tween 20).

• Control solution (solvent and surfactant in sterile distilled water).

• Sterile petri dishes lined with moist filter paper.

• Micropipette.

• Incubation chamber with controlled light and temperature.

Procedure:

• Excise healthy leaves and place them on the moist filter paper in the petri dishes.

• Apply a small droplet (e.g., 10 µL) of the Zinniol solution to a designated spot on the adaxial (upper) surface of the leaf.

• Apply a droplet of the control solution to a different spot on the same leaf or to a separate control leaf.

• Incubate the petri dishes in a controlled environment (e.g., 25°C with a 12-hour photoperiod) for 48-72 hours.

• Observe and measure the diameter of the necrotic or chlorotic lesions that develop at the application sites.

• The severity of the phytotoxic effect can be quantified by measuring the lesion size or by using a scoring scale.

Protoplast Isolation and Calcium Influx Assay

This experiment directly measures the effect of Zinniol on calcium influx into plant cells.

Materials:

• Plant tissue (e.g., leaves from young, healthy plants).

• Enzyme solution for protoplast isolation (e.g., cellulase and macerozyme in a suitable osmoticum).

• Washing and resuspension buffers for protoplasts.

• Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

• Zinniol solution.

• Fluorometer or fluorescence microscope.

Procedure:

Part A: Protoplast Isolation

• Sterilize the plant tissue and cut it into small pieces.

• Incubate the tissue in the enzyme solution to digest the cell walls and release protoplasts.

• Filter the protoplast suspension to remove undigested tissue.

• Purify the protoplasts by centrifugation and washing steps.

• Resuspend the viable protoplasts in a suitable buffer.

Part B: Calcium Influx Measurement

• Load the protoplasts with a calcium-sensitive fluorescent dye by incubating them in a solution containing the dye.

• Wash the protoplasts to remove excess dye.

• Measure the baseline fluorescence of the protoplast suspension.

• Add the Zinniol solution to the protoplasts.

• Immediately begin recording the change in fluorescence over time. An increase in fluorescence indicates an influx of calcium into the protoplasts.

• The data can be used to determine the rate and magnitude of Zinniol-induced calcium influx.

Visualizing the Mode of Action and Experimental Workflows

To provide a clearer understanding of the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Proposed signaling pathway of Zinniol in a plant cell.

Caption: Experimental workflows for assessing Zinniol's effects.

References

• 1. Frontiers | Editorial: Calcium signaling: an early plant defense response against pests and pathogens [frontiersin.org]
• 2. Calcium in plant defence-signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Natural zinniol derivatives from Alternaria tagetica. Isolation, synthesis, and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Zinniol's Herbicidal Efficacy Against Synthetic Alternatives

For Researchers, Scientists, and Drug Development Professionals

The quest for novel, effective, and potentially more environmentally benign herbicides has led to the investigation of naturally occurring phytotoxins. Among these is Zinniol, a metabolite produced by various species of the Alternaria fungus.[1][2][3] This guide provides a comprehensive comparison of Zinniol's herbicidal efficacy with that of established synthetic herbicides, supported by available experimental data. It aims to offer an objective resource for researchers in weed science and the development of new herbicidal compounds.

Efficacy Data: Zinniol vs. Synthetic Herbicides

Direct comparative studies on the herbicidal efficacy of Zinniol against a broad spectrum of weeds, benchmarked against synthetic herbicides, are limited in the scientific literature. However, by compiling available data, an indirect comparison can be drawn. It is important to note that the experimental conditions, target species, and assessment methods may vary between studies, warranting a cautious interpretation of the data.

One of the challenges in evaluating Zinniol is that its production by fungal isolates can be low, making it difficult to obtain sufficient quantities for extensive screening.[4] Furthermore, some research suggests that while Zinniol exhibits phytotoxic effects, it may not be the primary causative agent of the full phytotoxicity observed from crude fungal extracts, indicating a potential synergistic effect with other fungal metabolites.[5]

Herbicide	Target Plant(s)	Concentration	Efficacy/Observed Effect	Citation
Zinniol	Tagetes erecta (Marigold)	0.25% (2500 mg/L)	Phytotoxic activity observed in leaf-spot assay.	[5]
Seed Germination	Not specified	Inhibition of seed germination reported.	[6]
Glyphosate	Conyza canadensis (Horseweed)	600 mg/L	Differentiated between resistant and susceptible biotypes.	[7]
General Weed Control	2-4 oz/gallon (approx. 15-30 g/L)	Typical application rate for general weed control.	[8]
Various Weeds	0.27 kg ae/ha	Effective control of several weed species at a quarter of the label rate under optimal conditions.	[9]
Glufosinate	Setaria faberi (Giant foxtail)	420 g/ha	>80% control when applied to 10-cm plants.	[1]
Chenopodium album (Common lambsquarters)	560 g/ha	Inconsistent control, considered a tolerant species.	[1]
Ambrosia artemisiifolia (Common ragweed)	300 g ai/ha	>98% control.	[10][11][12]
Abutilon theophrasti (Velvetleaf)	500 g ai/ha with AMS	Improved control on plants >5 cm.	[10][11][12]

Note: The concentrations for Zinniol are from laboratory-based assays, while the data for glyphosate and glufosinate are a mix of lab and field application rates. Direct comparison of these values should be done with caution. "ae" refers to acid equivalent, and "ai" refers to active ingredient. AMS is ammonium sulfate, an adjuvant.

Experimental Protocols

Leaf-Spot Assay for Zinniol Phytotoxicity

This assay is commonly used to assess the phytotoxic effects of fungal metabolites.

• Plant Material: Healthy, fully expanded leaves are excised from the target plant species (e.g., Tagetes erecta).[5]

• Toxin Application: A small droplet of the test solution (Zinniol dissolved in a suitable solvent) at a specific concentration is applied to a small, often slightly wounded, area on the adaxial surface of the leaf. A control solution (solvent only) is applied to a different area of the same leaf or to different leaves.[5][13]

• Incubation: The treated leaves are placed in a humid environment, such as a petri dish with moistened filter paper, to prevent desiccation. They are incubated under controlled light and temperature conditions for a period of 24 to 72 hours.[5]

• Assessment: The leaves are visually inspected for the development of necrotic lesions, chlorosis, or other signs of phytotoxicity around the application site. The diameter of the necrotic zone is often measured to quantify the toxic effect.[5]

Whole-Plant Herbicide Efficacy Assay (General Protocol for Synthetic Herbicides)

This method evaluates the overall effect of a herbicide on plant growth and survival.

• Plant Cultivation: The target weed species are grown from seed in pots containing a standardized soil or potting mix under controlled greenhouse or growth chamber conditions until they reach a specific growth stage (e.g., 2-4 true leaves).[1][10][11]

• Herbicide Application: The herbicide is applied to the plants, typically as a foliar spray, using a calibrated sprayer to ensure a precise and uniform application rate (e.g., in g/ha or kg/ha ). A control group of plants is sprayed with water or a formulation blank.[1][10][11]

• Post-Application Conditions: The plants are returned to the controlled environment and observed over a period of several days to weeks.[1][10][11]

• Efficacy Assessment: The herbicidal effect is assessed using various parameters, including visual injury ratings (on a scale of 0% to 100%, where 0 is no effect and 100 is complete plant death), plant mortality, and reduction in plant biomass (fresh or dry weight) compared to the untreated control plants.[1][2][10][11]

Mode of Action and Signaling Pathways

Zinniol is reported to act as a phytotoxin by inducing oxidative stress and interfering with mitochondrial activity.[10] The precise signaling cascade initiated by Zinniol in plants is not fully elucidated, but a plausible pathway can be hypothesized based on current knowledge of plant stress responses.

Upon entering the plant cell, Zinniol is thought to localize to the mitochondria, where it disrupts the electron transport chain. This disruption leads to the generation of reactive oxygen species (ROS), such as superoxide radicals and hydrogen peroxide. The accumulation of ROS triggers a cascade of downstream signaling events.

References

• 1. Glufosinate Efficacy on Annual Weeds Is Influenced by Rate and Growth Stage | Weed Technology | Cambridge Core [cambridge.org]
• 2. Effect of glufosinate rate and addition of ammonium sulfate on annual weed control in glyphosate/glufosinate/2,4-D–resistant soybean | Weed Technology | Cambridge Core [cambridge.org]
• 3. umimpact.umt.edu [umimpact.umt.edu]
• 4. apsnet.org [apsnet.org]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. ars.usda.gov [ars.usda.gov]
• 8. pomais.com [pomais.com]
• 9. plantprotection.pl [plantprotection.pl]
• 10. Influence of Glufosinate Rate, Ammonium Sulfate, and Weed Height on Annual Broadleaf Weed Control | Duenk | Journal of Agricultural Science | CCSE [ccsenet.org]
• 11. data.ms4sub.com [data.ms4sub.com]
• 12. researchgate.net [researchgate.net]
• 13. The Identification and Role of the Key Mycotoxin of Pestalotiopsis kenyana Causing Leaf Spot Disease of Zanthoxylum schinifolium - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Zinniol Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical methods for the detection and quantification of Zinniol, a mycotoxin produced by several species of Alternaria fungi. The performance of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA) are compared, with supporting experimental data and detailed methodologies to aid in the selection of the most appropriate technique for specific research and drug development needs.

Data Presentation: A Comparative Overview of Method Performance

The selection of an analytical method for Zinniol detection is critically dependent on the specific requirements of the study, including sensitivity, selectivity, sample matrix, and throughput. The following table summarizes the key performance parameters of validated methods for Zinniol (also known as Tenuazonic Acid) detection.

Method	Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)
HPLC-UV	Tenuazonic Acid	Grape Juice	10 µg/L	-	-	-
Tenuazonic Acid	Grapes	-	0.05 µg/g	82 - 97	≤ 8
LC-MS/MS	Tenuazonic Acid	Tomato Juice	0.7 ng/g	3.5 ng/g	> 80	≤ 9 (Repeatability)
Tenuazonic Acid	Wheat	-	1.40 µg/kg	74 - 112	< 7.0 (Intermediate)
Tenuazonic Acid	Sunflower Seeds	-	-	74 - 112	< 7.0 (Intermediate)
Tenuazonic Acid	Human Urine	< 0.053 ng/mL	-	94 - 111	-
Tenuazonic Acid	Human Capillary Blood	< 0.029 ng/mL	-	94 - 111	-
ELISA	Tenuazonic Acid	Juice, Flour, Tomato Ketchup	0.08 ng/mL	-	87.6 - 111.3	-
Tenuazonic Acid Acetate	Apple & Tomato Products	5.4 ng/mL (IC30)	25-50 ng/g	40 - 150	-

Note: Data for GC-MS validation for Zinniol was not available in the reviewed literature. The table presents data for Tenuazonic Acid, a widely used synonym for Zinniol.

Experimental Protocols: A Closer Look at the Methodologies

Detailed experimental protocols are essential for replicating and comparing analytical methods. Below are summaries of the methodologies used in the cited validation studies.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

A study on the determination of Tenuazonic Acid in grape juice utilized an HPLC-UV system with the following conditions[1]:

• Instrumentation: KNAUER HPLC instrument with a Detector S2500, Biotech 2003 degasser, K-1000 controller Quaternary pump, and a Rheodyne sample valve with a 20 μl loop.

• Column: SCIEX AAA C18 column (150 × 4.6 mm, 5 μm).

• Mobile Phase: A mixture of MeOH: 0.1 M NaH2PO4 (2:1 v/v), adjusted to pH 3.2 with phosphoric acid.

• Flow Rate: 1.5 ml/min.

• Detection: UV detection at a wavelength of 279 nm.

• Sample Preparation: 2.5 mL of juice was mixed with 10 mL of acetonitrile/water/formic acid (84/16/1 V/V/V), shaken, and centrifuged. The supernatant was filtered and injected into the HPLC system.

Another HPLC-UV method for Tenuazonic Acid in grapes employed a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach for sample preparation[2][3]:

• Extraction: 2.5 g of sample was extracted with 5 mL of ethyl acetate after the addition of 2.5 mL of 1% formic acid acidified water.

• Cleanup: The extract was dried and cleaned using anhydrous CaCl2.

• Final Preparation: The residue was re-suspended in the mobile phase for HPLC-UV analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A validated LC-MS/MS method for the simultaneous determination of Alternaria toxins, including Tenuazonic Acid, in tomato and tomato-based products involved the following[2]:

• Instrumentation: An LC-MS/MS system with an electrospray ionization (ESI) interface in positive ion mode.

• Sample Preparation: Dispersive liquid-liquid microextraction (DLLME) was used. Mycotoxins were extracted from the sample into a droplet of chloroform (100 µL) with acetonitrile as the disperser solvent.

• Validation: The method was validated following the Commission Decision No. 2002/657/EC.

For the analysis of Alternaria toxins in tomato, wheat, and sunflower seeds, a robust LC-MS/MS method with isotope dilution quantification was developed and validated through a collaborative trial[4][5]:

• Sample Extraction: 2.00 g of the homogenized test material was extracted with 15 mL of a methanol/water/acetic acid (85/14/1, v/v/v) solution.

• Internal Standards: Isotopically labeled internal standards for the analytes were added before extraction.

• Cleanup: The extract was subjected to solid-phase extraction (SPE) for enrichment and cleanup.

• Chromatography: An XSelect HSS T3 analytical column was used for separation.

• Detection: A QTrap 6500 LC-MS/MS system was used for detection and quantification.

A UPLC-MS/MS method for biomonitoring of Alternaria toxins in human urine and capillary blood was also developed and validated[6][7]:

• Instrumentation: An Acquity UPLC system coupled to a Waters Xevo® TQ-XS tandem quadrupole mass spectrometer with an electrospray interface.

• Ionization Mode: Negative electrospray ionization (ESI−) was used.

• Detection: Multiple reaction monitoring (MRM) was employed for quantification.

Enzyme-Linked Immunosorbent Assay (ELISA)

An open sandwich ELISA (OS-ELISA) was developed for the noncompetitive detection of Tenuazonic Acid[8]:

• Principle: This assay is based on the antigen-dependent association of the antibody heavy chain variable region (VH) and light chain variable region (VL).

• Performance: The OS-ELISA showed a 13-fold higher sensitivity compared to a traditional indirect competitive ELISA (ic-ELISA).

• Validation: The accuracy of the OS-ELISA was confirmed by comparison with a standard UPLC-MS/MS method.

A competitive direct enzyme immunoassay (EIA) was also established for Tenuazonic Acid, which showed strong reactivity with Tenuazonic Acid acetate[9]:

• Method: The assay required acetylation of both the standard and sample extracts for optimal performance.

• Application: The EIA was used to detect Tenuazonic Acid in apple and tomato products.

Visualizing the Workflow: Method Validation and Analysis

The following diagrams illustrate the general workflows for analytical method validation and a typical sample analysis process for Zinniol detection.

Caption: General workflow for the validation of an analytical method.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. High-throughput modified QuEChERS method for the determination of the mycotoxin tenuazonic acid in wine grapes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 6. mdpi.com [mdpi.com]
• 7. Validation of a UPLC-MS/MS Method for Multi-Matrix Biomonitoring of Alternaria Toxins in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An enhanced open sandwich immunoassay by molecular evolution for noncompetitive detection of Alternaria mycotoxin tenuazonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Comparative Transcriptomic Analysis of Plant Responses to Fungal Phytotoxins: A Proxy for Understanding Zinniol Interactions

A notable gap exists in publicly available research regarding the specific transcriptomic effects of Zinniol on plants. To provide a valuable resource for researchers, this guide offers a comparative analysis of plant transcriptomic responses to infection by various species of Alternaria, a fungal genus known to produce Zinniol and other phytotoxins. This approach serves as a proxy to infer potential plant responses to Zinniol and provides a broader context of plant-pathogen interactions at the molecular level.

This guide synthesizes data from multiple studies to compare gene expression changes, highlight key defense pathways, and provide detailed experimental protocols relevant to the field. The information presented is intended for researchers, scientists, and drug development professionals investigating plant-pathogen interactions and the mechanisms of phytotoxicity.

Comparative Analysis of Differentially Expressed Genes (DEGs)

Transcriptomic studies on different plant species infected with Alternaria reveal a complex and dynamic reprogramming of gene expression. While the specific genes vary between plant species and pathogen strains, common themes emerge in the plant's defense response. Below is a summary of differentially expressed genes (DEGs) observed in various studies.

Plant Species	Pathogen	Time Post-Inoculation	Number of DEGs	Key Upregulated Gene Families/Pathways	Key Downregulated Gene Families/Pathways
Nicotiana tabacum (Tobacco)	Alternaria longipes	6, 24, 72 hours	849 (at 6h), 145 (at 24h), 576 (at 72h)	Plant defense, disease resistance genes.[1]	-
Malus domestica (Apple)	Alternaria alternata apple pathotype	12, 18, 36, 72 hours	9080 (total)	Defense-related genes, transcription factors.[2]	-
Paeonia suffruticosa (Tree Peony)	Alternaria alternata	-	-	Phytohormone signaling, pathogen recognition, reactive oxygen species (ROS) generation.[3]	-
Populus davidiana × P. bollena (Poplar)	Alternaria alternata	0, 2, 3, 4 days	5930 (total)	Plant hormone signal transduction, phenylpropanoid biosynthesis, ROS metabolism, WRKY and MYB transcription factors.[4]	-
Brassica oleracea (Cabbage)	Alternaria brassicicola	-	1100 (resistant), 7490 (susceptible)	Glucosinolate biosynthesis (resistant), Carbon metabolism (susceptible), ROS production, Jasmonic acid signaling.[5]	-

Key Signaling Pathways in Plant Defense Against Alternaria

Upon infection, plants activate a network of signaling pathways to coordinate their defense. Based on transcriptomic data from the cited studies, several key pathways are consistently implicated in the response to Alternaria.

Plant-Pathogen Interaction and Defense Signaling

A primary response to fungal pathogens involves the recognition of pathogen-associated molecular patterns (PAMPs) by plant pattern recognition receptors (PRRs). This recognition triggers a signaling cascade leading to the activation of defense mechanisms. A simplified representation of this pathway is shown below.

Figure 1: Simplified plant-pathogen interaction pathway.

Jasmonic Acid (JA) and Ethylene (ET) Signaling

The jasmonic acid (JA) and ethylene (ET) signaling pathways are crucial for defense against necrotrophic pathogens like Alternaria. Transcriptomic analyses frequently show the upregulation of genes involved in the biosynthesis and signaling of these hormones.

Figure 2: JA and ET signaling in plant defense.

Experimental Protocols

The following are generalized experimental protocols based on methodologies reported in the cited transcriptomic studies. These can serve as a guide for designing new experiments.

Plant Material and Fungal Inoculation

• Plant Growth: Grow plants (e.g., Arabidopsis thaliana, Nicotiana tabacum, Solanum lycopersicum) in a controlled environment (e.g., growth chamber with controlled light, temperature, and humidity). The age of the plants at the time of inoculation is a critical parameter and should be consistent.

• Fungal Culture: Culture the Alternaria species (e.g., A. brassicicola, A. alternata) on a suitable medium such as potato dextrose agar (PDA).[6]

• Inoculation: Prepare a spore suspension from the fungal culture. The concentration of spores should be determined and standardized (e.g., 1 x 10^5 spores/mL). Inoculate the plants by spraying the spore suspension onto the leaves until runoff. Control plants should be sprayed with sterile water or the suspension medium without spores.

• Sample Collection: Collect leaf tissue from both inoculated and control plants at various time points post-inoculation (e.g., 0, 6, 12, 24, 48, 72 hours).[1][2] Immediately freeze the collected tissue in liquid nitrogen and store at -80°C until RNA extraction.

RNA Sequencing and Data Analysis Workflow

The following workflow outlines the major steps from RNA extraction to the identification of differentially expressed genes.

References

• 1. Transcriptomic profile of tobacco in response to Alternaria longipes and Alternaria alternata infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Transcriptomics Analysis of Apple Leaves in Response to Alternaria alternata Apple Pathotype Infection [frontiersin.org]
• 3. Transcriptomic analysis unveils alterations in the genetic expression profile of tree peony (Paeonia suffruticosa Andrews) infected by Alternaria alternata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Integrated transcriptomic and transgenic analyses reveal potential mechanisms of poplar resistance to Alternaria alternata infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Characterization of the Early Response of Arabidopsis to Alternaria brassicicola Infection Using Expression Profiling - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Zinniol: A Procedural Guide

Chemical and Physical Properties of Zinniol

Understanding the properties of Zinniol is the first step in determining the appropriate handling and disposal methods. The following table summarizes key quantitative data for this compound.[3][4]

Property	Value
Molecular Formula	C₁₅H₂₂O₄
Molecular Weight	266.33 g/mol
Form	Solid
Solubility	DMSO: 1 mg/mL
Storage Temperature	-20°C
Storage Class	11 - Combustible Solids

Zinniol Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of Zinniol waste. This protocol is based on standard practices for handling solid, combustible, and potentially hazardous chemical waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

• Before handling Zinniol waste, ensure appropriate PPE is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

2. Waste Segregation:

• Do not mix Zinniol waste with other chemical waste streams unless their compatibility is confirmed.

• Collect solid Zinniol waste in a clearly labeled, dedicated waste container. The label should include the chemical name ("Zinniol Waste"), the primary hazard (e.g., "Combustible Solid"), and the date of accumulation.

3. Container Selection:

• Use a container that is compatible with solid chemical waste. A high-density polyethylene (HDPE) container is a suitable option.

• Ensure the container has a secure lid to prevent spillage.

4. Storage of Waste:

• Store the Zinniol waste container in a designated, well-ventilated waste accumulation area.

• Keep the container away from sources of ignition, as Zinniol is classified as a combustible solid.

• Follow all institutional and local regulations for the storage of chemical waste.

5. Disposal Request:

• Once the waste container is full or ready for disposal, submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) office or equivalent department.

• Provide accurate information on the waste manifest, including the chemical name and quantity.

6. Professional Disposal:

• Zinniol waste should be disposed of through a licensed hazardous waste disposal company.

• The primary method of disposal for combustible solids is typically incineration at a permitted facility.

Note: Never dispose of Zinniol down the drain or in regular trash.

Zinniol Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Zinniol.

Caption: Workflow for the safe disposal of Zinniol waste.

References

• 1. medkoo.com [medkoo.com]
• 2. bioaustralis.com [bioaustralis.com]
• 3. Zinniol | C15H22O4 | CID 87317 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. plantaedb.com [plantaedb.com]

Essential Safety and Logistical Information for Handling Zinniol

This document provides immediate, essential guidance for researchers, scientists, and drug development professionals on the safe handling, operation, and disposal of Zinniol. The following procedures are designed to ensure a safe laboratory environment and minimize risks associated with this phytotoxin.

Chemical and Physical Properties of Zinniol

A summary of the key quantitative data for Zinniol is presented below for easy reference.

Property	Value	Source
CAS Number	17811-28-8	[1][2]
Molecular Formula	C15H22O4	[1]
Molecular Weight	266.33 g/mol	[2]
Appearance	Solid	[2]
Solubility	Soluble in DMSO (1 mg/mL) and methanol.	[1][2]
Storage Temperature	-20°C	[2]
Storage Class	Combustible Solid	[2]

Personal Protective Equipment (PPE)

Given that Zinniol is a phytotoxin with undefined human toxicity, stringent adherence to PPE protocols is mandatory. The following table outlines the required PPE for various laboratory activities involving Zinniol.

Activity	Required Personal Protective Equipment
Low-Concentration Solution Handling (in fume hood)	- Nitrile gloves- Laboratory coat- Safety glasses with side shields
High-Concentration Solution or Powder Handling (in fume hood)	- Double-gloving (nitrile)- Chemical-resistant laboratory coat- Chemical splash goggles
Spill Cleanup	- Chemical-resistant gloves (nitrile or neoprene)- Chemical-resistant suit or apron- Full-face respirator with appropriate cartridges- Chemical-resistant boot covers

Operational Plan

1. Engineering Controls:

• All work with Zinniol, especially handling of the solid form and preparation of stock solutions, must be conducted in a certified chemical fume hood.

• Use of a powder-containment balance enclosure is recommended when weighing solid Zinniol.

2. Handling Procedures:

• Preparation of Stock Solutions:

  • Before handling, ensure all necessary PPE is donned correctly.

  • Weigh the required amount of solid Zinniol in a tared, sealed container inside a chemical fume hood.

  • Slowly add the solvent (e.g., DMSO) to the Zinniol to minimize dust generation.

  • Cap the container and vortex or sonicate until the Zinniol is completely dissolved.

• Dilutions and Use in Experiments:

  • Perform all dilutions of the stock solution within the chemical fume hood.

  • When adding Zinniol solutions to experimental setups (e.g., cell cultures, plant assays), do so carefully to avoid splashes or aerosol generation.

3. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with Zinniol must be treated as hazardous waste.

• Solid Waste:

  • Contaminated PPE (gloves, lab coats, etc.), weighing papers, and other solid materials should be collected in a dedicated, clearly labeled hazardous waste container with a liner.

• Liquid Waste:

  • Aqueous solutions containing Zinniol should be collected in a labeled, sealed, and chemical-resistant hazardous waste container.

  • Organic solvent waste (e.g., from extractions) should be collected in a separate, appropriately labeled hazardous waste container for flammable organic waste.

• Sharps Waste:

  • Needles, syringes, and other sharps contaminated with Zinniol must be disposed of in a designated sharps container for hazardous chemical waste.

All hazardous waste must be disposed of through your institution's environmental health and safety (EHS) office. Do not pour any Zinniol-containing waste down the drain.

Experimental Protocols

Extraction of Zinniol from Alternaria species Cultures

This protocol is adapted from the procedure described by White and Starratt for the extraction of Zinniol from fungal cultures[3].

• Culture Growth:

  • Inoculate a suitable liquid medium (e.g., casamino acids-enriched medium) with a spore suspension or mycelial plugs of an Alternaria species known to produce Zinniol.

  • Incubate the cultures in the dark at 24°C without shaking for approximately 35 days[3].

• Filtrate Collection and pH Adjustment:

  • Separate the mycelium from the culture broth by filtration through cheesecloth or a similar filter.

  • Pool the culture filtrates and adjust the pH to 10 with 5.0 N and 1.0 N NaOH[3].

• Liquid-Liquid Extraction:

  • Extract the alkaline filtrate three times with an equal volume of chloroform[3].

  • Combine the chloroform extracts and concentrate them using a rotary evaporator.

• Purification (optional):

  • The crude extract can be further purified using column chromatography on silica gel or by high-performance liquid chromatography (HPLC) to obtain pure Zinniol.

Phytotoxicity Bioassay

The following is a general protocol for assessing the phytotoxic effects of Zinniol on plant seedlings, based on common phytotoxicity testing methods[4][5].

• Preparation of Test Solutions:

  • Prepare a stock solution of Zinniol in DMSO.

  • Create a series of dilutions of the Zinniol stock solution in sterile distilled water or a suitable buffer to achieve the desired final concentrations for the assay. Include a vehicle control (DMSO at the same concentration as in the test solutions) and a negative control (water or buffer only).

• Seed Germination and Seedling Growth Assay:

  • Surface-sterilize seeds of the plant species to be tested (e.g., lettuce, radish) by rinsing with 70% ethanol followed by a brief immersion in a dilute bleach solution and several rinses with sterile water.

  • Place a sterile filter paper in a petri dish and moisten it with a known volume of the test or control solution.

  • Place a predetermined number of sterilized seeds on the filter paper.

  • Seal the petri dishes and incubate them in a growth chamber with controlled light and temperature conditions.

  • After a set period (e.g., 3-7 days), measure the germination rate, root length, and shoot length of the seedlings.

• Data Analysis:

  • Calculate the percentage of germination inhibition and growth inhibition for each concentration of Zinniol compared to the control.

  • Determine the EC50 (half-maximal effective concentration) for Zinniol on the tested plant species.

Visualizations

Caption: Experimental workflow for a Zinniol phytotoxicity assay.

Caption: A putative signaling pathway for Zinniol-induced phytotoxicity.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. Zinniol ≥90% (LC/MS-UV) | 17811-28-8 [sigmaaldrich.com]
• 3. apsnet.org [apsnet.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]